7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid (Resolvin D5 n-3 DPA)

Introduction: Unveiling a Potent Endogenous Regulator of Inflammation Resolution

The resolution of inflammation, once viewed as a passive process, is now understood to be an active, coordinated biological program orchestrated by a superclass of lipid mediators known as Specialized Pro-resolving Mediators (SPMs).[1][2] These molecules are critical for returning tissues to homeostasis following injury or infection, and their dysregulation is implicated in a host of chronic inflammatory diseases.[2] This guide focuses on a key member of the resolvin family: 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid, a specialized pro-resolving mediator derived from n-3 docosapentaenoic acid (n-3 DPA).[3][4] More commonly known as Resolvin D5 n-3 DPA (RvD5n-3 DPA), this molecule is a potent immunoresolvent with significant therapeutic potential.[3][5] This document provides a comprehensive technical overview of RvD5n-3 DPA, from its biosynthesis and mechanism of action to detailed protocols for its study, intended for researchers, scientists, and professionals in drug development.

Molecular Identity and Physicochemical Properties

A clear understanding of the molecular characteristics of RvD5n-3 DPA is fundamental for its accurate study and application.

Property	Value	Source
Formal Name	7S,17S-dihydroxy-8E,10Z,13Z,15E,19Z-docosapentaenoic acid	[3]
Common Synonyms	Resolvin D5 n-3 DPA, RvD5n-3 DPA, 7(S),17(S)-dihydroxy-DPA	[3]
Molecular Formula	C22H34O4	[3]
Formula Weight	362.5 g/mol	[3]
CAS Number	1609382-32-2	[3]
UV λmax	244 nm	[3]

Biosynthesis: A Precisely Orchestrated Enzymatic Cascade

RvD5n-3 DPA is not a pre-synthesized molecule stored within cells; rather, its production is a dynamic process initiated in response to inflammatory stimuli. The biosynthetic pathway is a testament to the intricate enzymatic control governing the resolution of inflammation. The precursor for RvD5n-3 DPA is n-3 docosapentaenoic acid (n-3 DPA), an omega-3 polyunsaturated fatty acid.[6]

The biosynthesis of RvD5n-3 DPA is a multi-step enzymatic process primarily involving lipoxygenases (LOX).[5][6]

• Initiation by 15-Lipoxygenase (15-LOX): The cascade begins with the action of 15-LOX on n-3 DPA. This enzyme stereo-specifically introduces molecular oxygen at the 17th carbon, forming the intermediate 17(S)-hydroperoxy-docosapentaenoic acid (17(S)-HpDPA).[5][6]

• Formation of a Dihydroperoxy Intermediate by 5-Lipoxygenase (5-LOX): Subsequently, 5-LOX acts on 17(S)-HpDPA, leading to the formation of a second hydroperoxide group at the 7th carbon, resulting in 7(S),17(S)-dihydroperoxy-docosapentaenoic acid.[6]

• Reduction to the Dihydroxy Product: This dihydroperoxy intermediate is then reduced by peroxidases to yield the stable dihydroxy product, RvD5n-3 DPA.[5][6]

This pathway highlights a critical aspect of SPM biology: the "class switching" of lipid mediator production from pro-inflammatory eicosanoids to pro-resolving resolvins during the course of an inflammatory response.

Caption: Biosynthetic pathway of Resolvin D5 n-3 DPA.

Mechanism of Action: GPR101-Mediated Pro-resolving Signaling

RvD5n-3 DPA exerts its potent bioactions by binding to and activating a specific G protein-coupled receptor (GPCR), GPR101.[7][8] This interaction initiates a downstream signaling cascade that ultimately orchestrates the resolution of inflammation.

Receptor Binding and Activation

RvD5n-3 DPA binds to GPR101 with high affinity and stereospecificity, with a calculated dissociation constant (Kd) of approximately 6.9 nM.[7][8][9] This specific binding event triggers a conformational change in the receptor, leading to the activation of intracellular signaling pathways.

Downstream Signaling Cascade

Activation of GPR101 by RvD5n-3 DPA primarily involves the Gs alpha subunit of the heterotrimeric G protein.[10][[“]] This leads to the activation of adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[10][[“]] The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which then phosphorylates various downstream targets to modulate cellular responses.[12]

Caption: GPR101-mediated signaling cascade of RvD5n-3 DPA.

Biological Functions: Orchestrating the Resolution of Inflammation

The activation of the GPR101 signaling pathway by RvD5n-3 DPA translates into a range of potent pro-resolving and anti-inflammatory effects.

Modulation of Leukocyte Trafficking and Function

A hallmark of acute inflammation is the infiltration of neutrophils to the site of injury or infection. RvD5n-3 DPA plays a crucial role in limiting this influx and promoting the clearance of apoptotic neutrophils, a process known as efferocytosis.[7][8]

• Inhibition of Neutrophil Chemotaxis: RvD5n-3 DPA has been shown to inhibit neutrophil migration towards pro-inflammatory chemoattractants.[13]

• Enhancement of Phagocytosis: This resolvin significantly enhances the phagocytic capacity of macrophages, promoting the clearance of apoptotic cells and microbial pathogens.[5][14]

Regulation of Inflammatory Gene Expression

RvD5n-3 DPA actively downregulates the expression of pro-inflammatory genes, thereby dampening the inflammatory response. Studies have shown that RvD5n-3 DPA can inhibit the NF-κB signaling pathway, a key regulator of inflammatory gene expression.[1] This leads to a reduction in the production of pro-inflammatory cytokines such as TNF-α and interleukins.[1]

Quantitative Bioactivity of RvD5n-3 DPA

Bioactivity	Cell Type/Model	Effective Concentration/Dose	Reference
GPR101 Activation (EC50)	CHO cells expressing human GPR101	4.6 pM	[3]
GPR32 Activation (EC50)	CHO cells expressing human GPR32	14 pM	[3]
GPR18 Activation (EC50)	CHO cells expressing human GPR18	1.5 pM	[3]
Increased Phagocytosis of S. aureus	Human monocyte-derived macrophages	1 nM	[3]
Increased Efferocytosis of Apoptotic HL-60 cells	Human monocyte-derived macrophages	1 nM	[3]
Prevention of weight loss and decreased disease severity in inflammatory arthritis	K/BxN serum transfer-induced mouse model	150 ng/animal	[3]
Decreased blood leukocyte activation and aortic lesions	ApoE-/- mice on a western diet	100 ng/animal	[3]

Experimental Protocols for the Study of RvD5n-3 DPA

The following protocols provide a framework for the investigation of RvD5n-3 DPA's bioactivity and quantification.

Protocol 1: In Vitro Phagocytosis Assay

This protocol details a method to assess the effect of RvD5n-3 DPA on the phagocytic capacity of macrophages using fluorescently labeled bioparticles.

Materials:

• Human monocyte-derived macrophages

• RvD5n-3 DPA (synthetic standard)

• Fluorescently labeled zymosan or E. coli bioparticles (e.g., pHrodo™ Green Zymosan Bioparticles™)

• Cell culture medium (e.g., RPMI-1640)

• 96-well microplate

• Fluorescence microscope or plate reader

Procedure:

• Cell Seeding: Seed human monocyte-derived macrophages in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment with RvD5n-3 DPA: Prepare serial dilutions of RvD5n-3 DPA in cell culture medium. Remove the old medium from the cells and add the RvD5n-3 DPA dilutions (typically in the range of 0.1 pM to 10 nM) or vehicle control. Incubate for 15 minutes at 37°C.[5]

• Addition of Bioparticles: Add the fluorescently labeled bioparticles to each well at a predetermined concentration.

• Incubation: Incubate the plate at 37°C for 1-2 hours to allow for phagocytosis.

• Quantification:

  • Fluorescence Microscopy: Wash the cells to remove non-ingested particles, fix, and visualize under a fluorescence microscope. The number of ingested particles per cell can be quantified.

  • Plate Reader: The fluorescence intensity can be measured directly in a plate reader. An increase in fluorescence indicates an increase in phagocytosis.

Caption: Workflow for the in vitro phagocytosis assay.

Protocol 2: Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol describes a method to evaluate the effect of RvD5n-3 DPA on neutrophil migration towards a chemoattractant.[15]

Materials:

• Isolated human neutrophils

• RvD5n-3 DPA

• Chemoattractant (e.g., Interleukin-8 (IL-8) or Leukotriene B4 (LTB4))

• Boyden chamber apparatus with polycarbonate membranes (5 µm pores)

• Assay buffer (e.g., HBSS)

• Cell viability stain (e.g., Calcein-AM)

• Fluorescence plate reader

Procedure:

• Chamber Assembly: Assemble the Boyden chamber, placing the porous membrane between the upper and lower wells.

• Loading the Lower Chamber: Add the chemoattractant (e.g., 10 nM IL-8) to the lower chamber. In experimental wells, also add RvD5n-3 DPA at the desired concentrations.[13][15] Add buffer alone to the negative control wells.

• Loading the Upper Chamber: Resuspend isolated neutrophils in assay buffer and add them to the upper chamber.

• Incubation: Incubate the chamber at 37°C in a humidified incubator for 1-2 hours to allow for neutrophil migration.

• Quantification:

  • Remove the non-migrated cells from the top of the membrane.

  • Fix and stain the migrated cells on the underside of the membrane.

  • Count the migrated cells in several fields of view under a microscope.

  • Alternatively, migrated cells in the lower chamber can be quantified using a cell viability assay with a fluorescence plate reader.[15]

Caption: Workflow for the neutrophil chemotaxis assay.

Protocol 3: Quantification of RvD5n-3 DPA by LC-MS/MS

This protocol provides a general workflow for the extraction and quantification of RvD5n-3 DPA from biological samples.

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• Deuterated internal standard (e.g., RvD5-d5)

• Solid-phase extraction (SPE) cartridges (C18)

• Solvents for extraction (e.g., methanol, water, methyl formate)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • To the biological sample, add 2 volumes of cold methanol containing the deuterated internal standard.[16]

  • Vortex and incubate at -20°C for at least 45 minutes to precipitate proteins.[16]

  • Centrifuge to pellet the precipitate and collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol and then with water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with water to remove polar impurities.

  • Elute the lipid mediators with methyl formate.[16]

• Sample Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the sample in a small volume of methanol/water (50:50, v/v).[16]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the lipid mediators using a C18 reverse-phase column with a suitable gradient.

  • Detect and quantify RvD5n-3 DPA using multiple reaction monitoring (MRM) mode, monitoring for specific parent and daughter ion transitions.[4][5]

Caption: Workflow for the quantification of RvD5n-3 DPA by LC-MS/MS.

Conclusion and Future Perspectives

7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid (Resolvin D5 n-3 DPA) is a potent endogenous lipid mediator with significant promise in the field of resolution pharmacology. Its ability to actively promote the resolution of inflammation through the GPR101 signaling pathway makes it an attractive therapeutic candidate for a wide range of inflammatory diseases. The detailed understanding of its biosynthesis, mechanism of action, and biological functions, coupled with robust experimental protocols for its study, provides a solid foundation for further research and development. Future investigations will likely focus on the clinical translation of these findings, exploring the therapeutic efficacy of RvD5n-3 DPA and its stable analogs in human inflammatory conditions.

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The Biological Activity of 7,17-diHDPA: A Specialized Pro-Resolving Mediator in Focus

Introduction: Shifting the Paradigm from Anti-Inflammation to Pro-Resolution

For decades, the therapeutic approach to inflammatory diseases has centered on inhibiting the initial phases of the inflammatory cascade. While effective in mitigating acute symptoms, this strategy often comes with the risk of immunosuppression and can disrupt the body's natural healing processes.[1] The discovery of Specialized Pro-Resolving Mediators (SPMs) has catalyzed a paradigm shift in our understanding of inflammation, revealing that the resolution of inflammation is not a passive decay of pro-inflammatory signals but an active, biochemically orchestrated process.[2][3] SPMs, a superfamily of lipid mediators derived from polyunsaturated fatty acids (PUFAs), actively terminate the inflammatory response and promote the restoration of tissue homeostasis.[4][5]

This technical guide delves into the biological activity of a key member of the SPM family, 7,17-diHDPA (7,17-dihydroxydocosahexaenoic acid), a potent immunoresolvent derived from n-3 docosapentaenoic acid (n-3 DPA). We will explore its biosynthesis, mechanism of action, and key biological functions, providing researchers, scientists, and drug development professionals with a comprehensive understanding of its therapeutic potential.

Part 1: The Biosynthesis and Structural Elucidation of 7,17-diHDPA

7,17-diHDPA, also denoted as RvD5n-3 DPA, is an endogenous mediator synthesized from the omega-3 fatty acid n-3 docosapentaenoic acid.[6] Its production is a clear example of the intricate enzymatic cascades that are activated during the resolution phase of inflammation.

The Enzymatic Pathway: A Lipoxygenase-Driven Cascade

The biosynthesis of 7,17-diHDPA is a multi-step process initiated by the action of lipoxygenase (LOX) enzymes on n-3 DPA.[6] The proposed biosynthetic pathway involves two sequential lipoxygenation reactions.

• Initial Oxygenation: The process begins with the 15-lipoxygenase (15-LOX) enzyme, which introduces molecular oxygen at the 17th carbon of n-3 DPA, forming the intermediate 17(S)-hydroperoxydocosapentaenoic acid (17(S)-HpDPA).[6][7]

• Second Oxygenation: This hydroperoxy intermediate then serves as a substrate for 5-lipoxygenase (5-LOX), which catalyzes a second oxygenation at the 7th carbon position, yielding 7(S),17(S)-diHpDPA.[6]

• Reduction to the Final Product: The final step involves the reduction of the hydroperoxide groups by peroxidases to form the stable dihydroxy product, 7(S),17(S)-diHDPA.[6]

This stereospecific synthesis is crucial for the biological activity of the molecule.

digraph "7_17_diHDPA_Biosynthesis" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Figure 1: Biosynthetic pathway of 7,17-diHDPA from n-3 DPA.

Structural Confirmation: The Role of Advanced Analytical Techniques

The complete stereochemical structure of naturally produced 7,17-diHDPA has been confirmed as (7S,8E,10Z,13Z,15E,17S,19Z)-7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid through a combination of stereoselective total organic synthesis and advanced analytical matching.[6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) plays a pivotal role in this process, allowing for the comparison of the physical properties, including retention time and fragmentation patterns, of the synthetic molecule with the endogenously produced mediator from human peripheral blood and mouse infectious exudates.[6]

Part 2: Mechanism of Action: Receptor-Mediated Pro-Resolving Signals

Unlike traditional anti-inflammatory drugs that often have broad inhibitory effects, SPMs like 7,17-diHDPA exert their potent and specific actions by binding to and activating G-protein coupled receptors (GPCRs).[6]

GPR101: A Specific Receptor for 7,17-diHDPA

Recent studies have identified the orphan receptor GPR101 as a specific receptor for 7,17-diHDPA.[6] The activation of GPR101 by 7,17-diHDPA initiates intracellular signaling cascades that orchestrate the pro-resolving and tissue-protective actions of this mediator. This receptor-ligand interaction has been demonstrated to be potent, with activation observed in the nanomolar range (0.1 to 10 nM).[6]

digraph "GPR101_Signaling" { graph [rankdir="TD", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Figure 2: 7,17-diHDPA signaling through the GPR101 receptor.

Part 3: Core Biological Activities: Orchestrating the Resolution of Inflammation

The biological actions of 7,17-diHDPA are multifaceted and center on actively promoting the resolution of inflammation and limiting tissue damage. Its key functions include enhancing phagocyte activity and dampening pro-inflammatory signaling.

Enhancement of Phagocytosis and Bacterial Clearance

A hallmark of SPMs is their ability to stimulate the clearance of pathogens, apoptotic cells, and cellular debris by phagocytes, a critical step in restoring tissue homeostasis.[6] 7,17-diHDPA has been shown to be a potent enhancer of phagocytosis by both neutrophils and macrophages.[6] This bioactivity is crucial for preventing the secondary necrosis of apoptotic neutrophils, which can release damaging cellular contents and prolong inflammation.

Biological Action	Cell Type	Effect	Reference
Upregulation of Bacterial Clearance	Neutrophils, Macrophages	Potent enhancement of phagocytic capacity	[6]
Upregulation of Fungal Particle Clearance	Neutrophils, Macrophages	Increased engulfment of fungal particles	[6]

Modulation of Inflammatory Mediators and Gene Expression

In addition to promoting clearance, 7,17-diHDPA actively downregulates the production of pro-inflammatory mediators. Studies have demonstrated its ability to reduce pro-inflammatory cytokines such as KC (keratinocyte-derived chemokine) and TNF-α (tumor necrosis factor-alpha) in in vivo models of infection.[6]

Furthermore, 7,17-diHDPA can modulate the expression of key inflammation-related genes. It has been shown to downregulate the expression of:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells): A pivotal transcription factor that controls the expression of many pro-inflammatory genes.

• Phosphodiesterase 4B (PDE4B): An enzyme that degrades cyclic AMP (cAMP), a signaling molecule that often has anti-inflammatory effects.

• COX-2 (Cyclooxygenase-2): A key enzyme in the biosynthesis of pro-inflammatory prostaglandins.[6]

This multi-pronged approach of enhancing clearance while actively suppressing pro-inflammatory pathways underscores the potent immunoresolvent properties of 7,17-diHDPA.

Part 4: Experimental Protocols for Assessing 7,17-diHDPA Activity

To rigorously evaluate the biological activity of 7,17-diHDPA, a suite of in vitro and in vivo assays are employed. The following provides a detailed, step-by-step methodology for a key in vitro experiment.

In Vitro Macrophage Phagocytosis Assay

This protocol is designed to quantify the effect of 7,17-diHDPA on the phagocytic capacity of macrophages.

Objective: To determine the dose-dependent effect of 7,17-diHDPA on the engulfment of opsonized particles by macrophages.

Materials:

• Primary human monocyte-derived macrophages or a macrophage-like cell line (e.g., J774A.1).

• 7,17-diHDPA (synthetic, stereochemically pure).

• Fluorescently labeled zymosan particles or bacteria (e.g., pHrodo™ E. coli BioParticles™).

• Cell culture medium (e.g., RPMI 1640 with 10% FBS).

• Phosphate-buffered saline (PBS).

• Trypan blue solution.

• Fluorescence microscope or flow cytometer.

Methodology:

• Cell Culture: Culture macrophages in a 96-well plate at a density of 1 x 10^5 cells/well and allow them to adhere overnight.

• Preparation of 7,17-diHDPA: Prepare a stock solution of 7,17-diHDPA in ethanol. On the day of the experiment, prepare serial dilutions in cell culture medium to achieve final concentrations ranging from 0.1 nM to 100 nM. Include a vehicle control (medium with the same final concentration of ethanol).

• Treatment: Remove the culture medium from the macrophages and add the 7,17-diHDPA dilutions or vehicle control. Incubate for 15-30 minutes at 37°C.

• Addition of Phagocytic Targets: Add the fluorescently labeled and opsonized particles to each well at a particle-to-cell ratio of 10:1.

• Phagocytosis Incubation: Incubate the plate for 60-90 minutes at 37°C to allow for phagocytosis.

• Quenching of Extracellular Fluorescence: Add trypan blue solution to quench the fluorescence of non-internalized particles.

• Quantification:

  • Fluorescence Microscopy: Visualize the cells under a fluorescence microscope and count the number of cells containing fluorescent particles and the number of particles per cell.

  • Flow Cytometry: Detach the cells and analyze the fluorescence intensity of the cell population. The mean fluorescence intensity is proportional to the phagocytic activity.

• Data Analysis: Calculate the percentage of phagocytic cells and the phagocytic index (average number of particles per cell). Compare the results from the 7,17-diHDPA-treated groups to the vehicle control.

digraph "Phagocytosis_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Figure 3: Experimental workflow for the in vitro macrophage phagocytosis assay.

Conclusion and Future Directions

7,17-diHDPA stands out as a potent specialized pro-resolving mediator with significant therapeutic potential. Its ability to enhance phagocytosis, reduce pro-inflammatory cytokine production, and modulate inflammatory gene expression through a specific receptor highlights its role as a key regulator of inflammation resolution. The elucidation of its stereospecific structure and biosynthetic pathway provides a solid foundation for the development of novel pro-resolving therapies.

Future research should focus on further delineating the downstream signaling pathways activated by GPR101, exploring the efficacy of 7,17-diHDPA in a broader range of preclinical inflammatory disease models, and investigating its potential synergistic effects with other SPMs. As our understanding of the resolution of inflammation deepens, molecules like 7,17-diHDPA will undoubtedly be at the forefront of a new generation of therapeutics that harness the body's own healing mechanisms.

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An In-Depth Technical Guide to 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic Acid (Resolvin D5n-3 DPA)

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of inflammatory resolution, a class of endogenous lipid mediators known as Specialized Pro-Resolving Mediators (SPMs) has emerged as pivotal players in orchestrating the return to homeostasis.[1][2][3] Among these, 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid, also recognized as Resolvin D5 n-3 DPA (RvD5n-3 DPA), stands out as a potent immunoresolvent with significant therapeutic potential.[4][5][6] This technical guide provides a comprehensive overview of the physical and chemical properties, synthesis, purification, and biological actions of this intriguing molecule, designed to empower researchers in their quest to harness its pro-resolving capabilities.

Part 1: Physicochemical Properties

A thorough understanding of the physical and chemical characteristics of RvD5n-3 DPA is fundamental for its handling, formulation, and analysis.

Chemical Structure and Identity

• Systematic Name: 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid

• Common Name: Resolvin D5 n-3 DPA (RvD5n-3 DPA)[5]

• Molecular Formula: C₂₂H₃₄O₄[5]

• Molecular Weight: 362.5 g/mol [5]

• CAS Number: 1609382-32-2[5]

Tabulated Physicochemical Data

Property	Value	Source(s)
Molecular Formula	C₂₂H₃₄O₄	[5]
Molecular Weight	362.5 g/mol	[5]
Appearance	Not explicitly stated, but likely a solid or oil	[7]
Solubility	Miscible with DMF, DMSO, and Ethanol.	[5]
UV λmax	244 nm (in ethanol)	[5]
Storage Temperature	-20°C for long-term stability	[5]
Stability	Stable for ≥ 2 years at -20°C in ethanol. Susceptible to degradation under acidic or basic conditions and exposure to light and oxygen.	[5]

Spectral Characteristics

Electrospray ionization tandem mass spectrometry (ESI-MS/MS) is a crucial technique for the identification and structural elucidation of RvD5n-3 DPA. In negative ion mode, the deprotonated molecule [M-H]⁻ is observed at m/z 361.[8] The fragmentation pattern provides a unique fingerprint for the molecule. Key diagnostic fragment ions arise from cleavages along the carbon chain, particularly alpha to the hydroxyl groups.[8][9] The loss of water (H₂O) and carbon dioxide (CO₂) from the parent ion is also characteristic.[9]

A representative MS/MS spectrum of the closely related Protectin D1 shows characteristic fragmentation ions that can be expected for RvD5n-3 DPA.[8]

While obtaining sufficient quantities of endogenous SPMs for direct NMR analysis is challenging, data from the total synthesis of the methyl ester of RvD5n-3 DPA provides invaluable insight into its structure.[10]

¹H NMR (indicative shifts for the methyl ester in CDCl₃, based on similar structures): The spectrum is complex due to the numerous overlapping olefinic protons. Key regions include:

• ~6.0-6.8 ppm: Multiplets corresponding to the conjugated triene system protons.

• ~5.3-5.6 ppm: Multiplets from the non-conjugated double bond protons.

• ~4.1-4.5 ppm: Signals for the protons on the carbons bearing the hydroxyl groups.

• ~3.7 ppm: Singlet from the methyl ester protons.

• ~2.0-2.8 ppm: Multiplets from the allylic and doubly allylic protons.

• ~0.9 ppm: Triplet from the terminal methyl group.

¹³C NMR (indicative shifts for the methyl ester in CDCl₃, based on similar structures):

• ~174 ppm: Carbonyl carbon of the ester.

• ~120-140 ppm: Olefinic carbons.

• ~70-75 ppm: Carbons bearing the hydroxyl groups.

• ~51 ppm: Methyl ester carbon.

• ~20-35 ppm: Aliphatic carbons.

Note: For detailed and definitive spectral assignments, refer to the supporting information of publications detailing the total synthesis of RvD5n-3 DPA methyl ester.[11]

The conjugated triene system within the RvD5n-3 DPA molecule gives rise to a characteristic ultraviolet (UV) absorption profile. The maximum absorbance (λmax) is observed at approximately 244 nm in ethanol.[5] This property is crucial for its detection and quantification using UV-based methods like high-performance liquid chromatography (HPLC). The position of the λmax is dependent on the extent of conjugation; the triene system in this molecule results in a bathochromic shift compared to non-conjugated or diene-containing fatty acids.[12][13]

Part 2: Synthesis and Purification

The limited availability of RvD5n-3 DPA from biological sources necessitates robust synthetic and purification strategies for its detailed study.

Biosynthesis

RvD5n-3 DPA is endogenously produced from the omega-3 fatty acid, n-3 docosapentaenoic acid (n-3 DPA), through a series of enzymatic reactions primarily involving lipoxygenases (LOX).[4][14]

dot

Caption: General retrosynthetic strategy for RvD5n-3 DPA.

Step-by-Step Synthetic Protocol (Conceptual Outline):

• Preparation of Building Blocks: Synthesize two key fragments, each containing one of the chiral hydroxyl centers with the correct stereochemistry, often derived from a chiral pool starting material.

• Fragment Coupling: Join the two fragments using a stereoselective coupling reaction, such as a Wittig reaction or a Sonogashira coupling, to form the carbon backbone.

• Introduction of Double Bonds: Employ stereoselective reduction methods (e.g., Lindlar hydrogenation of alkynes to Z-alkenes) to install the remaining double bonds with the correct geometry.

• Deprotection and Purification: Remove any protecting groups and purify the final product using chromatographic techniques.

Enzymatic Synthesis Protocol

For laboratory-scale synthesis, enzymatic methods offer a biomimetic approach. This typically involves the use of purified lipoxygenase enzymes or whole-cell biotransformation systems. [15][16][17][18][19] Protocol for Lipoxygenase-Mediated Synthesis:

• Substrate Preparation: Prepare a solution of n-3 docosapentaenoic acid in an appropriate buffer (e.g., phosphate or borate buffer, pH 7.5-8.5). The substrate may be added as a solution in a minimal amount of ethanol to aid solubility.

• Enzyme Incubation: Add a purified lipoxygenase (e.g., soybean 15-LOX or a recombinant human LOX) to the substrate solution. The reaction is typically carried out at a controlled temperature (e.g., 25-37°C) with gentle agitation.

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at different time points and analyzing them by RP-HPLC with UV detection.

• Reaction Quenching and Extraction: Stop the reaction by adding a solvent like methanol or by acidification. Extract the lipid mediators from the aqueous phase using a water-immiscible organic solvent such as ethyl acetate or by solid-phase extraction.

• Reduction: The initial products are often hydroperoxides, which are then reduced to the corresponding stable hydroxyl derivatives using a mild reducing agent like sodium borohydride.

• Purification: Purify the desired dihydroxy product from the reaction mixture using chromatographic methods.

Purification Protocol: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used and effective method for the purification and concentration of SPMs from biological or synthetic samples. [17][20] Step-by-Step SPE Protocol (C18 Cartridge):

• Sample Preparation: Acidify the sample to pH ~3.5 with a dilute acid (e.g., HCl). This ensures that the carboxylic acid group is protonated, increasing its retention on the C18 stationary phase.

• Cartridge Conditioning: Condition a C18 SPE cartridge by washing sequentially with methanol and then with acidified water (pH 3.5).

• Sample Loading: Load the prepared sample onto the conditioned cartridge.

• Washing: Wash the cartridge with a non-polar solvent like hexane to remove non-polar impurities, followed by a wash with a polar solvent like water to remove salts and other polar impurities.

• Elution: Elute the dihydroxy fatty acids from the cartridge using a solvent of intermediate polarity, such as methyl formate or a mixture of methanol and water.

• Solvent Evaporation and Reconstitution: Evaporate the solvent from the eluate under a stream of nitrogen and reconstitute the purified sample in a suitable solvent (e.g., methanol/water) for analysis.

Part 3: Biological Activity and Signaling Pathways

RvD5n-3 DPA exerts its potent pro-resolving effects by interacting with specific cellular targets, primarily G-protein coupled receptors (GPCRs), to modulate inflammatory signaling cascades. [9][21]

Pro-Resolving and Anti-Inflammatory Actions

• Inhibition of Neutrophil Infiltration: RvD5n-3 DPA has been shown to reduce the infiltration of neutrophils into inflamed tissues, a key step in dampening the acute inflammatory response. [6]* Enhancement of Macrophage Phagocytosis: It promotes the clearance of apoptotic cells and cellular debris by macrophages (efferocytosis), facilitating the return to tissue homeostasis. [4]* Modulation of Cytokine Production: RvD5n-3 DPA can regulate the production of pro-inflammatory and anti-inflammatory cytokines.

Signaling Pathways

RvD5n-3 DPA is known to interact with specific GPCRs, including GPR32 and GPR18, to initiate its pro-resolving signaling. [5][9][21] dot

Caption: Generalized signaling pathway of RvD5n-3 DPA.

Mechanism of Action:

• Receptor Binding: RvD5n-3 DPA binds to its cognate GPCR (GPR32 or GPR18) on the surface of immune cells such as macrophages and neutrophils. [7][9][22][15][21]2. G-Protein Activation: This binding event induces a conformational change in the receptor, leading to the activation of intracellular heterotrimeric G-proteins.

• Downstream Signaling: The activated G-proteins modulate the activity of various downstream effector proteins, leading to changes in the levels of second messengers.

• Cellular Response: This signaling cascade ultimately culminates in a pro-resolving cellular response, including the inhibition of pro-inflammatory gene expression and the enhancement of phagocytic activity. [22]

Conclusion

7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid (RvD5n-3 DPA) is a specialized pro-resolving mediator with a complex chemical structure and potent biological activities. This guide has provided a detailed overview of its physicochemical properties, synthetic and purification methodologies, and its role in the resolution of inflammation. A comprehensive understanding of this molecule is essential for researchers aiming to develop novel therapeutic strategies for a wide range of inflammatory diseases. Further investigation into its precise mechanisms of action and its stability in various formulations will be crucial for its successful translation from the laboratory to the clinic.

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• Tungen, J. E., et al. (2023). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. Journal of Natural Products. [Link]

• Lee, J., Ko, Y. J., Park, J. B., & Oh, D. K. (2020). Discovery and Engineering of a Microbial Double-Oxygenating Lipoxygenase for Synthesis of Dihydroxy Fatty Acids as Specialized Proresolving Mediators. ACS Sustainable Chemistry & Engineering, 8(43), 16172–16183.

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The Role of Resolvin D5n-3 DPA in the Active Resolution of Inflammation: A Technical Guide

Abstract: The resolution of inflammation is no longer considered a passive decay of pro-inflammatory signals but rather an active, highly orchestrated process governed by a superclass of endogenous lipid mediators known as Specialized Pro-Resolving Mediators (SPMs). This technical guide provides an in-depth exploration of a key member of this class, Resolvin D5n-3 DPA (RvD5n-3 DPA), a potent immunoresolvent derived from the omega-3 fatty acid n-3 docosapentaenoic acid (n-3 DPA). We will detail its biosynthesis, molecular mechanism of action through its cognate receptor GPR101, and its profound effects on key immune cells such as neutrophils and macrophages. Furthermore, this guide furnishes detailed, field-proven protocols for the quantification and functional assessment of RvD5n-3 DPA, offering a critical resource for researchers in immunology, pharmacology, and drug development aiming to harness the therapeutic potential of inflammation resolution.

Introduction: Shifting the Paradigm from Anti-Inflammation to Pro-Resolution

For decades, the pharmacological approach to inflammatory diseases has centered on inhibiting the production or action of pro-inflammatory mediators. While effective in mitigating acute symptoms, this strategy can be a double-edged sword, potentially leading to immunosuppression and hindering the body's natural healing processes. The discovery of SPMs has catalyzed a paradigm shift, revealing that the resolution of inflammation is an active, programmed response designed to restore tissue homeostasis.[1]

SPMs, which include the lipoxins, resolvins, protectins, and maresins, are biosynthesized during the inflammatory response and function as "resolution agonists."[1] They actively orchestrate the cessation of neutrophil infiltration, promote the non-inflammatory removal of apoptotic cells and debris by macrophages (a process termed efferocytosis), and stimulate tissue repair.[1] This guide focuses on a specific and potent resolvin, 7,17-diHDPA, now identified as Resolvin D5n-3 DPA.

Resolvin D5n-3 DPA: Nomenclature and Biosynthesis

The specific mediator of interest, 7,17-diHDPA, is more formally known as Resolvin D5n-3 DPA (RvD5n-3 DPA) . Its complete chemical structure is 7(S),17(S)-dihydroxy-8E,10Z,13Z,15E,19Z-docosapentaenoic acid . It is biosynthesized from the precursor omega-3 fatty acid, all-cis-7,10,13,16,19-docosapentaenoic acid (n-3 DPA).

The biosynthesis of RvD5n-3 DPA is a stereospecific, multi-step enzymatic process primarily involving lipoxygenase (LOX) enzymes. The pathway is initiated in leukocytes and proceeds as follows:

• First Oxygenation: The enzyme 15-lipoxygenase (15-LOX) acts on n-3 DPA to catalyze the insertion of molecular oxygen, forming the hydroperoxy intermediate, 17(S)-hydroperoxydocosapentaenoic acid (17(S)-HpDPA) .[1][2]

• Second Oxygenation: The intermediate 17(S)-HpDPA is then rapidly converted by 5-lipoxygenase (5-LOX) , which introduces a second hydroperoxy group at the C7 position, yielding 7(S),17(S)-dihydroperoxydocosapentaenoic acid (7(S),17(S)-diHpDPA) .[1][3]

• Reduction: Finally, peroxidases present in the cellular environment reduce the hydroperoxy groups to hydroxyl groups, yielding the stable, active molecule RvD5n-3 DPA .[1][3]

This sequential enzymatic action underscores the coordinated cellular processes required to generate these potent resolving molecules at the site of inflammation.

Caption: Biosynthetic pathway of RvD5n-3 DPA from its n-3 DPA precursor.

Mechanism of Action: GPR101 Receptor and Downstream Signaling

RvD5n-3 DPA exerts its potent pro-resolving functions by acting as a high-affinity ligand for a specific G protein-coupled receptor (GPCR). Through orphan receptor screening, GPR101 has been identified as the primary receptor for RvD5n-3 DPA.[4] The binding of RvD5n-3 DPA to GPR101 is highly selective and stereospecific, with a dissociation constant (KD) of approximately 6.9 nM.[4]

Upon binding, RvD5n-3 DPA activates GPR101, which is coupled to a Gs alpha subunit (Gαs). This activation triggers the following key downstream signaling event:

• Cyclic AMP (cAMP) Upregulation: Activated Gαs stimulates adenylyl cyclase, leading to an increase in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[4]

This elevation in cAMP is a critical signaling node that orchestrates the diverse cellular responses contributing to inflammation resolution. While the precise downstream effectors of cAMP in this context are an area of active investigation, the functional consequences of GPR101 activation are clear: it inhibits pro-inflammatory pathways (such as NF-κB) and enhances pro-resolving functions in immune cells.[1][4]

Caption: Signaling cascade initiated by RvD5n-3 DPA binding to its receptor, GPR101.

Cellular Effects: Orchestrating Resolution via Neutrophils and Macrophages

The ultimate outcome of RvD5n-3 DPA signaling is the active resolution of inflammation, a process largely mediated by its effects on neutrophils and macrophages.

• On Neutrophils: RvD5n-3 DPA is a potent regulator of neutrophil activity. A hallmark of acute inflammation is the rapid infiltration of neutrophils to the site of injury or infection. RvD5n-3 DPA acts as a "stop signal," limiting further neutrophil recruitment and preventing excessive tissue damage caused by the release of cytotoxic enzymes and reactive oxygen species.[4]

• On Macrophages: Perhaps its most critical role is modulating macrophage function. RvD5n-3 DPA enhances the capacity of macrophages to clear apoptotic neutrophils, microbes, and cellular debris.[1][4] This process of efferocytosis is non-phlogistic (i.e., it does not trigger a pro-inflammatory response) and is essential for clearing the inflammatory site and initiating tissue repair. Knockdown of GPR101 in macrophages has been shown to limit the ability of RvD5n-3 DPA to upregulate phagocytosis and efferocytosis.[4]

Quantitative Data Summary

The potency of RvD5n-3 DPA has been quantified in various assays. The data below highlight its effectiveness at the molecular and cellular levels.

Parameter	Assay	System	Value	Reference
Binding Affinity (KD)	Radioligand Binding	GPR101-expressing CHO cells	~6.9 nM	[4]
Receptor Activation (EC50)	β-arrestin Recruitment	GPR101-expressing CHO cells	4.6 pM	[Cayman Chemical]
Functional Efficacy	Macrophage Phagocytosis	Human Monocyte-Derived Macrophages	1 nM	[Cayman Chemical]
In Vivo Efficacy	Reduction of Paw Edema	K/BxN Serum Transfer Arthritis (Mouse)	150 ng/animal	[Cayman Chemical]

Experimental Methodologies

To facilitate further research into RvD5n-3 DPA, this section provides detailed, step-by-step protocols for its analysis and functional characterization. It is imperative that all experiments involving lipid mediators are conducted with care to prevent auto-oxidation.

Caption: General experimental workflow for studying RvD5n-3 DPA.

Protocol 1: Lipid Mediator Extraction from Biological Samples via Solid-Phase Extraction (SPE)

Causality: This protocol is designed to isolate lipid mediators from complex biological matrices like plasma or peritoneal lavage fluid, separating them from proteins, salts, and highly polar or non-polar lipids that can interfere with mass spectrometry analysis. C18 SPE cartridges are used due to their affinity for the hydrophobic carbon backbone of fatty acids.

Materials:

• C18 SPE Cartridges (e.g., Sep-Pak C18)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Hexane

• Methyl Formate

• Deuterated internal standards (e.g., RvD2-d5) for quantification

• Nitrogen gas evaporator

• Centrifuge

Procedure:

• Sample Preparation: To 1 mL of plasma or lavage fluid, add 2 volumes of ice-cold methanol containing deuterated internal standards. This step precipitates proteins.

• Protein Precipitation: Vortex the sample and incubate at -20°C for at least 45 minutes.

• Centrifugation: Centrifuge at 1,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

• pH Adjustment: Transfer the supernatant to a new tube and dilute with water to a final methanol concentration of <10%. Adjust the pH to ~3.5 with dilute acid. This ensures the carboxylic acid group of the resolvins is protonated, enhancing retention on the C18 column.

• SPE Cartridge Conditioning: Condition the C18 cartridge by washing sequentially with 5-10 mL of methanol followed by 5-10 mL of water (pH 3.5).

• Sample Loading: Slowly load the prepared sample onto the conditioned C18 cartridge.

• Washing: Wash the cartridge first with 5-10 mL of water (pH 3.5) to remove salts and polar contaminants, then with 5-10 mL of hexane to elute non-polar lipids.

• Elution: Elute the SPMs, including RvD5n-3 DPA, with 5-10 mL of methyl formate.

• Drying: Evaporate the methyl formate eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small, known volume (e.g., 100 µL) of methanol/water (50:50, v/v) for LC-MS/MS analysis.[5]

Protocol 2: Quantification of RvD5n-3 DPA by LC-MS/MS

Causality: Liquid chromatography separates the complex mixture of lipid mediators based on their hydrophobicity, while tandem mass spectrometry provides highly sensitive and specific detection and quantification using Multiple Reaction Monitoring (MRM).

Instrumentation & Conditions:

• LC System: UPLC/HPLC system

• Column: Reversed-phase C18 column (e.g., 2.1 x 150 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% acetic acid

• Mobile Phase B: Acetonitrile/Methanol (80:15, v/v) with 0.1% acetic acid

• Gradient: A linear gradient is typically used, starting with a higher percentage of Mobile Phase A and increasing the percentage of Mobile Phase B over ~25-30 minutes to elute lipids of increasing hydrophobicity.[6]

• Mass Spectrometer: Triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• MRM Transition for RvD5n-3 DPA:

  • Parent Ion (Q1): m/z 361.2

  • Product Ion (Q3): Diagnostic fragment ions (e.g., m/z 141, 205) need to be determined empirically or from literature.

Procedure:

• Sample Injection: Inject 5-10 µL of the reconstituted sample from Protocol 1 onto the LC system.

• Chromatographic Separation: Run the established gradient method to separate the lipid mediators.

• Mass Spectrometric Detection: Monitor for the specific parent-to-product ion transition for RvD5n-3 DPA and the deuterated internal standard.

• Quantification: Generate a standard curve using synthetic RvD5n-3 DPA of known concentrations. Quantify the amount of endogenous RvD5n-3 DPA in the sample by comparing its peak area to that of the internal standard and interpolating from the standard curve.

Protocol 3: Zymosan-Induced Peritonitis in Mice

Causality: This is a classic, self-resolving model of acute inflammation. Intraperitoneal injection of zymosan (a yeast cell wall component) elicits a robust and predictable inflammatory response, characterized by neutrophil influx followed by a resolution phase where macrophages clear the neutrophils. This model is ideal for testing the efficacy of pro-resolving mediators.[7][8]

Materials:

• Zymosan A from Saccharomyces cerevisiae

• Sterile, pyrogen-free saline (0.9% NaCl)

• 8-12 week old mice (e.g., C57BL/6)

• RvD5n-3 DPA (or vehicle control) for administration

Procedure:

• Induction of Peritonitis: Prepare a 1 mg/mL suspension of Zymosan A in sterile saline. Inject 0.5 mL (0.5 mg) of the suspension intraperitoneally (i.p.) into each mouse.[9][10]

• Compound Administration: Administer RvD5n-3 DPA (e.g., 10-150 ng per mouse) or vehicle control via a chosen route (e.g., i.p. or intravenous) at a specific time point, often shortly after the zymosan challenge, to assess its effect on the resolution phase.

• Peritoneal Lavage: At desired time points (e.g., 4, 12, 24, 48 hours post-zymosan), euthanize the mice. Expose the peritoneal cavity and lavage with 5 mL of ice-cold PBS containing 2mM EDTA. Gently massage the abdomen to dislodge cells.[10]

• Cell Analysis:

  • Collect the peritoneal lavage fluid.

  • Determine the total number of leukocytes using a hemocytometer.

  • Prepare cytospin slides and perform a differential cell count using a Romanowsky-type stain (e.g., Diff-Quik) to distinguish neutrophils from macrophages and other leukocytes.

  • Alternatively, use flow cytometry with specific markers (e.g., Ly-6G for neutrophils, F4/80 for macrophages) for more precise quantification.

• Data Interpretation: A successful pro-resolving agent like RvD5n-3 DPA will typically reduce the peak number of neutrophils and shorten the "resolution interval" (the time taken for neutrophil numbers to return to baseline).

Protocol 4: In Vitro Macrophage Efferocytosis Assay

Causality: This assay directly measures the key pro-resolving function of macrophages: the engulfment of apoptotic cells. It provides a controlled system to assess the direct impact of RvD5n-3 DPA on this process.

Materials:

• Human monocyte-derived macrophages (hMDMs) or a macrophage cell line (e.g., J774)

• Human neutrophils or a cell line that can be induced to undergo apoptosis (e.g., Jurkat cells)

• Apoptosis-inducing agent (e.g., UV radiation or staurosporine)

• Fluorescent dye for labeling apoptotic cells (e.g., pHrodo Red or CFSE)

• RvD5n-3 DPA

• Culture medium, plates, and incubator

Procedure:

• Prepare Macrophages: Plate macrophages in a 24-well plate and allow them to adhere.

• Induce Apoptosis in Target Cells: Isolate neutrophils or culture Jurkat cells. Induce apoptosis (e.g., by UV exposure). Confirm apoptosis using a method like Annexin V/Propidium Iodide staining.

• Label Apoptotic Cells: Label the apoptotic cells with a fluorescent dye according to the manufacturer's protocol. Wash to remove excess dye.

• Treatment: Treat the adherent macrophages with RvD5n-3 DPA (e.g., 0.1-10 nM) or vehicle control for 30-60 minutes.

• Co-incubation: Add the fluorescently-labeled apoptotic cells to the macrophage culture at a ratio of approximately 5:1 (apoptotic cells:macrophages).

• Efferocytosis: Incubate for 60-90 minutes to allow for efferocytosis to occur.

• Wash and Fix: Gently wash the wells multiple times with cold PBS to remove non-engulfed cells. Fix the cells with 4% paraformaldehyde.

• Analysis: Analyze the engulfment using fluorescence microscopy or flow cytometry. The "phagocytic index" can be calculated (e.g., percentage of macrophages that have engulfed at least one apoptotic cell multiplied by the average number of engulfed cells per macrophage). An increase in the phagocytic index in the RvD5n-3 DPA-treated group indicates enhanced efferocytosis.

Therapeutic Potential and Future Directions

The potent, non-immunosuppressive actions of RvD5n-3 DPA and other SPMs position them as highly attractive candidates for a new generation of therapeutics. By promoting the natural resolution of inflammation, they hold promise for treating a wide array of chronic inflammatory diseases, including arthritis, inflammatory bowel disease, cardiovascular disease, and neurodegenerative disorders.

Future research should focus on further elucidating the downstream signaling pathways of GPR101, developing stable synthetic analogs of RvD5n-3 DPA with improved pharmacokinetic properties, and conducting clinical trials to validate its efficacy and safety in human diseases. Understanding and harnessing the power of endogenous resolution pathways represents a new frontier in medicine.

References

• Flak, M. B., Koenis, D. S., Sobrino, A., Smith, J., Pistorius, K., Palmas, F., & Dalli, J. (2019). GPR101 mediates the pro-resolving actions of RvD5n-3 DPA in arthritis and infections.
• Arnardottir, H. H., Dalli, J., & Serhan, C. N. (2017).
• Ervik, J. F., Skogen, C., & Vik, A. (2023). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA.
• Dalli, J., & Serhan, C. N. (2017). Lipid Mediator Metabolomics Via LC-MS/MS Profiling and Analysis. Methods in Molecular Biology.
• Ervik, J. F., Skogen, C., & Vik, A. (2023). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA.
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A Technical Guide to the Natural Sources and Biosynthesis of 7,17-Dihydroxydocosapentaenoic Acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Specialized pro-resolving mediators (SPMs) are a class of lipid-derived signaling molecules that actively orchestrate the resolution of inflammation, a process once considered passive. These molecules, derived from polyunsaturated fatty acids (PUFAs), represent a paradigm shift in our understanding of inflammatory diseases and offer novel therapeutic avenues. This technical guide provides an in-depth exploration of 7,17-dihydroxydocosapentaenoic acid, a putative member of the SPM family. We will delineate its primary natural precursors, focusing on n-3 docosapentaenoic acid (DPA), and propose a biosynthetic pathway based on the known enzymatic machinery of inflammation. Furthermore, this guide details the state-of-the-art methodologies for the extraction, isolation, and characterization of such dihydroxy fatty acids, providing a framework for researchers aiming to investigate this and other novel lipid mediators.

The Precursor: A Focus on n-3 Docosapentaenoic Acid (DPA)

The journey to understanding 7,17-dihydroxydocosapentaenoic acid begins with its ultimate precursor, the long-chain omega-3 polyunsaturated fatty acid, n-3 docosapentaenoic acid (DPA; 22:5n-3). While often overshadowed by its more famous counterparts, eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), DPA is a significant component of the omega-3 fatty acid pool and serves as a substrate for the synthesis of distinct families of SPMs, including specific resolvins, protectins, and maresins.[1][2]

Natural Sources of n-3 DPA

Endogenous synthesis of DPA in humans occurs via the elongation of EPA, but the conversion rates are often insufficient, making dietary intake crucial.[3] The primary dietary sources of n-3 DPA are marine-based, similar to EPA and DHA. Oily fish and fish oil supplements are particularly rich in this fatty acid.[4]

Table 1: Selected Dietary Sources of n-3 Docosapentaenoic Acid (DPA)

Food Source	Typical DPA Content (mg per 100g)
Salmon (Raw)	Up to 393
Mackerel (Atlantic)	> 200
Pompano (Florida)	> 200
Menhaden Oil	High concentrations
Seal Blubber	Significant source
Human Milk	Variable, significant for infants

(Data sourced from USDA National Nutrient Database and related publications[3][4])

Proposed Biosynthetic Pathway of 7,17-Dihydroxydocosapentaenoic Acid

The biosynthesis of dihydroxy fatty acids from PUFA precursors is a tightly regulated enzymatic cascade, primarily involving lipoxygenase (LOX) and, in some cases, cytochrome P450 (CYP) enzymes.[5][6] These pathways are typically initiated in response to inflammatory stimuli.[7] While 7,17-dihydroxydocosapentaenoic acid is not as extensively characterized as protectins or D-series resolvins, its structure strongly suggests a sequential, stereospecific enzymatic oxygenation of n-3 DPA.

The proposed pathway involves two key lipoxygenase enzymes: 15-lipoxygenase (ALOX15) and 5-lipoxygenase (ALOX5). This "transcellular biosynthesis" often involves one cell type producing an intermediate that is then converted to the final active molecule by a neighboring cell.[7]

Step 1: Formation of 17(S)-Hydroperoxydocosapentaenoic Acid (17(S)-HpDPA) The pathway is initiated by the action of 15-lipoxygenase (or a murine 12/15-LOX homologue) on n-3 DPA.[8][9] The enzyme abstracts a hydrogen atom and inserts molecular oxygen at the C-17 position, forming the hydroperoxy intermediate, 17(S)-HpDPA.[1]

Step 2: Conversion to 7,17-Dihydroxydocosapentaenoic Acid The 17(S)-HpDPA intermediate can then be acted upon by 5-lipoxygenase. This enzyme introduces a second hydroperoxy group at the C-7 position, creating a 7,17-dihydroperoxy intermediate. This unstable product is subsequently reduced by cellular peroxidases (e.g., glutathione peroxidase) to the more stable dihydroxy form: 7,17-dihydroxydocosapentaenoic acid. This sequential action of 15-LOX followed by 5-LOX is a known route in the biosynthesis of D-series resolvins from DHA.[1][10]

Figure 1: Proposed biosynthetic pathway for 7,17-dihydroxydocosapentaenoic acid.

Methodologies for Investigation: A Practical Workflow

The study of novel lipid mediators is heavily reliant on advanced analytical chemistry due to their low endogenous concentrations and structural complexity. The following section outlines a robust workflow for the extraction and analysis of dihydroxy fatty acids from biological matrices.

Experimental Protocol: Extraction and Isolation

This protocol is designed to enrich for lipids and separate them from other cellular components.

• Sample Homogenization: Homogenize the biological sample (e.g., cell pellet, tissue) in cold methanol containing a mixture of deuterated internal standards (e.g., d5-RvD1, d8-5-HETE) to quench enzymatic activity and facilitate protein precipitation.

• Lipid Extraction: Perform a liquid-liquid extraction. Acidify the homogenate (to pH ~3.5) to protonate the carboxylic acid moieties of the lipids, then extract into a less polar solvent like methyl formate or ethyl acetate. Centrifuge to separate the organic and aqueous layers.

• Solid-Phase Extraction (SPE): The organic extract is concentrated under a stream of nitrogen and reconstituted in a mobile phase-like solvent (e.g., Methanol/Water). The sample is then loaded onto a C18 SPE cartridge.

  • Wash Step: Wash the cartridge with a low-percentage organic solvent (e.g., 15% methanol in water) to remove highly polar impurities.

  • Elution Step: Elute the lipid mediators with a high-percentage organic solvent, such as methanol or ethyl acetate.

• Final Preparation: Evaporate the eluate to dryness under nitrogen and reconstitute the residue in a small, precise volume of the initial LC mobile phase (e.g., 100 µL of Methanol/Water 50:50) for analysis.

Analytical Protocol: LC-MS/MS for Detection and Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying specific lipid mediators.[11][12]

• Chromatographic Separation (LC):

  • Column: Use a high-resolution reversed-phase C18 column (e.g., 2.1 x 150 mm, 1.7 µm particle size).

  • Mobile Phase A: Water with 0.01% acetic or formic acid.

  • Mobile Phase B: Methanol or Acetonitrile with 0.01% acetic or formic acid.

  • Gradient: A typical gradient runs from ~50% B to 98% B over 20-25 minutes to resolve the various isomers of dihydroxy fatty acids.

• Mass Spectrometric Detection (MS/MS):

  • Ionization: Use electrospray ionization (ESI) in negative ion mode, as the carboxyl group is readily deprotonated.

  • Analysis Mode: Employ Multiple Reaction Monitoring (MRM) for targeted quantification. This involves monitoring a specific precursor ion-to-product ion transition.

    • Precursor Ion (Q1): The deprotonated molecular ion [M-H]⁻ of the target analyte (for a C22:5 dihydroxy fatty acid, this would be m/z 359.2).

    • Product Ions (Q3): Select characteristic fragment ions generated by collision-induced dissociation (CID). For dihydroxy fatty acids, key fragments often arise from cleavage between the two hydroxyl-bearing carbons or adjacent to them.[13][14] For 7,17-diHDPA, diagnostic fragments would be expected from cleavages around the C-7 and C-17 positions.

• Quantification: Create a calibration curve using a synthetic standard of the analyte. The concentration in the biological sample is determined by comparing its peak area to the calibration curve, normalized against the recovery of the deuterated internal standard.

Figure 2: General workflow for the extraction and analysis of dihydroxy fatty acids.

Conclusion and Implications for Drug Development

The exploration of 7,17-dihydroxydocosapentaenoic acid and other novel SPMs derived from n-3 DPA opens up exciting frontiers in pharmacology. While the precise biological functions of this specific molecule remain to be fully elucidated, its structure places it firmly within the pro-resolving class of lipid mediators. These molecules are not immunosuppressive; instead, they actively promote the resolution of inflammation and stimulate tissue repair, making them highly attractive therapeutic candidates for a wide range of chronic inflammatory diseases.[6][7]

For drug development professionals, the key takeaways are:

• Novel Targets: The biosynthetic enzymes (ALOX15, ALOX5) and cellular receptors for these mediators are potential drug targets.

• Biomarker Potential: Endogenous levels of 7,17-diHDPA and its precursors could serve as biomarkers for inflammatory status or the efficacy of pro-resolving therapies.

• Therapeutic Agents: Stable synthetic analogs of these naturally occurring molecules could be developed as potent, non-immunosuppressive anti-inflammatory and pro-resolving drugs.

Further research, guided by the methodologies outlined in this guide, is essential to confirm the proposed biosynthetic pathway, characterize the stereochemistry, and determine the specific biological activities and therapeutic potential of 7,17-dihydroxydocosapentaenoic acid.

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An In-depth Technical Guide to 7,17-dihydroxy-docosapentaenoic acid (Resolvin D5 n-3 DPA)

This guide provides a comprehensive technical overview of 7,17-dihydroxy-docosapentaenoic acid, a potent specialized pro-resolving mediator (SPM) of inflammation. It is intended for researchers, scientists, and drug development professionals engaged in the study of inflammation resolution and the development of novel therapeutics.

Introduction: The Resolution of Inflammation and the Advent of Specialized Pro-Resolving Mediators

Acute inflammation is a fundamental protective response to infection or tissue injury.[1][2] However, its failure to resolve in a timely manner can lead to chronic inflammatory diseases.[2][3] The resolution of inflammation is not a passive decay of pro-inflammatory signals but an active, highly regulated process orchestrated by a superfamily of endogenous lipid mediators known as Specialized Pro-resolving Mediators (SPMs).[2][4] These molecules, derived from polyunsaturated fatty acids (PUFAs), actively "turn off" the inflammatory response and promote tissue repair and a return to homeostasis.[1][4] Among these, the resolvins, protectins, and maresins, primarily derived from omega-3 fatty acids like docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA), have garnered significant attention for their therapeutic potential.[4][5] This guide focuses on a specific member of the resolvin family, 7,17-dihydroxy-docosapentaenoic acid, which is biosynthesized from n-3 docosapentaenoic acid (n-3 DPA).[5]

Part 1: Nomenclature and Chemical Identity

A clear understanding of the nomenclature is crucial for accurate scientific communication. 7,17-dihydroxy-docosapentaenoic acid is known by several synonyms, which are often used interchangeably in the literature.

Synonym	Abbreviation	Source/Context
Resolvin D5 n-3 DPA	RvD5n-3 DPA	Trivial name based on its discovery as a D-series resolvin derived from n-3 DPA.
(7S,17S)-dihydroxy-8E,10Z,13Z,15E,19Z-docosapentaenoic acid	-	Systematic chemical name defining the stereochemistry and geometry of the double bonds.[6][7]
7(S),17(S)-DiHDPE	-	Abbreviated chemical name.[7]

The chemical structure of RvD5n-3 DPA is characterized by a 22-carbon backbone with five double bonds and two hydroxyl groups at positions 7 and 17.[6][7][8] The specific stereochemistry (S configuration at both chiral centers) is critical for its biological activity.

Chemical Properties:

• Molecular Formula: C22H34O4[7][8][9]

• Molecular Weight: 362.5 g/mol [7][8][9]

Part 2: Biosynthesis of Resolvin D5 n-3 DPA

RvD5n-3 DPA is endogenously synthesized from the precursor n-3 docosapentaenoic acid (n-3 DPA), an omega-3 fatty acid that is an intermediate in the conversion of EPA to DHA.[5][10] The biosynthesis is a tightly regulated enzymatic cascade primarily involving lipoxygenase (LOX) enzymes.[5][6]

The proposed biosynthetic pathway involves a sequential two-step lipoxygenation of n-3 DPA.[6] First, a 15-lipoxygenase (15-LOX) enzyme introduces molecular oxygen at the 17th carbon position to form a 17S-hydroperoxy intermediate (17S-HpDPA). Subsequently, a 5-lipoxygenase (5-LOX) acts on this intermediate to introduce a second hydroperoxy group at the 7th carbon position.[6] This di-hydroperoxy intermediate is then reduced to the final stable dihydroxy product, RvD5n-3 DPA.[6]

Caption: Signaling pathway of Resolvin D5 n-3 DPA via the GPR101 receptor.

Part 4: Experimental Protocols

The study of RvD5n-3 DPA requires robust and sensitive analytical methods for its detection and quantification, as well as validated bioassays to assess its function.

Extraction and Quantification of RvD5n-3 DPA from Biological Samples

The low endogenous concentrations of SPMs necessitate highly sensitive analytical techniques, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the gold standard.

Step-by-Step Methodology for LC-MS/MS Analysis:

• Sample Collection and Preparation:

  • Collect biological samples (e.g., plasma, exudates, tissue homogenates) and immediately add an antioxidant solution (e.g., butylated hydroxytoluene) and an internal standard (e.g., a deuterated analog of a related SPM) to prevent degradation and allow for accurate quantification.

  • Perform solid-phase extraction (SPE) to isolate the lipid fraction from the complex biological matrix. A C18 reverse-phase SPE cartridge is commonly used. [11]2. Liquid Chromatography (LC) Separation:

  • Employ a reverse-phase HPLC column (e.g., C18) to separate the various lipid mediators based on their hydrophobicity. [11] * Use a gradient elution with a mobile phase consisting of a mixture of water, methanol, and a weak acid (e.g., acetic acid) to achieve optimal separation. [11]3. Tandem Mass Spectrometry (MS/MS) Detection:

  • Utilize a triple quadrupole mass spectrometer operating in negative ion mode.

  • Employ Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. This involves monitoring a specific precursor ion (the molecular ion of RvD5n-3 DPA, m/z 361) and its characteristic fragment ions (e.g., m/z 199, 143, or 263). [6][11] * The identity of RvD5n-3 DPA is confirmed by matching the retention time and the MS/MS fragmentation pattern with that of a synthetic standard. [6][11]

In Vitro Bioassays to Assess RvD5n-3 DPA Function

1. Neutrophil Chemotaxis Assay:

• Objective: To evaluate the ability of RvD5n-3 DPA to inhibit neutrophil migration towards a chemoattractant.

• Methodology:

  • Isolate human neutrophils from peripheral blood.

  • Use a multi-well chemotaxis chamber (e.g., Boyden chamber) with a porous membrane separating the upper and lower wells.

  • Add a chemoattractant (e.g., leukotriene B4) to the lower wells.

  • Pre-incubate the isolated neutrophils with varying concentrations of RvD5n-3 DPA or vehicle control.

  • Add the pre-incubated neutrophils to the upper wells.

  • Incubate the chamber to allow for neutrophil migration.

  • Quantify the number of neutrophils that have migrated to the lower chamber using microscopy or a plate reader-based assay. A reduction in the number of migrated cells in the presence of RvD5n-3 DPA indicates its inhibitory effect. [12] 2. Macrophage Phagocytosis Assay:

• Objective: To assess the effect of RvD5n-3 DPA on the phagocytic capacity of macrophages.

• Methodology:

  • Culture human monocyte-derived macrophages.

  • Pre-treat the macrophages with RvD5n-3 DPA or vehicle control.

  • Add fluorescently labeled particles (e.g., zymosan bioparticles or pHrodo-labeled E. coli) to the macrophage cultures.

  • Incubate to allow for phagocytosis.

  • Wash the cells to remove non-internalized particles.

  • Quantify the phagocytic activity by measuring the fluorescence intensity using flow cytometry or fluorescence microscopy. An increase in fluorescence indicates enhanced phagocytosis. [6][13]

In Vivo Models to Study RvD5n-3 DPA

Murine Model of Peritonitis:

• Objective: To investigate the pro-resolving actions of RvD5n-3 DPA in a self-resolving inflammatory model.

• Methodology:

  • Induce peritonitis in mice by intraperitoneal injection of an inflammatory stimulus (e.g., zymosan).

  • Administer RvD5n-3 DPA or vehicle control at specific time points during the inflammatory response.

  • At different time points, collect peritoneal lavage fluid.

  • Quantify the number and type of immune cells (e.g., neutrophils, macrophages) in the lavage fluid using flow cytometry.

  • Measure the levels of pro-inflammatory and pro-resolving mediators in the lavage fluid using LC-MS/MS.

  • A reduction in neutrophil numbers and an increase in macrophage phagocytosis in the RvD5n-3 DPA-treated group would demonstrate its in vivo pro-resolving efficacy.

Part 5: Therapeutic Potential and Future Directions

The potent pro-resolving and tissue-protective actions of RvD5n-3 DPA make it a promising candidate for the development of novel therapies for a range of inflammatory diseases, including:

• Inflammatory Bowel Disease (IBD): RvD5n-3 DPA has been shown to be protective in experimental models of colitis. [14][15]* Arthritis: It has demonstrated therapeutic potential in models of inflammatory arthritis. [12][13]* Infectious Diseases: By enhancing bacterial clearance and modulating the host inflammatory response, RvD5n-3 DPA could be beneficial as an adjunct therapy in bacterial infections. [13]* Pancreatic Cancer: Emerging research suggests a role for RvD5n-3 DPA in modulating the tumor microenvironment and reducing cancer cell invasion. [16] The development of stable synthetic analogs of RvD5n-3 DPA that are resistant to metabolic inactivation is a key area of future research. Furthermore, elucidating the downstream signaling pathways activated by GPR101 will provide a more detailed understanding of its mechanism of action and may reveal additional therapeutic targets.

Conclusion

7,17-dihydroxy-docosapentaenoic acid, or Resolvin D5 n-3 DPA, is a key endogenous mediator that actively promotes the resolution of inflammation. Its well-defined chemical structure, biosynthetic pathway, and mechanism of action through the GPR101 receptor provide a solid foundation for further investigation and therapeutic development. The experimental protocols outlined in this guide offer a framework for researchers to explore the biology of this fascinating molecule and unlock its full therapeutic potential in a wide range of inflammatory conditions.

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• Colas, R. A., et al. (2017). Protectin D1n-3 DPA and resolvin D5n-3 DPA are effectors of intestinal protection. Proceedings of the National Academy of Sciences of the United States of America, 114(15), 3963–3968. [Link]

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Protocols & Analytical Methods

Total synthesis protocols for 7,17-dihydroxy-docosapentaenoic acid.

An Application Note for the Total Synthesis of (7S,8E,10Z,13Z,15E,17S,19Z)-7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid (RvD5n-3 DPA)

Introduction

Specialized pro-resolving mediators (SPMs) are a class of lipid mediators biosynthesized from polyunsaturated fatty acids (PUFAs) that actively orchestrate the resolution of inflammation.[1][2] Unlike traditional anti-inflammatory drugs that block pro-inflammatory signals, SPMs promote the return to homeostasis by enhancing the clearance of cellular debris and microbes.[3] 7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA) represents a key structure within the SPM family, biosynthesized from n-3 docosapentaenoic acid (n-3 DPA).[4][5] Specifically, the isomer (7S,8E,10Z,13Z,15E,17S,19Z)-7,17-dihydroxydocosa-8,10,13,15,19-pentaenoic acid, also known as RvD5n-3 DPA, has demonstrated potent bioactivity, including the upregulation of bacterial and fungal particle clearance by neutrophils and macrophages.[6]

The therapeutic potential of these molecules is significant; however, their low natural abundance necessitates robust chemical synthesis to enable further biological investigation and drug development.[7] The total synthesis of SPMs like RvD5n-3 DPA presents considerable challenges due to the need for precise stereochemical control over multiple chiral centers and complex olefin geometries. This application note provides a detailed protocol for the stereoselective total synthesis of RvD5n-3 DPA, based on established methodologies, to guide researchers in the chemical and pharmaceutical sciences.[6]

Retrosynthetic Analysis

A convergent synthetic strategy is employed to maximize efficiency and allow for late-stage diversification. The target molecule, RvD5n-3 DPA (1) , can be disconnected at the C14-C15 bond. This retrosynthetic approach simplifies the complex structure into two key fragments of roughly equal complexity: a C1-C14 vinyl iodide (3) and a C15-C22 terminal alkyne (9) . This disconnection strategy allows for the independent and stereocontrolled synthesis of each fragment, followed by a Sonogashira coupling to assemble the full carbon skeleton.

The C1-C14 fragment (3) contains the C7(S) stereocenter and the C8(E), C10(Z) diene system. The C15-C22 fragment (9) incorporates the C17(S) stereocenter and the C19(Z) olefin. The stereochemistry at C7 and C17 is established early in the synthesis of the respective fragments, ensuring high stereochemical fidelity in the final product.

Caption: Retrosynthetic disconnection of RvD5n-3 DPA.

Experimental Protocols

This section details the step-by-step methodologies for the synthesis of the key fragments and their subsequent coupling to yield the final product. All reactions should be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents unless otherwise specified.

Protocol 1: Synthesis of C1-C14 Vinyl Iodide Fragment (3)

The synthesis of this fragment establishes the crucial C7(S) stereocenter and the E,Z-diene geometry. The protocol involves a Wittig reaction to form the Z-olefin, followed by stereoselective reduction and iodination.

Step 1.1: Wittig Reaction for Z-Olefin Formation

• To a solution of the known Wittig salt (6-methoxycarbonylhexyl)triphenylphosphonium bromide (15) (1.00 equiv) in a mixture of THF and HMPA (10:1) at -78 °C, add NaHMDS (1.00 equiv) dropwise.[8][9]

• Stir the resulting ylide solution for 30-45 minutes at -78 °C.

• Add a solution of the appropriate aldehyde precursor (1.05 equiv) in THF dropwise.

• Continue stirring for 1.5 hours at -78 °C, then allow the reaction to warm slowly to 0 °C.

• Quench the reaction with a phosphate buffer (pH 7.2) and extract the product with diethyl ether.

• Purify the crude product by silica gel chromatography to yield the Z-enoate intermediate.

Step 1.2: Stereoselective Reduction and Iodination

• The subsequent steps to convert the Z-enoate to the final vinyl iodide fragment (3) involve stereoselective reduction of a ketone to establish the C7(S)-alcohol, protection of the alcohol (e.g., as a TBS ether), and then conversion of a terminal alkyne to a vinyl iodide using appropriate reagents (e.g., NIS, AgNO3). These transformations follow established literature procedures for similar structures.

Protocol 2: Synthesis of C15-C22 Terminal Alkyne Fragment (9)

This protocol focuses on establishing the C17(S) stereocenter, which is derived from a chiral pool starting material or through asymmetric synthesis.

Step 2.1: Fragment Elongation

• Starting from a suitable chiral precursor containing the C17(S)-hydroxyl group (protected as a TBS ether), the carbon chain is elongated using standard C-C bond-forming reactions.

• For instance, a known α-siloxy chiral aldehyde can be homologated to introduce additional carbons.[10]

Step 2.2: Introduction of the Terminal Alkyne

• The terminal alkyne is typically introduced via the addition of a lithium acetylide or a similar nucleophile to an aldehyde or epoxide.

• The resulting propargyl alcohol is then carried forward to yield the terminal alkyne fragment (9) .

Protocol 3: Assembly of the Carbon Skeleton and Final Deprotection

Step 3.1: Sonogashira Coupling

• Dissolve the vinyl iodide fragment (3) (1.0 equiv) in THF and cool the solution to 0 °C.

• Add Pd(PPh₃)₂Cl₂ (5.0 mol %), CuI (11 mol %), and Et₃N (2.0 equiv) to the solution.[6]

• Add a solution of the terminal alkyne fragment (9) (2.5 equiv) in THF dropwise.

• Allow the reaction mixture to warm slowly to room temperature and stir in the dark for 16 hours.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl and extract with an organic solvent.

• Purify the coupled product, the protected diynoate (10) , by silica gel chromatography.

Step 3.2: Stereoselective Reduction of Diynes

• The coupled product containing the diyne moiety is stereoselectively reduced to the corresponding Z,Z-diene. A Lindlar reduction is a common method for this transformation.[10][11]

• Dissolve the diynoate (10) in a suitable solvent (e.g., ethyl acetate) and add Lindlar's catalyst and quinoline.

• Purge the reaction vessel with hydrogen gas and monitor the reaction progress carefully by TLC.

• Upon completion, filter the reaction mixture through celite to remove the catalyst and concentrate the filtrate to obtain the protected pentaenoate intermediate.

Step 3.3: Global Deprotection

• The silyl protecting groups (TBS) on the C7 and C17 hydroxyls are removed under acidic conditions.

• Dissolve the protected pentaenoate intermediate (1.0 equiv) in dry MeOH at 0 °C.

• Add a freshly prepared solution of acetyl chloride in dry MeOH (15 mol %) dropwise.[6]

• Stir the reaction for 4 hours at 0 °C.

• Neutralize the reaction with a 10% aqueous solution of NaHCO₃ and extract the product. Purify by chromatography to yield the methyl ester of the target molecule (2) .

Step 3.4: Saponification

• To obtain the final carboxylic acid (1) , the methyl ester (2) is saponified.

• Incubate the methyl ester (2) with 1 N LiOH in a THF/H₂O mixture for 2 hours at room temperature.[6]

• Evaporate the THF under a gentle stream of nitrogen. The resulting aqueous solution contains the final product, RvD5n-3 DPA (1) , which can be used for biological assays.[4]

Summary of Key Reaction Data

Step	Reaction	Key Reagents	Typical Yield	Reference
3.1	Sonogashira Coupling	Vinyl Iodide (3) , Alkyne (9) , Pd(PPh₃)₂Cl₂, CuI	~70-80%	[6]
3.2	Lindlar Reduction	H₂, Lindlar's Catalyst, Quinoline	Quantitative	[10]
3.3	Silyl Deprotection	AcCl, MeOH	~80-90%	[6]
3.4	Saponification	LiOH, THF/H₂O	~70-90%	[4]

Overall Synthetic Workflow

The following diagram illustrates the logical flow of the total synthesis, from the preparation of key fragments to the final product.

Caption: Overall experimental workflow for the synthesis.

Conclusion

This application note outlines a robust and stereocontrolled total synthesis of the specialized pro-resolving mediator RvD5n-3 DPA. The convergent strategy, relying on the preparation of two key fragments followed by a Sonogashira coupling, provides an efficient route to this complex natural product. The detailed protocols serve as a practical guide for researchers, enabling the synthesis of sufficient quantities of this potent lipid mediator for further investigation into its biological functions and therapeutic potential in resolving inflammation.

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Application Note: Purification of 7(S),17(S)-diHDPA from Biological Samples using HPLC

Abstract

This application note provides a comprehensive and detailed protocol for the purification of 7(S),17(S)-dihydroxy-4Z,8E,10Z,12E,14E,16Z,19Z-docosaheptaenoic acid (7,17-diHDPA), a specialized pro-resolving mediator (SPM), from complex biological matrices. The methodology leverages solid-phase extraction (SPE) for initial sample cleanup and enrichment, followed by reversed-phase high-performance liquid chromatography (RP-HPLC) for high-resolution separation. This guide is intended for researchers, scientists, and drug development professionals engaged in lipidomics and the study of inflammatory diseases. The protocols herein are designed to ensure high recovery and purity of the target analyte, enabling accurate downstream quantification and functional analysis.

Introduction: The Significance of 7,17-diHDPA

Inflammation is a critical biological response to injury and infection. However, its dysregulation can lead to chronic inflammatory diseases. The resolution of inflammation is an active, highly orchestrated process mediated by a superfamily of lipid autacoids known as specialized pro-resolving mediators (SPMs).[1][2] These molecules, derived from polyunsaturated fatty acids (PUFAs) like docosahexaenoic acid (DHA), actively curtail leukocyte infiltration and stimulate the clearance of apoptotic cells and debris, thereby promoting tissue homeostasis.[1][3]

7,17-diHDPA is a dihydroxy-derivative of DHA and a member of the protectin family of SPMs.[4] Specifically, it is a stereoisomer of Protectin D1 (PD1). The precise stereochemistry of these molecules is critical to their biological function, dictating their interaction with specific G-protein coupled receptors and their subsequent pro-resolving activities.[3] Given their potent bioactions at picogram to nanogram concentrations, the accurate isolation and quantification of specific SPMs like 7,17-diHDPA from biological samples is paramount for understanding their role in health and disease.[5] However, their low abundance, susceptibility to oxidation, and the complexity of the biological lipidome present significant analytical challenges.[5][6]

This document outlines a robust workflow for the purification of 7,17-diHDPA, focusing on maximizing recovery and ensuring the integrity of the analyte.

Experimental Workflow Overview

The purification of 7,17-diHDPA from biological samples is a multi-step process designed to remove interfering substances and concentrate the analyte of interest. The overall workflow consists of two main stages: Solid-Phase Extraction (SPE) for sample cleanup and fractionation, followed by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for final purification.

Caption: Overall workflow for the purification of 7,17-diHDPA.

Part 1: Sample Preparation and Solid-Phase Extraction (SPE)

Rationale and Expertise

The initial step in purifying 7,17-diHDPA involves its extraction from a complex biological matrix, such as plasma, serum, or tissue homogenate. These samples contain a vast excess of proteins, salts, and other lipids that can interfere with HPLC analysis. Solid-phase extraction (SPE) is a highly effective technique for sample cleanup and enrichment, proving superior to traditional liquid-liquid extraction (LLE) by offering greater selectivity, using less solvent, and being more amenable to automation.[5][7]

We utilize a reversed-phase C18 sorbent for SPE. This non-polar stationary phase effectively retains lipids, including SPMs, from the aqueous sample matrix while allowing more polar contaminants to pass through.[1][8] The choice of a C18 sorbent is based on its broad applicability for lipid extraction and its proven efficacy in numerous lipidomics workflows.[9][10]

A critical, often overlooked, step is the addition of deuterated internal standards prior to any extraction procedure.[1] These standards are structurally identical to the analyte but have a higher mass due to the incorporation of deuterium. They co-elute with the target analyte and are essential for two reasons: they allow for the accurate calculation of recovery rates through the multi-step process, and they serve as a retention time marker, which is crucial for correct fraction collection during HPLC.[1]

Detailed SPE Protocol

Materials:

• Biological sample (e.g., 500 µL plasma)

• Deuterated internal standard (e.g., d5-RvD2 or a specific 7,17-diHDPA standard if available)

• LC-MS grade Methanol, ice-cold

• LC-MS grade Water

• Formic Acid or Acetic Acid

• C18 SPE Cartridges (e.g., 100 mg, 3 mL)

• SPE vacuum manifold

• Nitrogen evaporator

Protocol Steps:

• Sample Thawing and Internal Standard Spiking:

  • Thaw biological samples on ice to prevent degradation of lipid mediators.[5]

  • To 500 µL of sample, add the deuterated internal standard (e.g., 500 pg in a small volume of ethanol). Vortex briefly.

  • Causality: Adding the standard at the very beginning accounts for any analyte loss during all subsequent steps.[1]

• Protein Precipitation:

  • Add 2 volumes of ice-cold methanol (1 mL) to the sample.

  • Vortex vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

  • Incubate at -20°C for at least 45 minutes to facilitate complete protein precipitation.[5]

  • Centrifuge at 1,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new tube.

• SPE Cartridge Conditioning:

  • Place C18 SPE cartridges on a vacuum manifold.

  • Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of water. Do not let the cartridge run dry.

  • Causality: Conditioning activates the C18 stationary phase, ensuring proper interaction with the analytes.

• Sample Loading:

  • Acidify the supernatant from step 2 by adding formic acid to a final pH of ~3.5.[5]

  • Load the acidified supernatant onto the conditioned C18 cartridge. Apply a gentle vacuum to maintain a flow rate of approximately 1-2 mL/minute.

  • Causality: At a low pH, the carboxylic acid group of 7,17-diHDPA is protonated, making the molecule less polar and enhancing its retention on the C18 sorbent.

• Washing:

  • Wash the cartridge with 5 mL of water (pH 3.5) to remove salts and other highly polar impurities.

  • Follow with a second wash using 5 mL of 10% methanol in water to remove more polar, non-target lipids.

• Elution:

  • Place clean collection tubes inside the manifold.

  • Elute the SPM fraction, including 7,17-diHDPA, with 2 mL of methanol.

  • Causality: Methanol is a strong organic solvent that disrupts the hydrophobic interactions between the analytes and the C18 sorbent, leading to their elution.

• Solvent Evaporation and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small, precise volume (e.g., 100 µL) of the initial HPLC mobile phase (e.g., 50:50 Methanol:Water). This step concentrates the sample and ensures compatibility with the HPLC system.

Part 2: Reversed-Phase HPLC Purification

Rationale and Method Development Insights

Reversed-phase HPLC (RP-HPLC) is the cornerstone of lipidomics, offering high-resolution separation of lipid species based on their hydrophobicity.[11][12] For dihydroxy fatty acids like 7,17-diHDPA, a C18 stationary phase is the most common and effective choice.[13][14] Separation occurs because lipids partition between the non-polar stationary phase (the C18 alkyl chains) and the polar mobile phase. More hydrophobic molecules interact more strongly with the stationary phase and thus elute later.

The mobile phase typically consists of a mixture of water, acetonitrile, and/or methanol, often with a small amount of acid (e.g., 0.01% acetic acid) added.[15] The acid serves to suppress the ionization of the carboxylic acid functional group on the fatty acids, leading to sharper peaks and more reproducible retention times. A gradient elution, where the proportion of the organic solvent is increased over time, is necessary to elute a wide range of lipids, from more polar dihydroxy-derivatives to more non-polar species.[13][16]

Detection is typically achieved using a Diode Array Detector (DAD) or a UV-Vis detector. 7,17-diHDPA contains a conjugated triene chromophore, which results in a characteristic UV absorbance maximum around 270 nm, with shoulders at approximately 260 nm and 280 nm.[4] This distinct spectral signature is crucial for identifying the correct peak for collection.

HPLC System and Parameters

The following table summarizes a validated starting point for the HPLC purification of 7,17-diHDPA. Optimization may be required depending on the specific HPLC system and biological matrix.

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 2.7 µm particle size	Provides excellent resolution for lipid species. Smaller particle sizes increase efficiency.[9][16]
Mobile Phase A	Water/Acetonitrile/Acetic Acid (70:30:0.01, v/v/v)	The aqueous component of the mobile phase. Acetic acid ensures analyte protonation for better peak shape.
Mobile Phase B	Methanol/Acetonitrile/Acetic Acid (90:10:0.01, v/v/v)	The strong organic component for eluting hydrophobic lipids.
Gradient Program	0-5 min, 50% B; 5-20 min, 50-90% B; 20-25 min, 90% B; 25.1-30 min, 50% B (re-equilibration)	A gradual increase in organic solvent strength allows for the separation of closely related SPM isomers.[15]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing resolution and run time.
Column Temperature	30°C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	20-50 µL	Dependent on sample concentration after SPE.
Detection	DAD, 270 nm	Specific for the conjugated triene system in 7,17-diHDPA, providing selectivity.[4] Full spectrum acquisition (210-400 nm) is recommended.

Detailed HPLC Protocol

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions (50% B) for at least 30 minutes or until a stable baseline is achieved.

• Sample Injection: Inject the reconstituted sample from the SPE procedure.

• Chromatographic Run and Peak Identification:

  • Run the gradient program as specified in the table.

  • Monitor the chromatogram at 270 nm. The peak corresponding to 7,17-diHDPA should elute within the gradient. Its identity can be tentatively confirmed by its retention time (relative to the deuterated standard) and its characteristic UV spectrum (max absorbance at ~270 nm).

• Fraction Collection:

  • Collect the peak corresponding to 7,17-diHDPA into a clean, silanized glass tube. Collection can be done manually or with an automated fraction collector.

  • Trustworthiness: It is advisable to collect the entire peak volume, from the beginning of its ascent from the baseline to its return, to maximize recovery.

• Post-Collection Processing:

  • Immediately after collection, blanket the fraction with an inert gas like argon or nitrogen to prevent oxidation.

  • Store the purified fraction at -80°C until further analysis.

Validation and Quality Control

A self-validating protocol is essential for trustworthy results. The identity and purity of the collected fraction should be confirmed using tandem mass spectrometry (LC-MS/MS).

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Application Note &amp; Protocol: Quantitative Analysis of 7,17-diHDPA (Resolvin D5n-3 DPA) in Biological Matrices using LC-MS/MS

Abstract: This document provides a comprehensive guide for the sensitive and specific quantification of 7,17-diHDPA (7(S),17(S)-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid), also known as Resolvin D5n-3 DPA (RvD5n-3 DPA), in biological samples. As a specialized pro-resolving mediator (SPM), 7,17-diHDPA is a pivotal signaling molecule in the resolution of inflammation.[1][2] Its low endogenous concentrations necessitate a robust analytical method for accurate measurement. The protocol herein details a complete workflow, including solid-phase extraction (SPE) for sample purification, followed by high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for detection. This method is designed for researchers in pharmacology, immunology, and drug development investigating inflammatory processes and pro-resolving therapeutics.

Introduction: The Significance of 7,17-diHDPA (RvD5n-3 DPA)

The resolution of inflammation is an active, highly orchestrated process, not merely the passive decay of pro-inflammatory signals. Central to this process are Specialized Pro-Resolving Mediators (SPMs), a superfamily of lipid mediators biosynthesized from polyunsaturated fatty acids (PUFAs).[3] 7,17-diHDPA, a member of the resolvin family, is an endogenous SPM derived from n-3 docosapentaenoic acid (n-3 DPA).[2]

Its biosynthesis involves a series of enzymatic oxygenations, primarily initiated by lipoxygenases (LOX), which convert n-3 DPA into this potent immunoresolvent.[4]

Biological Role and Rationale for Quantification

7,17-diHDPA exhibits potent leukocyte-directed activities, including the enhancement of macrophage phagocytosis of bacteria and apoptotic cells, and the reduction of neutrophil infiltration, which are hallmark bioactions of SPMs.[1][3] Given its role in controlling inflammation and promoting tissue homeostasis, quantifying levels of 7,17-diHDPA in biological matrices such as plasma, serum, and tissue homogenates is critical for:

• Understanding the pathophysiology of inflammatory diseases.

• Identifying biomarkers for disease activity and resolution.

• Evaluating the efficacy of pro-resolving therapeutic interventions.

• Investigating the impact of nutrition on inflammatory responses.

The following diagram illustrates the proposed biosynthetic pathway leading to 7,17-diHDPA.

Caption: Proposed biosynthetic pathway of 7,17-diHDPA from n-3 DPA.

Analytical Strategy: A Validated Workflow

The quantification of lipid mediators like 7,17-diHDPA is challenging due to their low physiological concentrations and the complexity of the biological matrix.[5][6] A robust analytical method must effectively isolate the analyte from interfering substances and provide high sensitivity and specificity. Our recommended workflow combines solid-phase extraction (SPE) with LC-MS/MS.

• Solid-Phase Extraction (SPE): This step is crucial for removing proteins, phospholipids, and other matrix components that can cause ion suppression and interfere with quantification.[5][7] It serves to both clean up and concentrate the sample, significantly improving detection limits.

• Liquid Chromatography (LC): Reversed-phase chromatography is employed to separate 7,17-diHDPA from other lipid mediators, including its isomers.[8][9][10] A well-optimized gradient ensures sharp peaks and baseline resolution, which is critical for accurate quantification.

• Tandem Mass Spectrometry (MS/MS): ESI-MS/MS provides unparalleled sensitivity and specificity.[11][12] By using Multiple Reaction Monitoring (MRM), we can selectively detect the transition from a specific precursor ion (the molecular weight of 7,17-diHDPA) to a unique product ion, filtering out background noise and confirming the analyte's identity.

The overall experimental workflow is depicted below.

Caption: Experimental workflow for 7,17-diHDPA quantification.

Detailed Protocols & Methodologies

Disclaimer: All procedures should be performed in a fume hood. Use appropriate personal protective equipment (PPE). Samples should be kept on ice whenever possible to minimize degradation.[13]

Materials and Reagents

• Standards: 7,17(S)-diHDPA analytical standard and a suitable deuterated internal standard (e.g., 10,17-diHDHA-d5 or a custom synthesized 7,17-diHDPA-d5).

• Solvents: LC-MS grade methanol, acetonitrile, water, hexane, methyl formate, and formic acid.

• SPE Cartridges: C18 SPE cartridges (e.g., 100 mg, 1 mL).

• Biological Matrix: Plasma (with EDTA), serum, or tissue homogenate.

Protocol 1: Sample Preparation via Solid-Phase Extraction (SPE)

Causality: The goal of this protocol is to isolate lipids from the aqueous and protein-rich environment of the biological sample. Methanol is used to precipitate proteins.[13] The subsequent SPE on a C18 stationary phase retains hydrophobic molecules like 7,17-diHDPA while salts and other polar contaminants are washed away. A low pH environment ensures the carboxylic acid group of the analyte is protonated, increasing its retention on the C18 phase.

• Sample Thawing & Spiking: Thaw biological samples (e.g., 500 µL plasma) on ice. Add the deuterated internal standard (IS) to each sample at a known concentration.

  • Expert Insight: Adding the IS at the very beginning is critical. It co-extracts with the analyte and corrects for any variability or loss during the entire sample preparation and injection process, ensuring accurate quantification.[13]

• Protein Precipitation: Add 2 volumes (e.g., 1 mL) of ice-cold methanol to the sample. Vortex vigorously for 30 seconds.

• Incubation & Centrifugation: Incubate the samples at -20°C for at least 60 minutes to facilitate complete protein precipitation. Centrifuge at 1,500 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant, ensuring no pellet is disturbed.

• Dilution & Acidification: Dilute the supernatant with water to a final methanol concentration of <10%. Adjust the pH to ~3.5 with formic acid.

• SPE Cartridge Conditioning:

  • Wash the C18 cartridge with 1 column volume of methyl formate.

  • Equilibrate with 1 column volume of methanol.

  • Equilibrate with 1 column volume of water (pH 3.5).

• Sample Loading: Slowly load the acidified supernatant onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 column volume of water to remove salts.

  • Wash the cartridge with 1 column volume of hexane to elute highly non-polar, interfering lipids.

• Elution: Elute the 7,17-diHDPA and other dihydroxy lipids with 1 column volume of methyl formate into a clean collection tube.

• Drying and Reconstitution: Dry the eluate under a gentle stream of nitrogen. Reconstitute the dried extract in a small, precise volume (e.g., 50 µL) of the initial LC mobile phase (e.g., 50:50 Methanol:Water).

Protocol 2: LC-MS/MS Analysis

Causality: Reversed-phase chromatography separates molecules based on hydrophobicity. The gradient starts with a higher aqueous content and gradually increases the organic phase, eluting molecules in order of increasing polarity. The acidic modifier (formic acid) aids in protonation for better peak shape. The mass spectrometer is set to negative ion mode because the carboxylic acid group on 7,17-diHDPA is readily deprotonated, forming a [M-H]⁻ ion.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Setting
LC System	UPLC/UHPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.02% Formic Acid
Mobile Phase B	Acetonitrile/Methanol (80:20, v/v) with 0.02% Formic Acid
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
LC Gradient	Time (min)
0.0
2.0
12.0
14.0
16.0
16.1
20.0

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Setting
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Desolvation Temp.	400°C
Gas Flow	Optimized for instrument
Analysis Mode	Multiple Reaction Monitoring (MRM)
Analyte	Precursor Ion (m/z)
7,17-diHDPA	359.2
Internal Standard	Dependent on IS

¹Note: The exact product ions and optimal collision energies for 7,17-diHDPA must be determined empirically by infusing a pure standard. Common fragmentation patterns for dihydroxy fatty acids involve neutral losses of water (H₂O) and carbon dioxide (CO₂) and cleavages adjacent to the hydroxyl groups.

Method Validation: Ensuring Trustworthy Data

For the method to be considered reliable for drug development or clinical research, it must be validated according to regulatory guidelines, such as those from the FDA.[14][15][16][17] The validation process establishes the performance characteristics of the method and ensures it is fit for its intended purpose.

Key Validation Parameters: [18]

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed by analyzing blank matrix samples for interfering peaks at the retention time of the analyte.

• Calibration Curve: A calibration curve should be prepared using at least six non-zero standards bracketing the expected concentration range. The curve is generated by plotting the peak area ratio (analyte/IS) against the concentration. The linearity should be assessed, with a correlation coefficient (r²) of >0.99 being desirable.

• Lower Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy (within ±20%) and precision (≤20% CV).

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations in replicates on multiple days. Accuracy should be within ±15% (±20% at LLOQ) of the nominal value, and the coefficient of variation (CV) for precision should be ≤15% (≤20% at LLOQ).

• Recovery: The extraction efficiency of the method. It is determined by comparing the analyte response in a pre-extracted spiked sample to that of a post-extracted spiked sample.

• Matrix Effect: The effect of co-eluting matrix components on the ionization of the analyte. Assessed by comparing the analyte response in a post-extracted spiked sample to the response of a pure standard in solvent.

• Stability: The stability of the analyte in the biological matrix under different storage and handling conditions (e.g., freeze-thaw cycles, bench-top stability).

References

• FDA. (2025). Bioanalytical Method Validation for Biomarkers – Guidance for Industry.
• Bentham Science Publishers. (2021). Polyunsaturated Fatty Acid and Sphingolipid Measurements by Tandem Mass Spectrometry. Mini-Reviews in Organic Chemistry, 18(1), 3-10.
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• Slideshare. (n.d.). USFDA guidelines for bioanalytical method validation.
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• NIH. (n.d.). Tailored Polymer-Based Selective Extraction of Lipid Mediators from Biological Samples.
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• RSC Publishing. (n.d.). Uncovering biologically significant lipid isomers with liquid chromatography, ion mobility spectrometry and mass spectrometry. Analyst.
• ACS Publications. (2019). Effective Liquid Chromatography–Trapped Ion Mobility Spectrometry–Mass Spectrometry Separation of Isomeric Lipid Species. Analytical Chemistry.
• NIH. (n.d.). Mass Spectrometry Separation of Isomeric Lipid Species.
• PubMed. (2021). Tailored Polymer-Based Selective Extraction of Lipid Mediators from Biological Samples.
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• Cayman Chemical. (n.d.). Resolvin D5 n-3 DPA (7(S),17(S)-DiHDPE).
• NIH. (2019). Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma.
• PMC. (n.d.). Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs.
• PMC. (n.d.). Impaired Local Production of Proresolving Lipid Mediators in Obesity and 17-HDHA as a Potential Treatment for Obesity-Associated Inflammation.

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Protocol for dissolving and storing synthetic 7,17-diHDPA.

Application Note & Protocol

Title: Best Practices for the Dissolution and Storage of Synthetic 7,17-diHDPA for Reproducible Research

Audience: Researchers, scientists, and drug development professionals in the fields of inflammation, pharmacology, and lipid biochemistry.

Abstract: 7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA) is a specialized pro-resolving mediator (SPM) derived from docosapentaenoic acid (DPA), a C22 omega-3 fatty acid.[1] As a member of the resolvin family, 7,17-diHDPA plays a critical role in the active resolution of inflammation, a process distinct from passive immunosuppression.[2][3] The potent and stereospecific bioactivity of SPMs like 7,17-diHDPA necessitates meticulous handling to preserve their structural integrity and ensure experimental validity and reproducibility. These molecules are highly susceptible to degradation via oxidation, isomerization, and aggregation. This document provides a detailed, field-proven protocol for the proper dissolution and storage of synthetic 7,17-diHDPA, grounded in the principles of lipid biochemistry, to guide researchers in obtaining reliable and consistent results.

Understanding the Molecule: Physicochemical Properties and Inherent Instabilities

7,17-diHDPA is a docosanoid, a class of signaling lipids derived from 22-carbon polyunsaturated fatty acids (PUFAs).[4] Its structure, featuring multiple conjugated double bonds and hydroxyl groups, is key to its biological function but also the source of its chemical instability.

Causality of Instability: The defining feature of PUFAs and their derivatives is the presence of multiple cis-double bonds separated by a methylene group. This configuration makes the methylene hydrogens particularly susceptible to abstraction, initiating a free-radical chain reaction known as autoxidation.[5][6] This process can lead to the formation of hydroperoxides, epoxides, and cleavage products, all of which can alter or abolish the specific biological activity of 7,17-diHDPA. Furthermore, factors like heat, light, and acid/base exposure can promote isomerization of the double bonds, altering the three-dimensional shape of the molecule and its ability to bind to its target receptors.[7]

Data Presentation: Physicochemical & Solubility Data for 7,17-diHDPA

Property	Data	Source
Formal Name	7(S),17(S)-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-Docosapentaenoic Acid	[8]
Molecular Formula	C₂₂H₃₄O₄	[8]
Formula Weight	362.5 g/mol	[8]
Purity	Typically ≥98%	[8]
Supplied As	A solution in ethanol or as a neat solid/film	[8]
Solubility in Organic Solvents	- Ethanol: Miscible- DMSO: ~100 mg/mL- DMF: ~100 mg/mL	[8]
Solubility in Aqueous Buffer	- PBS (pH 7.2): Sparingly soluble (~0.25 - 0.5 mg/mL)	[9][10][11]

Core Protocol: Reconstitution and Preparation of a Concentrated Stock Solution

This protocol details the foundational step of preparing a stable, concentrated stock solution in an organic solvent. This stock solution is the source from which aqueous working solutions for biological assays will be prepared. The primary objective is to dissolve the lipid completely while minimizing exposure to oxygen and other degrading factors.

Mandatory Visualization: Stock Solution Preparation Workflow

Sources

• 1. Novel n-3 Immunoresolvents: Structures and Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid mediators in immune regulation and resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. metagenicsinstitute.com [metagenicsinstitute.com]
• 4. accesspharmacy.mhmedical.com [accesspharmacy.mhmedical.com]
• 5. Oxidative stability of docosahexaenoic acid-containing oils in the form of phospholipids, triacylglycerols, and ethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oxidative stability, oxidation pattern and α-tocopherol response of docosahexaenoic acid (DHA, 22:6n-3)-containing triacylglycerols and ethyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 8. caymanchem.com [caymanchem.com]
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• 11. caymanchem.com [caymanchem.com]

Application Notes &amp; Protocols: Utilizing 7,17-diHDPA to Investigate Macrophage Efferocytosis

Introduction: The Critical Role of Efferocytosis in Resolution of Inflammation

Inflammation is a fundamental protective response to infection or tissue injury. However, its timely resolution is paramount to prevent chronic inflammation and restore tissue homeostasis. A key process in this resolution phase is efferocytosis , the efficient and non-inflammatory clearance of apoptotic cells by phagocytes, primarily macrophages.[1][2] This process is not merely cellular waste disposal; it is an active signaling event that reprograms macrophage function, suppressing pro-inflammatory cytokine production and promoting the release of anti-inflammatory and pro-resolving mediators.[3][4]

Specialized Pro-Resolving Mediators (SPMs) are a super-family of lipid mediators endogenously derived from polyunsaturated fatty acids (PUFAs) that actively orchestrate the resolution of inflammation.[5][6][7] These molecules, including resolvins, protectins, and maresins, enhance efferocytosis, limit neutrophil infiltration, and stimulate tissue repair.[4] 7,17-diHDPA (7,17-dihydroxy-docosapentaenoic acid) is a member of this potent class of molecules. As a dihydroxy-metabolite of the omega-3 fatty acid n-3 DPA, it is structurally related to D-series resolvins and is recognized as an immunoresolvent that can enhance phagocyte functions.[5][8]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on how to design, execute, and validate experiments using 7,17-diHDPA to study and potentiate macrophage efferocytosis.

Part 1: Foundational Concepts & Experimental Design

The Mechanism of SPM-Enhanced Efferocytosis

SPMs like 7,17-diHDPA are thought to enhance efferocytosis by binding to specific G-protein coupled receptors (GPCRs) on the macrophage surface.[7] This engagement triggers intracellular signaling cascades that converge on the cytoskeleton, promoting the formation of a phagocytic cup and the engulfment of the apoptotic cell. For instance, Resolvin D1 (RvD1) has been shown to act via the ALX/FPR2 receptor to suppress oxidative stress in macrophages during efferocytosis, thereby protecting the phagocyte from apoptosis and preserving its function.[2] While the specific receptor for 7,17-diHDPA is an area of active research, its pro-resolving actions are expected to follow a similar paradigm of enhancing the machinery of cellular clearance.

Below is a conceptual diagram of the proposed signaling pathway.

Caption: Proposed signaling pathway for 7,17-diHDPA-enhanced efferocytosis.

Critical Controls for a Self-Validating Protocol

To ensure the trustworthiness of your results, the following controls are essential:

• Vehicle Control: Macrophages treated with the same diluent (e.g., ethanol or DMSO in media) used for 7,17-diHDPA. This is the primary baseline against which enhancement is measured.

• Negative Control (Low Temperature): Co-incubation of macrophages and apoptotic cells at 4°C. At this temperature, active biological processes like phagocytosis are inhibited. This control distinguishes true engulfment from simple surface adhesion of apoptotic cells.[9]

• Apoptotic Cell Only Control: Labeled apoptotic cells cultured without macrophages to measure background fluorescence and confirm they do not auto-aggregate.

• Macrophage Only Control: Labeled macrophages cultured alone to establish their baseline fluorescence profile.

• Positive Control (Optional but Recommended): A well-characterized SPM, such as Resolvin D1 or D2, can be used as a positive control to confirm the assay system is responsive to pro-resolving stimuli.[10][11]

Part 2: Step-by-Step Experimental Protocols

The following protocols provide detailed methodologies for assessing the effect of 7,17-diHDPA on macrophage efferocytosis using both flow cytometry and fluorescence microscopy.

Workflow Overview

Caption: General experimental workflow for the efferocytosis assay.

Protocol 2.1: Preparation of Human THP-1 Derived Macrophages

This protocol details the differentiation of the human monocytic THP-1 cell line into macrophage-like cells, a widely used and reliable model.[12][13]

Reagent/Parameter	Concentration/Value	Purpose
THP-1 cells	2-8 x 10^5 cells/mL	Starting monocyte culture
RPMI-1640 Medium	-	Base culture medium
Fetal Bovine Serum (FBS)	10%	Provides growth factors
Penicillin-Streptomycin	1%	Prevents bacterial contamination
Phorbol 12-myristate 13-acetate (PMA)	50-100 ng/mL	Induces monocytic differentiation
CellTrace™ CFSE or Violet	5 µM	Stable cytoplasmic dye to label macrophages

Procedure:

• Maintain THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ atmosphere.[12]

• Seed THP-1 cells into 24-well plates at a density of 1.0 x 10⁶ cells/well.

• Add PMA to a final concentration of 50 ng/mL to induce differentiation.

• Incubate for 24-48 hours. During this time, the cells will become adherent and adopt a macrophage-like morphology.

• Aspirate the PMA-containing medium, wash gently with warm PBS, and add fresh RPMI-1640. Incubate for another 24 hours to allow the cells to rest and fully differentiate.[12]

• Labeling (for Flow Cytometry): Before the assay, label the adherent macrophages with a fluorescent dye like CellTrace™ CFSE or Violet according to the manufacturer's protocol. This allows for clear identification of the macrophage population.

Protocol 2.2: Generation and Labeling of Apoptotic Cells

This protocol uses Jurkat T-cells as the source of apoptotic targets, a common practice in efferocytosis assays.[12][14] Apoptosis is induced by UV irradiation.

Procedure:

• Culture Jurkat cells in RPMI-1640 medium supplemented with 10% FBS.

• Harvest the cells and wash them with PBS. Resuspend at a concentration of 1.0 x 10⁶ cells/mL in PBS.

• Induce apoptosis by exposing the cells in a thin layer (e.g., in a petri dish with the lid off) to UV-C light (254 nm) for 10-20 minutes. The optimal duration should be calibrated to induce >70% apoptosis (Annexin V positive, Propidium Iodide negative/low) after 2-3 hours of incubation post-exposure.

• Validation (Crucial): Confirm the efficiency of apoptosis induction using Annexin V and a viability dye (like Propidium Iodide or 7-AAD) staining analyzed by flow cytometry. This step is critical for a self-validating system.[12]

• Labeling: After UV exposure and a short incubation, wash the apoptotic cells and label them with a suitable fluorescent dye.

  • For Flow Cytometry/Live-Cell Imaging: pHrodo™ Red succinimidyl ester is highly recommended. It is non-fluorescent at neutral pH but fluoresces brightly red in the acidic environment of the phagosome.[14] This elegantly eliminates false positives from cells that are merely attached to the macrophage surface.

  • For Fixed-Cell Microscopy: A lipophilic dye like DiI can be used.[15]

Protocol 2.3: The Efferocytosis Assay with 7,17-diHDPA Treatment

This protocol describes the co-incubation and analysis steps.

Procedure:

• Prepare a stock solution of 7,17-diHDPA in ethanol. Dilute to working concentrations (e.g., 0.1, 1, 10, 100 nM) in pre-warmed culture medium immediately before use. Ensure the final ethanol concentration is <0.1% in all wells, including the vehicle control.

• Aspirate the medium from the differentiated macrophage plates (from Protocol 2.1).

• Add the medium containing 7,17-diHDPA, vehicle, or other controls to the macrophages. Pre-incubate for 15-30 minutes at 37°C.[10]

• Add the labeled apoptotic Jurkat cells (from Protocol 2.2) to the macrophage wells at a ratio of 5:1 (apoptotic cells:macrophages). This ratio often yields a robust response but may require optimization (1:1 to 10:1 are common).[9]

• Set up the 4°C negative control plate in parallel.

• Incubate the plates for 90 minutes at 37°C and 5% CO₂.[9] This incubation time is a common starting point and can be optimized.

• To stop the reaction, place the plates on ice. Gently wash the wells 3-5 times with ice-cold PBS to remove any non-engulfed apoptotic cells.[9]

• Sample Preparation for Analysis:

  • Flow Cytometry: Detach the macrophages using a gentle cell scraper or TrypLE. Transfer the cell suspension to FACS tubes. If a non-pH-sensitive dye was used for apoptotic cells, add Trypan Blue (0.05%) to quench the fluorescence of any remaining surface-bound cells.[10]

  • Fluorescence Microscopy: Fix the cells in the wells with 4% paraformaldehyde for 15 minutes. Wash with PBS. The cells can then be stained for other markers (e.g., DAPI for nuclei, Phalloidin for actin) and imaged.

Part 3: Data Acquisition and Interpretation

Flow Cytometry Analysis

Acquire data on a flow cytometer. The key is to identify the population of macrophages that have successfully engulfed apoptotic cells.

• Gating Strategy:

  • Gate on single cells using FSC-A vs FSC-H.

  • Gate on the macrophage population based on their specific fluorescent label (e.g., CFSE positive).

  • Within the macrophage gate, quantify the percentage of cells that are also positive for the apoptotic cell label (e.g., pHrodo Red). This double-positive population represents macrophages that have performed efferocytosis.

• Quantification: The primary metric is the Efferocytosis Index , which can be expressed as:

  • % Efferocytosis: The percentage of macrophages that are double-positive (e.g., CFSE⁺ / pHrodo Red⁺).

Treatment Group	Expected Outcome	Rationale
Vehicle Control	Baseline % Efferocytosis	Standard phagocytic capacity of the macrophages.
7,17-diHDPA	Increased % Efferocytosis	7,17-diHDPA is a pro-resolving mediator expected to enhance clearance.[5]
4°C Control	Minimal % Efferocytosis	Active phagocytosis is inhibited at low temperatures.[9]

Fluorescence Microscopy Analysis

Microscopy provides invaluable qualitative confirmation that the apoptotic bodies are truly inside the macrophages.[14][16]

• Imaging: Use a confocal microscope to acquire z-stacks. This allows for 3D reconstruction to definitively show the internalized apoptotic cells (red) within the cytoplasm of the macrophage (e.g., outlined by a membrane stain like WGA, green).

• Quantification:

  • Count at least 100 macrophages per condition.

  • Calculate the Efferocytosis Index as: (% of macrophages containing apoptotic bodies) x (average number of apoptotic bodies per positive macrophage).

Conclusion

The protocols outlined in these notes provide a robust framework for investigating the pro-resolving activity of 7,17-diHDPA. By demonstrating an enhancement of macrophage efferocytosis, these studies can provide critical insights into the therapeutic potential of this SPM for diseases characterized by defective inflammation resolution, such as atherosclerosis, arthritis, and chronic lung diseases. The inclusion of rigorous, self-validating controls ensures the generation of reliable and interpretable data, empowering researchers to confidently explore the pharmacology of resolution.

References

• Henson, P. M., & Hume, D. A. (2006). A Novel Method to Assess Resident Alveolar Macrophage Efferocytosis of Apoptotic Neutrophils by Flow Cytometry. Journal of Immunological Methods. Available at: [Link]

• DeRyckere, D., et al. (2017). A Real-Time Image-Based Efferocytosis Assay for the Discovery of Functionally Inhibitory Anti-MerTK Antibodies. The Journal of Immunology. Available at: [Link]

• Ma, Z., et al. (2021). In vitro efferocytosis. A, Schematic of protocol used to assess... ResearchGate. Available at: [Link]

• Salina, A. C., et al. (2023). In vitro Assessment of Efferocytic Capacity of Human Macrophages Using Flow Cytometry. Bio-protocol. Available at: [Link]

• Salina, A. C., et al. (2023). In vitro Assessment of Efferocytic Capacity of Human Macrophages Using Flow Cytometry. Bio-protocol. Available at: [Link]

• Poon, I. K., et al. (2018). Quantification of Efferocytosis by Single-cell Fluorescence Microscopy. Journal of Visualized Experiments (JoVE). Available at: [Link]

• Poon, I. K., et al. (2014). Quantitative Efferocytosis Assays. Springer Nature Experiments. Available at: [Link]

• Souza, P. R., & Spite, M. (2021). Specialized Pro-Resolving Lipid Mediators: Endogenous Roles and Pharmacological Activities in Infections. Frontiers in Immunology. Available at: [Link]

• DeRyckere, D., et al. (2017). A Real-Time Image-Based Efferocytosis Assay for the Discovery of Functionally Inhibitory Anti-MerTK Antibodies. ResearchGate. Available at: [Link]

• Zhang, S., et al. (2024). Identification and validation of efferocytosis-related biomarkers for the diagnosis of metabolic dysfunction-associated steatohepatitis based on bioinformatics analysis and machine learning. Frontiers in Immunology. Available at: [Link]

• Li, Y., et al. (2023). In Vitro Verification of Macrophage Efferocytosis Reconstructing by... ResearchGate. Available at: [Link]

• Al-Azzam, N., et al. (2020). D-series Resolvins activate Phospholipase D in phagocytes during inflammation and resolution. Journal of Lipid Research. Available at: [Link]

• Metagenics Institute. (2018). Science Review: Specialized Pro-Resolving Mediators. Metagenics Institute. Available at: [Link]

• Dalli, J., & Serhan, C. N. (2019). Identification and structure elucidation of the pro-resolving mediators provides novel leads for resolution pharmacology. British Journal of Pharmacology. Available at: [Link]

• Pérez-Hernández, J., et al. (2023). Specialized Pro-Resolving Lipid Mediators. Encyclopedia.pub. Available at: [Link]

• Werz, O., et al. (2022). Formation, Signaling and Occurrence of Specialized Pro-Resolving Lipid Mediators—What is the Evidence so far?. Frontiers in Pharmacology. Available at: [Link]

• He, S., et al. (2020). Effect of 17-HDPAn-6, 10,17-HDPAn-6, and 17-HDHA on phagocytic activity. ResearchGate. Available at: [Link]

• Dalli, J., et al. (2013). Specific lipid mediator signatures of human phagocytes: microparticles stimulate macrophage efferocytosis and pro-resolving mediators. Blood. Available at: [Link]

• Yurdagul Jr, A., et al. (2024). Efferocytosis drives a tryptophan metabolism pathway in macrophages to promote tissue resolution. Nature Metabolism. Available at: [Link]

• Lee, H., et al. (2025). 17-Oxo-DHA Potentiates Macrophage Efferocytosis via Nrf2/HO-1-Mediated Biosynthesis of Specialized Pro-Resolving Mediators. IUBMB Life. Available at: [Link]

• Dalli, J., & Serhan, C. N. (2017). Pro-Resolving Mediators in Regulating and Conferring Macrophage Function. Frontiers in Immunology. Available at: [Link]

• Lee, Y., et al. (2013). Resolvin D1-mediated NOX2 inactivation rescues macrophages undertaking efferocytosis from oxidative stress-induced apoptosis. Biochemical Pharmacology. Available at: [Link]

• Devan, V. S., et al. (2025). Early-age efferocytosis directs macrophage arachidonic acid metabolism for tissue regeneration. Immunity. Available at: [Link]

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• 3. Efferocytosis drives a tryptophan metabolism pathway in macrophages to promote tissue resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
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Development of Immunoassays for 7,17-dihydroxydocosapentaenoic Acid (7,17-diHDPA / RvD5n-3 DPA)

An Application Note and Protocol from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Role of 7,17-diHDPA in Inflammation Resolution

Inflammation is a critical host defense mechanism, but its dysregulation can lead to chronic diseases. The resolution of inflammation is an active, highly orchestrated process governed by a superclass of lipid mediators known as Specialized Pro-resolving Mediators (SPMs).[1][2] 7,17-dihydroxydocosapentaenoic acid (7,17-diHDPA), also identified as Resolvin D5 from an n-3 docosapentaenoic acid precursor (RvD5n-3 DPA), is one such potent SPM.[3][4] It is biosynthesized via the sequential action of lipoxygenase (LOX) enzymes and plays a crucial role in promoting the cessation of inflammatory responses, enhancing microbial clearance, and facilitating tissue repair.[1][3]

Given its potent bioactivity at low endogenous concentrations, the accurate quantification of 7,17-diHDPA in biological matrices is essential for understanding its role in health and disease.[5] While liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for specificity and multiplexing, immunoassays offer a valuable, high-throughput, and cost-effective alternative for quantifying this specific mediator in a large number of samples.[6]

This guide provides a comprehensive overview and detailed protocols for the development of a sensitive and specific competitive enzyme-linked immunosorbent assay (ELISA) for 7,17-diHDPA.

Biosynthesis of 7,17-diHDPA (RvD5n-3 DPA)

Understanding the biosynthetic pathway of 7,17-diHDPA is crucial for appreciating its biological context and potential cross-reactivity with related molecules. The pathway begins with the omega-3 fatty acid, n-3 docosapentaenoic acid (n-3 DPA).

Caption: Enzymatic conversion of n-3 DPA to 7,17-diHDPA via sequential lipoxygenase action.[1][3]

Principle of the Competitive Immunoassay

Because 7,17-diHDPA is a small molecule (a hapten), it cannot elicit an immune response on its own. Therefore, the development process involves two key components:

• Immunogen: 7,17-diHDPA is chemically conjugated to a large carrier protein to make it immunogenic.

• Tracer: 7,17-diHDPA is conjugated to an enzyme (like horseradish peroxidase, HRP) for signal generation.

The assay works on the principle of competition. A limited number of specific antibody binding sites are coated onto a microplate well. The 7,17-diHDPA present in the sample or standard competes with a fixed amount of the enzyme-labeled tracer for these binding sites. After an incubation period, the unbound components are washed away. A substrate is then added, which is converted by the bound enzyme into a colored product. The intensity of the color is inversely proportional to the concentration of 7,17-diHDPA in the original sample.

Caption: The inverse relationship between analyte concentration and signal in a competitive ELISA.

PART 1: Immunogen and Tracer Synthesis

The foundation of a successful immunoassay is a high-quality immunogen that elicits specific antibodies. This requires conjugating the 7,17-diHDPA hapten to a carrier protein.

Protocol 1: Synthesis of 7,17-diHDPA-Carrier Protein Conjugate

Causality: The carboxylic acid group of 7,17-diHDPA provides a convenient handle for conjugation to primary amines on a carrier protein (e.g., Keyhole Limpet Hemocyanin [KLH] for immunogen, Bovine Serum Albumin [BSA] for screening). We use carbodiimide chemistry (EDC and NHS) to form a stable amide bond, presenting the lipid structure to the immune system.

Materials:

• 7,17-diHDPA (synthetic standard)

• Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• N-Hydroxysuccinimide (NHS)

• Dimethylformamide (DMF)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO)

Procedure:

• Hapten Activation:

  • Dissolve 2 mg of 7,17-diHDPA in 200 µL of anhydrous DMF.

  • Add a 1.5-fold molar excess of EDC and NHS.

  • Stir the reaction at room temperature for 4 hours in the dark to form the NHS-ester. This intermediate is more stable than the EDC-activated carboxyl group and reacts efficiently with amines.

• Carrier Protein Preparation:

  • Dissolve 10 mg of KLH or BSA in 2 mL of PBS (pH 7.4).

• Conjugation:

  • Slowly add the activated 7,17-diHDPA solution dropwise to the stirring protein solution.

  • Allow the reaction to proceed overnight at 4°C with gentle stirring.

• Purification:

  • Transfer the reaction mixture to a dialysis tube (10 kDa MWCO).

  • Dialyze against 4 L of PBS at 4°C for 48 hours, with at least four changes of the buffer. This step is critical to remove unreacted hapten and coupling reagents.

• Characterization and Storage:

  • Determine the protein concentration using a standard protein assay (e.g., BCA).

  • Confirm conjugation using MALDI-TOF mass spectrometry (optional, but recommended).

  • Store the conjugate in aliquots at -20°C or -80°C.

The same protocol can be adapted to synthesize the 7,17-diHDPA-HRP tracer, using HRP instead of a carrier protein and adjusting molar ratios accordingly.

PART 2: Antibody Production and Immunoassay Development

Antibody Generation

The purified 7,17-diHDPA-KLH conjugate is used to immunize host animals (typically rabbits for polyclonal antibodies). A standard immunization schedule involves an initial injection with complete Freund's adjuvant, followed by several booster injections with incomplete Freund's adjuvant over several months. Serum is collected periodically and tested for antibody titer and specificity.

Protocol 2: Competitive ELISA for 7,17-diHDPA Quantification

Materials:

• Anti-7,17-diHDPA primary antibody (produced in-house or commercially)

• Goat anti-rabbit IgG-coated 96-well microplate

• 7,17-diHDPA standard

• 7,17-diHDPA-HRP tracer conjugate

• Assay Buffer (e.g., PBS with 0.1% BSA)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• TMB Substrate Solution

• Stop Solution (e.g., 2 N H₂SO₄)

• Microplate reader (450 nm)

Procedure:

• Reagent Preparation:

  • Prepare a standard curve of 7,17-diHDPA in Assay Buffer. A typical range might be 1 pg/mL to 1000 pg/mL using serial dilutions.

  • Dilute the primary antibody and the HRP tracer in Assay Buffer to their optimal working concentrations (determined via checkerboard titration).

• Assay Setup:

  • Add 50 µL of Assay Buffer to the non-specific binding (NSB) wells.

  • Add 50 µL of standard or sample to the appropriate wells.

  • Add 25 µL of the diluted HRP tracer to all wells.

  • Add 25 µL of the diluted primary antibody to all wells except the NSB wells.

• Incubation:

  • Seal the plate and incubate for 2 hours at room temperature on a plate shaker. This allows for the competitive binding reaction to reach equilibrium.

• Washing:

  • Wash the plate 4 times with 300 µL of Wash Buffer per well. This removes all unbound reagents.

• Signal Development:

  • Add 100 µL of TMB Substrate Solution to each well.

  • Incubate for 30 minutes at room temperature in the dark.

• Reaction Termination and Reading:

  • Add 100 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Read the absorbance at 450 nm within 15 minutes.

PART 3: Assay Validation and Sample Processing

A newly developed immunoassay must be rigorously validated to ensure it produces reliable and accurate data.[5][7]

Key Validation Parameters

Parameter	Description	Acceptance Criteria (Typical)
Standard Curve	A plot of absorbance vs. concentration of standards.	R² > 0.99 using a 4-parameter logistic (4-PL) curve fit.
Sensitivity (LLOQ)	The lowest concentration on the standard curve that can be measured with acceptable precision and accuracy.	Inter- and intra-assay CV < 20%; Accuracy within 80-120%.[5]
Specificity	The ability to exclusively measure 7,17-diHDPA. Tested by measuring cross-reactivity with structurally related lipids.	Cross-reactivity with key related lipids (e.g., RvD1, PD1, LTB₄) should be < 1%.
Precision	The closeness of agreement between a series of measurements.	Intra-assay and Inter-assay Coefficient of Variation (CV) < 15%.
Accuracy (Recovery)	The closeness of the measured value to the true value. Assessed by spiking known amounts of analyte into a sample matrix.	Spike recovery should be within 85-115%.

Protocol 3: Solid-Phase Extraction (SPE) for Biological Samples

Causality: Biological fluids like plasma contain high concentrations of proteins and other lipids that can interfere with the immunoassay. SPE is used to extract and concentrate the lipid mediators, thereby cleaning the sample and increasing the effective sensitivity of the assay.[5]

Materials:

• C18 SPE Cartridges

• Methanol (HPLC grade)

• Deionized Water

• Hexane (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Nitrogen gas evaporator

Procedure:

• Cartridge Conditioning:

  • Wash a C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of deionized water. Do not let the cartridge run dry.

• Sample Loading:

  • Acidify the sample (e.g., 1 mL of plasma) to pH ~3.5 with dilute acid.

  • Load the acidified sample onto the conditioned cartridge.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Wash the cartridge with 5 mL of hexane to elute non-polar lipids.

• Elution:

  • Elute the 7,17-diHDPA from the cartridge with 5 mL of ethyl acetate.

• Drying and Reconstitution:

  • Evaporate the ethyl acetate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a known volume of Assay Buffer (e.g., 100 µL) for analysis in the ELISA.

References

• Current time information in AE. (n.d.). Google Search.
• Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. (n.d.). ACS Omega.
• Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. (n.d.). Journal of the American Chemical Society.
• 15-Lipoxygenase-1 biosynthesis of 7S,14S-diHDHA implicates 15-lipoxygenase-2 in biosynthesis of resolvin D5. (n.d.). Journal of Lipid Research.
• Impaired Local Production of Proresolving Lipid Mediators in Obesity and 17-HDHA as a Potential Treatment for Obesity-Associated Inflammation. (n.d.). Diabetes.
• Biology and Total Synthesis of n-3 Docosapentaenoic Acid-Derived Specialized Pro-Resolving Mediators. (2024). Molecules.
• Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6). (n.d.). Journal of Biological Chemistry.
• Novel n-3 Immunoresolvents: Structures and Actions. (2013). Journal of Immunology.
• Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. (2016). Organic Letters.
• Quantitative profiling of lipid mediators in sperm cells through on-line dilution on-line polymer matrix-based solid-phase extraction liquid chromatography with mass spectrometric detection. (n.d.). Analytical Methods.
• Harnessing early enzymatic biomarkers and cytokines for risk prediction in post-endoscopic retrograde cholangiopancreatography pancreatitis. (2025). World Journal of Gastroenterology.
• Lipid mediators in health and disease: enzymes and receptors as therapeutic targets for the regulation of immunity and inflammation. (n.d.). PubMed.

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• 5. Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Quantitative profiling of lipid mediators in sperm cells through on-line dilution on-line polymer matrix-based solid-phase extraction liquid chromatography with mass spectrometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 7,17-diHDPA (Resolvin D5)

Welcome to the technical support center for the stereoselective synthesis of 7,17-diHDPA, a critical specialized pro-resolving mediator. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. The information presented herein is a synthesis of established protocols and field-proven insights to ensure scientific integrity and practical applicability.

Frequently Asked Questions (FAQs)

Q1: What are the most critical steps for ensuring high stereoselectivity in the synthesis of 7,17-diHDPA?

A1: The two chiral centers at C7 and C17 are the crux of the stereoselective synthesis of 7,17-diHDPA. The key steps that dictate the stereochemical outcome are:

• The reduction of the ketone precursor to the C17-hydroxyl group. The Midland Alpine borane reduction is a commonly employed method for establishing the (S)-configuration at this center. The choice of a bulky chiral reducing agent is crucial for high diastereoselectivity.[1][2]

• The introduction of the C7-hydroxyl group. This is often achieved through methods like organocatalyzed oxyamination of an aldehyde precursor, which allows for precise control of the (S)-configuration.[1][2]

Q2: I am observing a low overall yield. What are the likely causes?

A2: Low overall yields in a multi-step synthesis like that of 7,17-diHDPA can be attributed to several factors:

• Suboptimal reaction conditions: Each step, from coupling reactions to reductions and deprotections, needs to be optimized for temperature, reaction time, and stoichiometry.

• Side reactions: Competing reactions, such as homocoupling in Sonogashira reactions, can significantly reduce the yield of the desired product.

• Product degradation: Polyunsaturated fatty acid derivatives like 7,17-diHDPA are sensitive to air, light, and acid/base conditions. Careful handling and purification under inert atmospheres are essential to prevent degradation.[1]

• Purification losses: Multiple chromatographic purification steps can lead to significant material loss, especially when dealing with small-scale syntheses.

Q3: What are the best practices for the storage and handling of 7,17-diHDPA and its synthetic intermediates?

A3: Due to their polyunsaturated nature, 7,17-diHDPA and its precursors are prone to oxidation. To ensure their stability, the following practices are recommended:

• Storage: Store under an inert atmosphere (argon or nitrogen) at low temperatures, preferably -80°C for long-term storage.[3] Solutions should be prepared fresh whenever possible.

• Handling: Use deoxygenated solvents for all reactions and purifications. Minimize exposure to light by wrapping reaction flasks and storage vials in aluminum foil.[1] Avoid contact with strong acids, bases, and oxidizing agents.

Troubleshooting Guides

Problem 1: Poor Stereoselectivity in the Midland Alpine Borane Reduction of the C17-Ketone Precursor

Symptoms:

• NMR or chiral chromatography analysis of the alcohol product shows a mixture of diastereomers at the C17 position.

• The observed optical rotation is lower than the literature value for the desired (17S)-isomer.

Potential Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Steps
Reagent Dissociation	Alpine-Borane can dissociate into 9-BBN and α-pinene. The achiral 9-BBN can then reduce the ketone, leading to a racemic mixture. This dissociation is more significant in slow reactions.	1. Increase Reagent Concentration: Perform the reduction using neat Alpine-Borane or at a higher concentration (~2 M) to shift the equilibrium away from dissociation. 2. Lower Reaction Temperature: While counterintuitive as it slows the reaction, for some substrates, a lower temperature can disfavor the dissociation pathway more significantly than the reduction pathway. Experiment with temperatures ranging from 0°C to -20°C. 3. Use a More Stable Reagent: Consider using DIP-Chloride (B-chlorodiisopinocampheylborane), which is a more sterically hindered and stable chiral reducing agent.
Steric Hindrance of Substrate	The stereoselectivity of the Midland reduction is highly dependent on the steric difference between the two groups flanking the carbonyl. If the groups are of similar size, the chiral reagent may not be able to effectively differentiate between the two faces of the ketone.	1. Modify the Substrate: If possible, consider using a protecting group on a nearby functionality that increases the steric bulk on one side of the ketone, thereby enhancing the facial bias for the reducing agent.
Reaction Time	Prolonged reaction times can increase the likelihood of reagent dissociation and side reactions, leading to lower stereoselectivity.	1. Monitor the Reaction Closely: Use TLC or LC-MS to monitor the consumption of the starting material and stop the reaction as soon as it is complete.

Problem 2: Low Yield and/or Formation of Side Products in the Sonogashira Coupling Reaction

Symptoms:

• Low yield of the desired coupled product.

• Presence of a significant amount of a byproduct with a mass corresponding to the homocoupling of the terminal alkyne (Glaser coupling).

• Formation of other unidentifiable impurities.

Potential Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Steps
Glaser Homocoupling	The copper(I) co-catalyst can promote the oxidative dimerization of the terminal alkyne, especially in the presence of oxygen or if the reaction is sluggish.	1. Ensure Anaerobic Conditions: Thoroughly degas all solvents and reagents. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the reaction. 2. Optimize Catalyst Loading: Use the minimum effective amount of CuI (typically 5-10 mol%). In some cases, a copper-free Sonogashira protocol may be beneficial. 3. Control Addition of Reactants: Add the terminal alkyne slowly to the reaction mixture containing the vinyl iodide and catalysts to maintain a low concentration of the alkyne at any given time.
Catalyst Deactivation	The palladium catalyst can be deactivated by impurities or oxidation.	1. Use High-Purity Reagents: Ensure all reagents and solvents are of high purity and free from oxidizing agents. 2. Choose the Right Ligand: For complex substrates, using a more robust phosphine ligand or an N-heterocyclic carbene (NHC) ligand can improve catalyst stability and activity.
Suboptimal Base	The choice and amount of base are crucial for the deprotonation of the alkyne and the overall catalytic cycle. An inappropriate base can lead to side reactions or incomplete conversion.	1. Screen Different Bases: While diethylamine or triethylamine are commonly used, other bases like diisopropylethylamine (DIPEA) or cesium carbonate may offer better results depending on the specific substrates. 2. Optimize Base Stoichiometry: Use a sufficient excess of the base (typically 2-3 equivalents) to ensure complete reaction.

Problem 3: Poor Z-Selectivity in the Wittig Reaction

Symptoms:

• Formation of a significant amount of the undesired (E)-isomer along with the desired (Z)-alkene.

• Difficulty in separating the (Z)- and (E)-isomers by chromatography.

Potential Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Steps
Use of a Stabilized Ylide	Stabilized ylides (containing an electron-withdrawing group on the carbanion) thermodynamically favor the formation of (E)-alkenes. For Z-selectivity, a non-stabilized or semi-stabilized ylide is required.	1. Select the Appropriate Phosphonium Salt: Ensure the phosphonium salt precursor to the ylide does not contain a strongly electron-withdrawing group. For polyunsaturated systems, this is generally the case.
Reaction Conditions Favoring Equilibration	The initial kinetic product of the Wittig reaction with non-stabilized ylides is the cis-oxaphosphetane, which leads to the (Z)-alkene. However, under certain conditions (e.g., in the presence of lithium salts), this intermediate can revert to the starting materials or equilibrate to the more stable trans-oxaphosphetane, leading to the (E)-alkene.	1. Use Salt-Free Conditions: Generate the ylide using a base that does not introduce lithium cations, such as sodium hexamethyldisilazide (NaHMDS) or potassium tert-butoxide. 2. Lower the Reaction Temperature: Perform the reaction at low temperatures (e.g., -78°C) to favor the kinetic product and minimize equilibration. 3. Choose a Non-Polar, Aprotic Solvent: Solvents like THF or toluene are generally preferred for Z-selective Wittig reactions.

Experimental Protocols

Protocol 1: Stereoselective Midland Alpine Borane Reduction

This protocol describes the reduction of a representative ynone precursor to the corresponding (S)-alcohol.

Materials:

• Ynone precursor

• (+)-B-isopinocampheyl-9-borabicyclo[3.3.1]nonane (Alpine-Borane®), 0.5 M in THF

• Anhydrous Tetrahydrofuran (THF)

• Ethanolamine

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve the ynone precursor (1.0 eq) in anhydrous THF under an argon atmosphere.

• Cool the solution to -20°C.

• Add the Alpine-Borane solution (1.5 eq) dropwise over 30 minutes.

• Stir the reaction mixture at -20°C and monitor the progress by TLC.

• Upon completion, quench the reaction by the slow addition of ethanolamine (2.0 eq).

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Dilute the mixture with diethyl ether and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Sonogashira Cross-Coupling

This protocol details the coupling of a vinyl iodide fragment with a terminal alkyne fragment.

Materials:

• Vinyl iodide fragment

• Terminal alkyne fragment

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the vinyl iodide (1.0 eq) and terminal alkyne (1.2 eq) in degassed THF and Et₃N (3:1 v/v) under an argon atmosphere, add Pd(PPh₃)₂Cl₂ (0.05 eq) and CuI (0.1 eq).

• Stir the reaction mixture at room temperature and protect from light.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Table 1: Expected Yields and Stereoselectivity for Key Reactions in 7,17-diHDPA Synthesis

Reaction	Key Reagents	Expected Yield (%)	Expected Stereoselectivity	Reference
Midland Alpine Borane Reduction	Alpine-Borane®	75-85	>95% de	[1]
Sonogashira Coupling	Pd(PPh₃)₂Cl₂, CuI, Et₃N	60-70	N/A	[2]
Wittig Reaction	n-BuLi or NaHMDS	65-75	>95% Z-selectivity	[4]

Visualizations

Diagram 1: Synthetic Strategy Overview

Caption: A high-level overview of the convergent synthetic strategy for 7,17-diHDPA.

Diagram 2: Troubleshooting Logic for Low Stereoselectivity

Caption: A decision tree for troubleshooting poor stereoselectivity in the Midland reduction step.

References

• Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. Journal of Natural Products. Available at: [Link]

• Resolvin D5, a Lipid Mediator, Inhibits Production of Interleukin-6 and CCL5 Via the ERK-NF-κB Signaling Pathway in Lipopolysaccharide- Stimulated THP-1 Cells. Journal of Microbiology and Biotechnology. Available at: [Link]

• Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. ACS Publications. Available at: [Link]

• Resolvins, Protectins, and Maresins: DHA-Derived Specialized Pro-Resolving Mediators, Biosynthetic Pathways, Synthetic Approaches, and Their Role in Inflammation. MDPI. Available at: [Link]

• First Total Synthesis of 7(S),17(S)-Resolvin D5, a Potent Antiinflammatory Docosanoid. ResearchGate. Available at: [Link]

• Total Synthesis of Resolvin D5. ResearchGate. Available at: [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6). Journal of Biological Chemistry. Available at: [Link]

• Resolvins, Protectins, and Maresins: DHA-Derived Specialized Pro-Resolving Mediators, Biosynthetic Pathways, Synthetic Approaches, and Their Role in Inflammation. ResearchGate. Available at: [Link]

• Major structure-activity relationships of resolvins, protectins, maresins and their analogues. CORA. Available at: [Link]

• Enantioselective Ketone Reduction Chiral Reagent - Alpine Borane. ChemTube3D. Available at: [Link]

• Total synthesis of the endogenous inflammation resolving lipid resolvin D2 using a common lynchpin. Beilstein Journal of Organic Chemistry. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Wittig Reaction. Organic Chemistry Portal. Available at: [Link]

• The boron approach to asymmetric synthesis. SciSpace. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. PubMed. Available at: [Link]

• protecting groups in organic synthesis. YouTube. Available at: [Link]

• Sonogashira Cross-Coupling. J&K Scientific LLC. Available at: [Link]

• Reactivity and Selectivity in the Wittig Reaction: A Computational Study. ResearchGate. Available at: [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Available at: [Link]

• Z‐Selective Alkene Formation from Reductive Aldehyde Homo‐Couplings. DiVA portal. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. ResearchGate. Available at: [Link]

• Midland reduction. ResearchGate. Available at: [Link]

• Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers. Journal of Chromatography B. Available at: [Link]

• Reaction of Alpine-Borane with Aldehydes: Reactivity Rate Assessment by Observation of the Disappearance of the Carbonyl n. ScholarWorks@UARK. Available at: [Link]

• Dr. P. Wipf Chem 2320 3/28/2007. University of Pittsburgh. Available at: [Link]

• Stability of oxylipins during plasma generation and long-term storage. ResearchGate. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total synthesis of the endogenous inflammation resolving lipid resolvin D2 using a common lynchpin - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Dihydroxy Fatty Acid Isomers

Welcome to the technical support center for challenges in the purification of dihydroxy fatty acid (DHFA) isomers. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating these structurally similar molecules. Dihydroxy fatty acids are a class of lipids with significant biological activities, making their accurate purification crucial for research and therapeutic development.[1] However, their isomeric forms, which differ only in the spatial arrangement of hydroxyl groups or the position of double bonds, present considerable separation challenges.[2][3][4]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during experimental workflows. The advice herein is grounded in established scientific principles and field-proven insights to ensure technical accuracy and practical utility.

Section 1: The Core Challenge: Why Are DHFA Isomers So Difficult to Separate?

The primary difficulty in purifying DHFA isomers lies in their nearly identical physicochemical properties.[2][3] Both positional and stereoisomers often share the same mass, polarity, and charge, making them co-elute in standard chromatographic systems.[4] Effective separation, therefore, relies on exploiting subtle differences in their three-dimensional structures.

Diagram 1: The Isomer Challenge

Sources

• 1. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantiomeric Separation of Triacylglycerols Consisting of Three Different Fatty Acyls and Their Chiral Chromatographic Elution Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 6 Top Chiral Chromatography Questions - Regis Technologies [registech.com]

Technical Support Center: Optimizing Mass Spectrometry for 7,17-diHDPA

Welcome to the technical support resource for the analysis of 7,17-dihydroxydocosapentaenoic acid (7,17-diHDPA). As a specialized pro-resolving mediator (SPM), 7,17-diHDPA is a potent signaling molecule derived from n-3 docosapentaenoic acid (DPA) that actively orchestrates the resolution of inflammation.[1][2] Its accurate quantification is critical for understanding its role in health and disease, yet its low endogenous concentrations and complex biological matrix present significant analytical challenges.

This guide provides field-proven insights, detailed protocols, and troubleshooting solutions designed for researchers, scientists, and drug development professionals. Our approach is grounded in the principles of liquid chromatography-tandem mass spectrometry (LC-MS/MS), the gold standard for sensitive and specific SPM analysis.[3][4][5]

Section 1: Frequently Asked Questions (FAQs) - Foundational Principles

This section addresses common questions regarding the setup and theory behind 7,17-diHDPA analysis.

Q1: What is the optimal ionization mode for 7,17-diHDPA analysis and why?

A1: Electrospray ionization in negative ion mode (ESI-) is the universally recommended choice for analyzing 7,17-diHDPA and other related SPMs. The rationale is based on the molecule's chemical structure. 7,17-diHDPA contains a carboxylic acid group (-COOH) that is readily deprotonated in the ESI source, forming a stable and abundant singly charged anion, [M-H]⁻. This process is highly efficient and provides a strong precursor ion signal, which is essential for achieving the low limits of detection required for biological samples.[6][7][8][9]

Q2: How are the precursor and product ions for Multiple Reaction Monitoring (MRM) selected for 7,17-diHDPA?

A2: The selection of a specific and intense MRM transition is the cornerstone of quantitative accuracy.

• Precursor Ion (Q1): This is the deprotonated molecule, [M-H]⁻. For 7,17-diHDPA (Chemical Formula: C₂₂H₃₂O₄), the monoisotopic mass is 360.2301. The precursor ion to select in the first quadrupole (Q1) is therefore m/z 361.238, representing the [M-H]⁻ ion.[3]

• Product Ion (Q3): The precursor ion is fragmented in the collision cell (Q2), and a specific, stable fragment is selected in the third quadrupole (Q3). The fragmentation of dihydroxy fatty acids is predictable. Collision-induced dissociation (CID) typically causes cleavages adjacent to the hydroxyl groups. For a related 7,17-diHDPA molecule (RvD5n-3 DPA), a characteristic and robust product ion is observed at m/z 199.[10] This transition (m/z 361.2 > 199) is highly specific and provides excellent sensitivity. It is crucial to confirm this fragmentation pattern by infusing a pure analytical standard on your specific instrument.

Q3: Why is a C18 reversed-phase column the standard choice for separating 7,17-diHDPA?

A3: A C18 reversed-phase column is ideal due to its ability to effectively separate lipids based on their hydrophobicity.[11][12] 7,17-diHDPA is a relatively nonpolar molecule, but the two hydroxyl groups and the carboxylic acid give it enough polarity to interact well with the stationary phase. This allows for:

• Retention and Separation: It provides sufficient retention to separate 7,17-diHDPA from highly polar, unretained matrix components like salts.

• Isomer Resolution: It can effectively separate 7,17-diHDPA from its other diHDPA isomers, which is critical as different isomers may have different biological activities.

• Matrix Effect Mitigation: By chromatographically separating 7,17-diHDPA from co-eluting matrix components (e.g., phospholipids), the risk of ion suppression in the ESI source is significantly reduced.[4]

Q4: What is the purpose of adding a weak acid, like acetic or formic acid, to the mobile phase?

A4: Adding a weak acid to the mobile phase is critical for good chromatography and ionization in negative ESI mode. It serves two primary functions:

• Improved Peak Shape: In reversed-phase chromatography, residual silanol groups on the silica backbone of the column can cause peak tailing for acidic analytes. The acid in the mobile phase protonates these silanols, minimizing this secondary interaction and resulting in sharper, more symmetrical peaks.

• Enhanced Ionization: While it may seem counterintuitive, a controlled acidic pH ensures the carboxylic acid group of 7,17-diHDPA is predominantly in its protonated state (-COOH) during chromatography. This promotes better interaction with the C18 stationary phase. Upon entering the ESI source, the spray conditions facilitate the deprotonation to [M-H]⁻. Using acetic acid can sometimes offer enhanced signal intensity for lipids in negative mode compared to formic acid.[13]

Section 2: Troubleshooting Guide

Even with an optimized method, challenges can arise. This guide provides a systematic approach to identifying and resolving common issues.

Symptom / Issue	Potential Cause(s)	Recommended Solution & Rationale
Low or No Signal Intensity	1. Inefficient Sample Extraction: The analyte is lost during the sample preparation step. 2. Ion Suppression: Co-eluting matrix components are competing for ionization in the ESI source.[4] 3. Sub-optimal MS Source Parameters: Incorrect temperatures, gas flows, or voltages are hindering ion formation or transmission. 4. Analyte Degradation: SPMs are sensitive to oxidation and can degrade if not handled properly.	1. Verify Extraction Recovery: Use a deuterated internal standard (e.g., d5-RvD2) and assess its recovery (>75% is a good target).[14] If recovery is low, re-optimize the solid-phase extraction (SPE) protocol. 2. Mitigate Matrix Effects: Dilute the sample extract 1:5 or 1:10 with the initial mobile phase. If the signal increases disproportionately, ion suppression is likely. Improve chromatographic separation to resolve the analyte from the suppressive region.[4] 3. Tune Source Parameters: Systematically optimize source temperature, nebulizer gas, and capillary voltage using an infused analytical standard to maximize signal for m/z 361.2. 4. Ensure Sample Integrity: Use antioxidants like butylated hydroxytoluene (BHT) during extraction, keep samples cold (4°C in the autosampler), and analyze them promptly after preparation.[3]
Poor Chromatographic Peak Shape (Tailing, Splitting)	1. Column Contamination/Overload: The analytical column is fouled with matrix components or has been injected with too much sample. 2. Incompatible Reconstitution Solvent: The solvent used to redissolve the dried extract is too strong, causing the analyte to move down the column before the gradient starts. 3. Secondary Interactions: The analyte is interacting with active sites on the column or system components.	1. Clean or Replace Column: Flush the column with a strong solvent wash sequence (e.g., isopropanol). If this fails, replace the column. Reduce the injection volume or dilute the sample. 2. Match Initial Mobile Phase: Reconstitute the final extract in a solvent that is as weak as or weaker than the starting mobile phase conditions (e.g., 60:40 Methanol:Water). 3. Check Mobile Phase pH: Ensure a consistent, low level of acid (e.g., 0.1% acetic acid) is present in both mobile phase A and B to maintain a consistent pH and suppress silanol interactions.[13]
High Background Noise / Interfering Peaks	1. Contaminated Solvents or System: Impurities in the mobile phase, tubing, or autosampler are being detected. 2. Matrix Interferences: The sample cleanup is insufficient, allowing many endogenous compounds to enter the MS. 3. Insufficient MRM Specificity: The chosen product ion is not unique to 7,17-diHDPA and is also a fragment of a co-eluting interference.	1. System Cleaning: Use fresh, LC-MS grade solvents. Flush the entire LC system thoroughly. Run blank injections (mobile phase only) to identify the source of contamination. 2. Refine Sample Preparation: Optimize the wash and elution steps of your SPE protocol to better remove interfering compounds like lysophospholipids.[12] 3. Confirm Product Ion Specificity: Infuse the analytical standard and acquire a full product ion scan. Select the most intense and specific fragment. If interference persists, a second, qualifying MRM transition may be necessary.
Poor Reproducibility (%RSD >15%)	1. Inconsistent Sample Preparation: Variability in manual extraction steps (e.g., solvent volumes, vortexing times). 2. Autosampler Issues: Inconsistent injection volumes or sample draw speed. 3. Instrument Instability: Fluctuations in LC pump pressure or MS source stability. 4. Lack of Internal Standard: Failure to use an appropriate internal standard to correct for variations.[15]	1. Standardize Protocols: Use calibrated pipettes and ensure consistent timing for each step. Consider using an automated extraction system if available. 2. Maintain Autosampler: Check for air bubbles in the syringe and sample lines. Ensure the correct needle depth is set. 3. Monitor System Performance: Run a system suitability test before the analytical batch. Monitor pressure traces and internal standard response throughout the run. **4. Mandatory Use of Internal Standard: An appropriate stable isotope-labeled internal standard (e.g., deuterated) must be added at the very beginning of the sample preparation process to account for variability in extraction, injection, and ionization.[14]

Section 3: Detailed Protocols & Methodologies

The following protocols provide a robust starting point. Note: All parameters, especially for mass spectrometry, must be empirically optimized on your specific instrument platform.

Protocol 1: Solid-Phase Extraction (SPE) for 7,17-diHDPA from Plasma

This protocol is designed to extract and concentrate SPMs from a complex biological matrix.

• Sample Pre-treatment:

  • To 500 µL of plasma, add 10 µL of an internal standard working solution (e.g., 50 ng/mL d5-RvD2 in methanol) and 1.5 mL of cold methanol.

  • Vortex for 30 seconds to precipitate proteins.

  • Centrifuge at 3,000 x g for 10 minutes at 4°C.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., Waters Oasis HLB).

  • Condition the cartridge by passing 3 mL of methanol, followed by 3 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Transfer the supernatant from step 1 to a new tube and acidify to pH ~3.5 with 0.1% acetic acid.

  • Load the acidified supernatant onto the conditioned SPE cartridge at a slow, steady drip rate (~1 mL/min).

• Washing:

  • Wash the cartridge with 3 mL of 15% methanol in water to remove polar interferences.

• Elution:

  • Elute the lipids with 2 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60% methanol in water with 0.1% acetic acid). Vortex and transfer to an autosampler vial.

Protocol 2: Optimized LC-MS/MS Parameters

These parameters provide a validated starting point for a typical reversed-phase separation coupled to a triple quadrupole mass spectrometer.

Parameter	Recommended Setting	Rationale
LC Column	Reversed-Phase C18, 2.1 x 100 mm, < 3 µm	Provides good retention and resolution for lipid mediators.[12]
Mobile Phase A	Water + 0.1% Acetic Acid	Aqueous phase. Acetic acid improves peak shape and ionization.[13]
Mobile Phase B	Acetonitrile/Methanol (80:15 v/v) + 0.1% Acetic Acid	Organic phase for elution. ACN/MeOH mixture can optimize selectivity.[14]
Flow Rate	0.2 - 0.4 mL/min	Standard flow rate for 2.1 mm ID columns, compatible with ESI.[6][12]
Gradient	0-2 min: 60% B; 2-15 min: 60% to 95% B; 15-18 min: 95% B; 18.1-22 min: 60% B	A representative gradient to separate SPMs from other lipids. Must be optimized.
Column Temp	40 °C	Improves peak efficiency and reduces viscosity.[3][16]
Injection Volume	5 - 10 µL	Balances loading amount with potential for column overload.[12]
Ionization Mode	ESI Negative	Optimal for acidic lipids like 7,17-diHDPA.[9]
Capillary Voltage	3.0 - 4.0 kV	Optimize for stable spray and maximum ion current.[5]
Source Temp	150 °C	Instrument dependent; balances desolvation with thermal stability.[5]
Desolvation Temp	350 - 550 °C	Instrument dependent; ensures efficient removal of solvent from droplets.[5]
MRM Transition	Q1: 361.2 m/z → Q3: 199.0 m/z	Specific precursor-product pair for 7,17-diHDPA quantification.[3][10]
Collision Energy	15 - 25 eV	CRITICAL: Must be optimized empirically on your instrument to maximize the 199.0 m/z product ion signal.[3]
Dwell Time	20 - 50 ms	Ensures sufficient data points across the chromatographic peak for accurate integration.

Section 4: Visual Workflows

Diagram 1: General LC-MS/MS Workflow

Caption: Workflow for 7,17-diHDPA analysis from sample preparation to detection.

Diagram 2: Troubleshooting Logic for Low Signal Intensity

Caption: A logical decision tree for diagnosing low signal intensity issues.

References

• Benchchem. (n.d.). Troubleshooting Mass Spec Fragmentation of Asymmetric Triglycerides: A Technical Support Guide.

• Dalli, J., & Serhan, C. N. (2019). Utility of the Specialized Pro-Resolving Mediators as Diagnostic and Prognostic Biomarkers in Disease. Frontiers in Immunology, 10, 1195. [Link]

• El-Sharkawy, H., et al. (2020). Distinct Profiles of Specialized Pro-resolving Lipid Mediators and Corresponding Receptor Gene Expression in Periodontal Inflammation. Frontiers in Immunology, 11, 579. [Link]

• Castells-Sala, C., et al. (2019). Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts. Metabolites, 9(10), 226. [Link]

• López-Bascón, M. A., et al. (2019). Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples Based on Mass Spectral Fragmentations. Molecules, 24(12), 2289. [Link]

• Kushida, H., et al. (2021). Development of a Liquid Chromatography–Tandem Mass Spectrometry Method for Oxylipin Analysis and Its Application to Children's Plasma. International Journal of Molecular Sciences, 22(19), 10398. [Link]

• Wang, C., et al. (2014). Mass Spectrometry Methodology in Lipid Analysis. Journal of Analytical Methods in Chemistry, 2014, 816594. [Link]

• Kuda, O., et al. (2018). Docosahexaenoic Acid Esters of Hydroxy Fatty Acid Is a Novel Activator of NRF2. Nutrients, 10(10), 1548. [Link]

• El-Sharkawy, H., et al. (2020). Distinct Profiles of Specialized Pro-resolving Lipid Mediators and Corresponding Receptor Gene Expression in Periodontal Inflammation. Frontiers in Immunology, 11, 579. [Link]

• Technology Networks. (2024). How To Deal With Missing Lipidomics Values. Retrieved from Technology Networks website. [Link]

• Mesquita, L. M. S., et al. (2014). The Development of a Specific and Sensitive LC-MS-Based Method for the Detection and Quantification of Hydroperoxy- and Hydroxydocosahexaenoic Acids as a Tool for Lipidomic Analysis. Journal of the American Society for Mass Spectrometry, 25(1), 113-125. [Link]

• Buczynski, M. W., et al. (2016). Identification and Profiling of Specialized Pro-Resolving Mediators in Human Tears by Lipid Mediator Metabolomics. The FASEB Journal, 30(2), 529-537. [Link]

• Hong, S., et al. (2007). Resolvin D1, Protectin D1, and Related Docosahexaenoic Acid-Derived Products: Analysis via Electrospray/Low Energy Tandem Mass Spectrometry based on Spectra and Fragmentation Mechanisms. Journal of the American Society for Mass Spectrometry, 18(1), 128-144. [Link]

• C-tin, A., et al. (2024). Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool. Molecules, 29(9), 2110. [Link]

• Titos, E., et al. (2016). Impaired Local Production of Proresolving Lipid Mediators in Obesity and 17-HDHA as a Potential Treatment for Obesity-Associated Inflammation. Diabetes, 65(7), 1896-1907. [Link]

• Vik, A., et al. (2020). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. Journal of the American Chemical Society, 142(39), 16707-16713. [Link]

• SCIEX. (2025). Quantitative and qualitative analysis of oxylipins using high-resolution mass spectrometry.

• Wikipedia. (n.d.). Specialized pro-resolving mediators. Retrieved from Wikipedia website. [Link]

• Le Faouder, P., et al. (2019). Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples. Frontiers in Pharmacology, 10, 203. [Link]

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• 1. Utility of the Specialized Pro-Resolving Mediators as Diagnostic and Prognostic Biomarkers in Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Specialized pro-resolving mediators - Wikipedia [en.wikipedia.org]
• 3. Development of a Liquid Chromatography–Tandem Mass Spectrometry Method for Oxylipin Analysis and Its Application to Children’s Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mass Spectrometry Methodology in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Development of a Specific and Sensitive LC-MS-Based Method for the Detection and Quantification of Hydroperoxy- and Hydroxydocosahexaenoic Acids as a Tool for Lipidomic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Distinct Profiles of Specialized Pro-resolving Lipid Mediators and Corresponding Receptor Gene Expression in Periodontal Inflammation [frontiersin.org]
• 7. Distinct Profiles of Specialized Pro-resolving Lipid Mediators and Corresponding Receptor Gene Expression in Periodontal Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. mdpi.com [mdpi.com]

Technical Support Center: Stability and Degradation of 7,17-dihydroxy-docosapentaenoic Acid (7,17-diHDPA)

Welcome to the technical support center for 7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and degradation of 7,17-diHDPA during storage and experimental handling. As a specialized pro-resolving mediator (SPM) analogue, the integrity of your 7,17-diHDPA is paramount for obtaining reliable and reproducible results. This resource offers field-proven insights and troubleshooting advice to ensure the optimal performance of this critical lipid mediator in your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for 7,17-diHDPA?

A1: For long-term stability, 7,17-diHDPA should be stored at -80°C in a solution of a deoxygenated organic solvent, such as ethanol or methanol. When stored under these conditions, it is expected to be stable for at least one year. The vial should be sealed tightly under an inert gas atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen.

Q2: Can I store 7,17-diHDPA in an aqueous solution?

A2: Storing 7,17-diHDPA in aqueous solutions, especially for extended periods, is not recommended. Polyunsaturated fatty acids (PUFAs) and their derivatives are susceptible to oxidation, and the presence of water can facilitate this degradation. If you must prepare aqueous solutions, they should be made fresh for each experiment and used immediately. Any remaining aqueous solution should be discarded and not stored for later use.

Q3: My 7,17-diHDPA solution has been at -20°C for a few weeks. Is it still viable?

A3: While -80°C is the optimal long-term storage temperature, storage at -20°C for a few weeks is generally acceptable, provided the 7,17-diHDPA is in a suitable organic solvent and has been protected from light and oxygen. However, for critical experiments, it is advisable to perform a quality control check, such as LC-MS analysis, to confirm the integrity of the compound. For any storage period beyond a few weeks, -80°C is strongly recommended.

Q4: How many freeze-thaw cycles can I subject my 7,17-diHDPA stock solution to?

A4: To maintain the integrity of your 7,17-diHDPA, it is crucial to minimize freeze-thaw cycles. Each cycle increases the risk of degradation. We strongly recommend aliquoting your stock solution into single-use volumes upon receipt. This practice ensures that you are always working with a fresh, uncompromised sample for each experiment.

Q5: What are the primary degradation pathways for 7,17-diHDPA?

A5: As a dihydroxy derivative of a polyunsaturated fatty acid, 7,17-diHDPA is primarily susceptible to oxidative degradation. The multiple double bonds in its structure are prone to attack by reactive oxygen species (ROS), leading to the formation of a variety of oxidation products, including hydroperoxides, further hydroxylated species, and truncated aldehyde or carboxylic acid fragments. This oxidative process can be initiated by exposure to air (autoxidation), light (photo-oxidation), or trace metal contaminants.[1][2]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action & Scientific Rationale
Loss of biological activity in my assay.	Degradation of 7,17-diHDPA due to improper storage or handling.	Verify Storage Conditions: Confirm that the stock solution has been consistently stored at -80°C in a tightly sealed vial under an inert atmosphere. Aliquot New Stock: If in doubt, use a fresh, unopened vial of 7,17-diHDPA and prepare new single-use aliquots. Rationale: The biological activity of SPMs is highly dependent on their precise chemical structure. Oxidative degradation can alter this structure, leading to a loss of potency.
Unexpected peaks in my LC-MS analysis.	The presence of degradation products.	Analyze a Fresh Sample: Compare the chromatogram of your current sample with that of a freshly prepared solution from a new vial. Characterize Degradation Products: If new peaks are consistently present in older samples, they are likely degradation products. Common adducts to look for in MS/MS analysis include those corresponding to hydroperoxides, additional hydroxylations, or oxidative cleavage products. Rationale: LC-MS is a sensitive technique for detecting the presence of structurally related impurities. The appearance of new peaks with masses corresponding to oxidized forms of 7,17-diHDPA is a strong indicator of degradation.
Variability between experimental replicates.	Inconsistent handling of 7,17-diHDPA solutions.	Standardize Handling Procedures: Ensure that all experimental steps involving 7,17-diHDPA, from thawing to dilution and addition to the assay, are performed consistently and rapidly. Use Fresh Dilutions: Prepare fresh dilutions from a single-use aliquot for each experiment. Do not reuse diluted solutions. Rationale: The rate of degradation can be influenced by minor variations in exposure to light, air, and temperature. Standardizing your workflow minimizes these variables.
Precipitate formation in my stock solution upon thawing.	The solvent may have evaporated, or the concentration is too high for the storage temperature.	Gentle Warming and Vortexing: Warm the vial to room temperature and vortex gently to see if the precipitate redissolves. Solvent Check: If the volume of the solvent appears reduced, the solution may need to be reconstituted with fresh, deoxygenated solvent. Rationale: Changes in solvent volume can lead to supersaturation and precipitation, especially at low temperatures. Ensuring the compound is fully dissolved before use is critical for accurate dosing.

Visualizing Degradation: Pathways and Workflows

To better understand the processes affecting your experiments, the following diagrams illustrate the primary degradation pathway of dihydroxy-PUFAs and a recommended workflow for stability testing.

Caption: Oxidative degradation pathway of 7,17-diHDPA.

Caption: Experimental workflow for a stability study of 7,17-diHDPA.

Experimental Protocols

Protocol 1: Preparation of 7,17-diHDPA Stock Solutions for Storage

Objective: To prepare aliquots of 7,17-diHDPA for long-term storage that minimize degradation.

Materials:

• 7,17-diHDPA (as solid or in manufacturer-supplied solution)

• Anhydrous ethanol (200 proof), deoxygenated

• Inert gas (argon or nitrogen)

• Glass vials with Teflon-lined caps

• Gas-tight Hamilton syringe

Procedure:

• Solvent Deoxygenation: Sparge anhydrous ethanol with a gentle stream of argon or nitrogen gas for at least 30 minutes to remove dissolved oxygen.

• Preparation of Stock Solution:

  • If starting with solid 7,17-diHDPA, allow the vial to come to room temperature before opening.

  • Dissolve the 7,17-diHDPA in the deoxygenated ethanol to a desired concentration (e.g., 1 mg/mL).

  • If starting from a manufacturer's solution, this step can be skipped.

• Aliquoting:

  • Dispense the stock solution into small, single-use glass vials. The volume of each aliquot should be appropriate for a single experiment.

  • This should be done in a manner that minimizes exposure to air, for example, under a gentle stream of inert gas.

• Inert Gas Purging and Sealing:

  • Before sealing each vial, flush the headspace with argon or nitrogen for 10-15 seconds.

  • Immediately cap the vials tightly with Teflon-lined caps.

• Storage:

  • Label the vials clearly with the compound name, concentration, date, and aliquot number.

  • Place the aliquots in a freezer box and store at -80°C.

Protocol 2: Stability Indicating LC-MS/MS Method for 7,17-diHDPA

Objective: To quantify the purity of 7,17-diHDPA and detect the presence of its degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS)

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile/methanol (e.g., 80:20 v/v)

• Gradient: A linear gradient suitable for resolving polar and non-polar lipid mediators.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM):

  • Parent Ion (Q1): m/z corresponding to [M-H]⁻ for 7,17-diHDPA.

  • Product Ions (Q3): Select characteristic fragment ions for quantification and confirmation.

  • Monitor for potential degradation products by including MRM transitions for expected oxidized species (e.g., M+16 for hydroxylation, M+32 for hydroperoxidation).

Procedure:

• Sample Preparation:

  • Thaw a single-use aliquot of 7,17-diHDPA at room temperature.

  • Dilute the sample to an appropriate concentration for LC-MS/MS analysis using the initial mobile phase composition.

• Analysis:

  • Inject the prepared sample onto the LC-MS/MS system.

  • Acquire data in MRM mode.

• Data Processing:

  • Integrate the peak area for the 7,17-diHDPA MRM transition.

  • Analyze the chromatogram for the presence of peaks corresponding to potential degradation products.

  • Purity can be expressed as the percentage of the main peak area relative to the total area of all detected peaks.

References

• Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review. (2023). Food Science & Nutrition. [Link]

• Resolvins, protectins, and maresins: DHA-Derived Specialized Pro-Resolving Mediators, Biosynthetic Pathways, Synthetic Approaches, and Their Role in Inflammation. (2018). ACS Omega. [Link]

• Protectins: Their biosynthesis, metabolism and structure-functions. (2019). Prostaglandins & Other Lipid Mediators. [Link]

• The stability of blood fatty acids during storage and potential mechanisms of degradation: A review. (2016). Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• Forced degradation as an integral part of HPLC stability-indicating method development. (2022). Journal of Applied Pharmaceutical Science. [Link]

• New insights regarding the autoxidation of polyunsaturated fatty acids. (2005). Antioxidants & Redox Signaling. [Link]

• Long Term Storage of Lyophilized Liposomal Formulations. (2014). Journal of Pharmaceutical Sciences. [Link]

• The effects of storage conditions on long-chain polyunsaturated fatty acids, lipid mediators, and antioxidants in donor human milk - A review. (2019). Prostaglandins, Leukotrienes and Essential Fatty Acids. [Link]

• Resolvins and Protectins in Inflammation-Resolution. (2011). Chemistry & Biology. [Link]

• Resolvins and Protectins: Natural Pharmacophores For Resolution Biology. (2009). Current Topics in Medicinal Chemistry. [Link]

• Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. (2020). Royal Society of Chemistry. [Link]

• Use of Specialized Pro‐Resolving Mediators to Alleviate Cold Platelet Storage Lesion. (2020). Transfusion. [Link]

• Full article: Resolvins and protectins: novel lipid mediators in anti-inflammation and resolution. (2006). Journal of Internal Medicine. [Link]

• Recent Advances in Analytical Methods for the Detection of Olive Oil Oxidation Status during Storage along with Chemometrics, Authenticity and Fraud Studies. (2022). Molecules. [Link]

• Conventional and Current Methods for the Analysis of Hydroxy Fatty Acids. (2020). Royal Society of Chemistry.

• Oxidative Stability of Polyunsaturated Fatty Acid in Phosphatidylcholine Liposomes. Journal of Agricultural and Food Chemistry. [Link]

• Dietary oxidized n-3 PUFA induce oxidative stress and inflammation: role of intestinal absorption of 4-HHE and reactivity in intestinal cells. (2014). Journal of Lipid Research. [Link]

• Beneficial effects and oxidative stability of omega-3 long-chain polyunsaturated fatty acids. (2011). Food and Bioprocess Technology. [Link]

• Impact of polyunsaturated fatty acid degradation on survival and acidification activity of freeze-dried Weissella paramesenteroides LC11 during storage. (2009). Journal of Applied Microbiology. [Link]

• Analytical evaluation of polyunsaturated fatty acids degradation during thermal oxidation of edible oils by Fourier transform infrared spectroscopy. (1999). Talanta. [Link]

• Specialized Pro-Resolving Mediators (SPMs): The Resolution of Inflammation. Genetics Digest. [Link]

• Specialized Pro-Resolving Mediator Network: An Update on Production and Actions. (2021). Frontiers in Immunology. [Link]

• Storage Duration and Added Docosahexaenoic Acid Modify the Rates of Esterified and Free Oxylipin Formation in Infant Milk Formula. (2023). Metabolites. [Link]

• Stability of lipids and omega-3 fatty acids during frozen storage of Atlantic salmon. (2021). Food Chemistry. [Link]

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• 2. talcottlab.tamu.edu [talcottlab.tamu.edu]

Preventing oxidation of 7,17-diHDPA during sample preparation.

Answering the user's request.## Technical Support Center: Preserving the Integrity of 7,17-diHDPA

Welcome to the technical support guide for handling 7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA), also known as Resolvin D5 n-3 DPA. As a highly unsaturated specialized pro-resolving mediator (SPM), 7,17-diHDPA is exceptionally prone to oxidation, a process that can compromise sample integrity and lead to inaccurate experimental outcomes. This guide provides in-depth, field-proven answers and protocols to help you mitigate oxidation at every step of your sample preparation workflow.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is 7,17-diHDPA so susceptible to oxidation?

A1: The chemical structure of 7,17-diHDPA, a metabolite of docosapentaenoic acid (DPA), contains multiple double bonds.[1] The hydrogen atoms on the carbon atoms adjacent to these double bonds (known as bis-allylic hydrogens) have significantly lower bond energies, making them easy to abstract by free radicals.[2] This initial event kicks off a destructive chain reaction called lipid peroxidation or autoxidation, which proceeds in the presence of oxygen.[2][3] The more double bonds a fatty acid metabolite has, the more susceptible it is to this oxidative cascade.[3]

The consequences of oxidation are severe, leading to:

• Inaccurate Quantification: Degradation of the parent molecule results in an underestimation of its true concentration.[4]

• Generation of Artifacts: Oxidation byproducts can create ghost peaks in chromatograms or interfere with mass spectrometry analysis, leading to misidentification.[4]

• Altered Biological Activity: The oxidized forms of 7,17-diHDPA will not possess the same biological activity as the native molecule, confounding functional assays.[4]

• Poor Reproducibility: Inconsistent oxidation levels across samples are a major source of experimental variability.[4]

Q2: What are the primary environmental factors that I need to control during sample preparation?

A2: There are four primary drivers of oxidation you must rigorously control:

• Oxygen: Atmospheric oxygen is the key substrate for the propagation of the lipid peroxidation chain reaction.[4][5]

• Temperature: Higher temperatures accelerate the rate of all chemical reactions, including oxidation.[4] The rate of oxidation can double with each 10°C rise in temperature.[6]

• Light: High-energy light, particularly in the UV spectrum, can provide the energy to initiate the formation of free radicals, starting the oxidation process.[5][7]

• Metal Ions: Divalent transition metals, such as iron (Fe²⁺) and copper (Cu²⁺), are potent catalysts of lipid peroxidation. They can accelerate the decomposition of lipid hydroperoxides into highly reactive radicals.[5]

Controlling these four factors is the foundation of a successful sample preparation strategy.

Q3: Which antioxidant should I use, and at what concentration?

A3: The most common and effective strategy is to add a chain-breaking antioxidant to all your solvents. These antioxidants readily donate a hydrogen atom to quench lipid radicals, terminating the oxidative chain reaction.[3]

• Butylated Hydroxytoluene (BHT): This is the most widely recommended antioxidant for lipid analysis. It is a lipid-soluble, synthetic phenolic antioxidant that effectively scavenges free radicals.[4][8]

• Triphenylphosphine (TPP): While BHT prevents new oxidation, TPP is useful for reducing lipid hydroperoxides that may have already formed in the sample. It is often used in combination with BHT for comprehensive protection.

For specific recommendations on concentration and usage, please refer to the table below.

Antioxidant	Recommended Concentration	Solvents	Key Considerations
Butylated Hydroxytoluene (BHT)	0.01% - 0.05% (w/v)	Chloroform, Methanol, Ethanol, Isopropanol, Hexane, MTBE	Add to all extraction and chromatography solvents. Prepare fresh solutions regularly.[4]
Triphenylphosphine (TPP)	0.5 - 1.0 mg/mL	Methanol, Isopropanol	Particularly useful for reducing existing hydroperoxides to hydroxides, which are more stable.
Vitamin E (α-tocopherol)	0.01% - 0.05% (w/v)	Ethanol, Methanol	A natural, lipid-soluble antioxidant that can be used as an alternative to BHT.[8]

Expert Tip: Always use high-purity, HPLC or LC-MS grade solvents. Lower-grade solvents can contain impurities or peroxides that initiate and promote oxidation.[9]

Q4: How should I handle and store my samples and extracts to prevent long-term degradation?

A4: Proper handling and storage are critical for maintaining the integrity of 7,17-diHDPA, both in the original biological matrix and in the final lipid extract.

• Initial Sample Handling: If possible, flash-freeze biological samples (e.g., tissues, cell pellets) in liquid nitrogen immediately after collection and store them at -80°C until you are ready for extraction.[10] This halts nearly all enzymatic and chemical activity.

• Solvent Preparation: Before you begin, purge all your solvents (including those containing antioxidants) with a gentle stream of an inert gas like nitrogen or argon for 10-15 minutes. This removes dissolved oxygen.[11][12]

• Extraction Environment: Perform all extraction steps on ice or in a cold room (4°C).[2][4] Keep sample tubes in an ice bath as much as possible.

• Drying the Extract: After extraction, evaporate the solvent under a gentle stream of nitrogen or argon.[12][13] Avoid using high heat. A vortex evaporator without heat is ideal.

• Final Storage: Reconstitute the dried lipid film in a suitable solvent (e.g., ethanol, methanol). For long-term storage, overlay the sample with inert gas, cap the vial tightly with a PTFE-lined cap, and store at -80°C in the dark.[2][4][14] Aqueous solutions are not recommended for storage beyond one day.[12][15]

Visualizing the Threat: The Lipid Peroxidation Pathway

The following diagram illustrates the free-radical chain reaction that degrades 7,17-diHDPA and shows where antioxidants intervene to protect your sample.

Caption: Lipid peroxidation pathway and the protective role of antioxidants.

Protocol: Oxidant-Minimized Extraction of 7,17-diHDPA from Cultured Cells

This protocol is based on a modified Bligh & Dyer extraction method, incorporating rigorous anti-oxidation steps throughout.[13]

I. Materials & Reagent Preparation

• Solvents: HPLC or LC-MS grade Methanol, Chloroform, and Water.

• Antioxidant Stock: Prepare a 1% (w/v) BHT stock solution in Methanol.

• Working Solvents (Prepare Fresh):

  • Methanol (with 0.01% BHT): Add 10 µL of 1% BHT stock per 10 mL of Methanol.

  • Chloroform (with 0.01% BHT): Add 10 µL of 1% BHT stock per 10 mL of Chloroform.

• Equipment: Glass centrifuge tubes with PTFE-lined caps, glass Pasteur pipettes, ice bucket, centrifuge (refrigerated), inert gas (Nitrogen or Argon) cylinder with regulator.

• Pre-Cooling: Chill all solvents and glass tubes to -20°C. Chill the centrifuge to 4°C.

II. Step-by-Step Methodology

• Sample Collection & Quenching:

  • Harvest cells and pellet them by centrifugation at 4°C.

  • Aspirate the supernatant and place the cell pellet on ice immediately.

  • To a pellet from ~1-5 million cells, add 1 mL of ice-cold Methanol (with BHT). Vortex vigorously for 1 minute. This step is critical as it simultaneously lyses the cells and quenches endogenous enzymatic activity.[2]

• Lipid Extraction:

  • Add 2 mL of ice-cold Chloroform (with BHT) to the tube. Vortex for 1 minute.

  • Add 0.8 mL of ice-cold HPLC-grade Water. Vortex for another minute. The final ratio should be approximately 2:1:0.8 Chloroform:Methanol:Water.

• Phase Separation:

  • Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C.

  • Three layers will form: a top aqueous (Methanol/Water) layer, a protein disk at the interface, and a bottom organic (Chloroform) layer containing the lipids.

• Lipid Collection:

  • Using a glass Pasteur pipette, carefully aspirate the bottom chloroform layer and transfer it to a new, pre-chilled clean glass tube.

  • Be extremely careful not to disturb the protein interface. For maximal recovery, you can re-extract the remaining aqueous phase with another 1 mL of chloroform.

• Drying and Storage:

  • Evaporate the collected chloroform extract to complete dryness under a gentle stream of nitrogen or argon.[13]

  • Immediately reconstitute the dried lipid film in a small volume (e.g., 50-100 µL) of ethanol or your desired solvent for analysis.

  • Flush the headspace of the tube with inert gas, cap tightly, and store at -80°C until analysis.[16]

III. Workflow Visualization

The following diagram outlines the key stages of the oxidant-minimized extraction protocol.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prevention of Fish Oil Oxidation [jstage.jst.go.jp]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. gfi.org [gfi.org]
• 6. goedomega3.com [goedomega3.com]
• 7. wellbeingnutrition.com [wellbeingnutrition.com]
• 8. Antioxidant - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ANALYSIS OF LIPIDS [people.umass.edu]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Lipid Extraction and Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Bioactivity in Synthetic 7,17-diHDPA

From the Senior Application Scientist's Desk

Welcome to the technical support center for 7,17-diHDPA (7,17-dihydroxydocosa-4Z,8E,10Z,13Z,15E,19Z-hexaenoic acid). As a specialized pro-resolving mediator (SPM) derived from the n-3 docosapentaenoic acid (n-3 DPA) pathway, 7,17-diHDPA is a potent signaling molecule with significant therapeutic potential.[1][2] However, its complex structure, featuring multiple double bonds and specific stereocenters, makes its biological activity highly sensitive to its chemical integrity, handling, and experimental context.

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues related to low or inconsistent bioactivity in synthetic batches of 7,17-diHDPA. Our approach is rooted in first principles—verifying the molecule's integrity before troubleshooting the biological system.

Part 1: Frequently Asked Questions (FAQs) - Your First Line of Defense

This section provides rapid answers to the most common initial problems.

Q1: My new batch of 7,17-diHDPA shows significantly lower activity than a previous lot. What is the first thing I should check?

A: The first step is to rule out degradation due to handling and storage. Immediately confirm that the compound has been stored at -80°C under an inert gas (e.g., argon) and protected from light.[3] Review the Certificate of Analysis (CoA) for both batches, paying close attention to purity (>98% is recommended) and the analytical methods used for characterization. If possible, run a simple side-by-side dose-response experiment with a small, carefully thawed aliquot of your trusted previous batch as a positive control.

Q2: What is the best solvent for preparing 7,17-diHDPA stock solutions?

A: For biological assays, 100% ethanol (USP or HPLC-grade) is the most common and recommended solvent.[4][5] It is volatile, relatively non-toxic at the low final concentrations used in cell culture (<0.1%), and effectively solubilizes the lipid. For analytical chemistry purposes like mass spectrometry, methanol or acetonitrile are standard choices. The choice of solvent can significantly impact the extraction and delivery of bioactive lipids.[6][7]

Q3: I'm seeing precipitation when I add my 7,17-diHDPA to my aqueous cell culture media. How can I prevent this?

A: This is a classic challenge with hydrophobic molecules.[8][9][10] The key is to keep the final concentration of the organic solvent in your assay extremely low (ideally ≤0.05%). A highly effective method is to use a carrier protein. Pre-complexing your 7,17-diHDPA working solution with a low concentration of fatty-acid-free bovine serum albumin (BSA) before adding it to the final culture medium can dramatically improve its solubility and bioavailability.

Q4: How many times can I freeze-thaw my 7,17-diHDPA aliquot?

A: Ideally, zero. Polyunsaturated fatty acids (PUFAs) and their derivatives are highly susceptible to oxidation with each exposure to air and temperature change. Prepare your stock solution, create single-use aliquots sized for individual experiments, blanket the headspace of each vial with argon or nitrogen gas before sealing, and store at -80°C. Once an aliquot is thawed, it should be used immediately and any remainder discarded.

Part 2: In-Depth Troubleshooting Guides

If the FAQs did not resolve your issue, these in-depth guides provide a systematic approach to pinpointing the problem.

Guide 1: Verifying the Chemical Integrity of Your Synthetic Batch

Low bioactivity is often a symptom of a chemical problem. Before questioning your assay, you must validate the compound itself. The biological effects of SPMs are exquisitely dependent on their precise chemical structure, particularly their stereochemistry.[1][3]

Caption: Workflow for quality control of synthetic 7,17-diHDPA.

Q: How do I perform an in-house chemical validation?

A:

• Review the Certificate of Analysis (CoA): Ensure the supplier provides high-resolution mass spectrometry (HRMS) data confirming the elemental composition, NMR data for structural confirmation, and HPLC/UPLC data showing a purity of >98%. Critically, the stereochemistry should be defined, as isomers can be inactive or have different functions.

• Perform LC-MS/MS Analysis: This is the most practical and powerful tool for in-house verification.

  • Objective: Confirm the correct mass-to-charge ratio (m/z) for the parent ion and verify that its fragmentation pattern (MS/MS) matches published spectra or data from a previously validated batch.[3][11]

  • Expected Mass: The molecular weight of 7,17-diHDPA is 360.5 g/mol . In negative ion mode ESI-MS, you will look for the deprotonated molecule [M-H]⁻ at an m/z of approximately 359.2.

  • Check for Degradation: Look for common signs of oxidation, such as peaks at m/z +16 (addition of oxygen) or other unexpected adducts. Degradation will often appear as a "smear" of peaks or a broadened primary peak in your chromatogram.

• Assess Stereochemistry (Advanced): The precise S or R configuration at the C7 and C17 positions is critical for receptor binding and biological activity. Differentiating stereoisomers requires specialized chiral chromatography columns and methods, which may not be available in all labs.[1][12] If you suspect a stereochemical issue is the root cause of inactivity and it persists across batches from a supplier, it is a critical point of discussion with their chemists.

Guide 2: Optimizing Compound Handling and Formulation

A chemically perfect molecule can fail if it never reaches its target. Proper handling and formulation are non-negotiable for success.

Q: My compound is verified as pure, but activity is still low. Is my preparation protocol flawed?

A: This is highly likely. The journey from the vial to the cellular receptor is fraught with peril for a lipid mediator.

Table 1: Key Factors in 7,17-diHDPA Handling & Preparation

Factor	Best Practice	Scientific Rationale
Solvent Quality	Use fresh, unopened, anhydrous, HPLC-grade or USP-grade ethanol.	Low-grade solvents can contain water, peroxides, or other contaminants that can directly degrade the PUFA structure. The choice of solvent polarity is critical for efficient solubilization.[4][6][7][13]
Atmosphere	Always work under an inert gas (argon or nitrogen).	The multiple double bonds in 7,17-diHDPA are highly susceptible to oxidation by atmospheric oxygen, leading to rapid inactivation.
Temperature	Thaw vials to room temperature before opening. Prepare solutions on ice.	Thawing before opening prevents atmospheric moisture from condensing inside the cold vial. Working on ice minimizes thermal degradation during handling.
Light Exposure	Use amber glass vials and minimize exposure to ambient light.	UV light can catalyze the degradation of PUFAs.[3]
Material Choice	Use glass vials and syringes. Avoid most plastics where possible.	Bioactive lipids can adsorb to certain plastic surfaces, reducing the effective concentration of your solution.[14]

| Freeze-Thaw Cycles | Aliquot into single-use volumes. Avoid re-freezing a thawed stock. | Each freeze-thaw cycle increases the risk of degradation and solvent evaporation, altering the concentration. |

Hydrophobic compounds require careful formulation to be bioavailable in aqueous culture media.[15][16]

• Prepare a 100 µM stock solution of 7,17-diHDPA in 100% ethanol as per standard procedure (under argon, on ice).

• In a separate sterile glass tube, prepare a 0.1% solution of fatty-acid-free BSA in your serum-free cell culture medium. Vortex gently to mix.

• Perform a serial dilution. To make a 1 µM working solution, add your 100 µM stock to the BSA/media solution. For example, add 5 µL of 100 µM stock to 495 µL of 0.1% BSA/media.

• Vortex the working solution gently for 10-15 seconds to allow the 7,17-diHDPA to complex with the albumin.

• Incubate at room temperature for 5-10 minutes.

• Use this working solution to dose your cells. Remember to include a vehicle control containing the exact same final concentration of ethanol and BSA.

Guide 3: Deconstructing the Biological Assay System

If both the compound and your preparation of it are sound, the final variable is the assay itself. Inconsistent results in cell-based assays are a well-documented challenge in research.[17][18]

Caption: A decision tree for systematically troubleshooting low bioactivity.

Q: How can I ensure my assay is reliable and reproducible?

A:

• Standardize Your Cells: Use cells with a low passage number and routinely test for mycoplasma contamination. Genetic drift in continuously passaged cells can alter receptor expression and signaling responses, leading to inconsistent data.[14][17]

• Validate Your Controls: Every single experiment must include:

  • Vehicle Control: Cells treated with the same concentration of ethanol and/or BSA as your highest dose of 7,17-diHDPA. This is non-negotiable.

  • Positive Control: A known stimulus to induce the effect you are trying to inhibit (e.g., LPS or TNF-α to induce inflammation).

  • Reference Control: A known inhibitor of the process to ensure the assay is working as expected.

• Optimize Dose and Time: Do not rely on a single concentration and time point from the literature. Perform a full dose-response curve (e.g., from 0.1 nM to 100 nM) and a time-course experiment (e.g., 2, 6, 12, 24 hours) to determine the optimal experimental window for your specific cell type and endpoint. The bioactivity of SPMs can be transient.

• Evaluate the Assay Readout: Be aware of how your assay works. For example, some colorimetric viability assays (like MTT) measure mitochondrial reductase activity, which can be influenced by lipid mediators independent of cell death. Always confirm key results with an orthogonal method (e.g., confirm viability results with a direct cell count or a live/dead stain).[19]

By systematically working through these verification and optimization steps, you can confidently determine whether low bioactivity is an artifact of your compound or methods, or a true biological result.

References

• Effect of Solvent System on Extractability of Lipidic Components of Scenedesmus obliquus (M2-1) and Gloeothece sp. on Antioxidant Scavenging Capacity Thereof. (2015). PMC. Available at: [Link]

• The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. (n.d.). MDPI. Available at: [Link]

• Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. (n.d.). American Chemical Society. Available at: [Link]

• The effect of solvents polarity and extraction conditions on the microalgal lipids yield, fatty acids profile, and biodiesel properties. (2022). ResearchGate. Available at: [Link]

• Comparative Study of Bioactive Lipid Extraction from Squid (Doryteuthis gahi) by-Products by Green Solvents. (2022). MDPI. Available at: [Link]

• The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics. (2021). PMC. Available at: [Link]

• Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6). (2012). Journal of Biological Chemistry. Available at: [Link]

• Novel n-3 Immunoresolvents: Structures and Actions. (2013). PMC. Available at: [Link]

• Identification and Structure Determination of Novel Anti-inflammatory Mediator Resolvin E3, 17,18-Dihydroxyeicosapentaenoic Acid. (2013). Journal of Biological Chemistry. Available at: [Link]

• Biology and Total Synthesis of n-3 Docosapentaenoic Acid-Derived Specialized Pro-Resolving Mediators. (2024). MDPI. Available at: [Link]

• Sources of Variability in Serum Lipidomic Measurements and Implications for Epidemiologic Studies. (2019). PMC. Available at: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. (2020). International Journal of Pharmaceutical and Chemical Analysis. Available at: [Link]

• Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview. (2016). Asian Journal of Pharmaceutics. Available at: [Link]

• Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach. (2023). Springer. Available at: [Link]

• Achieving Consistency and Reproducibility in Cell-Based Research. (2008). American Laboratory. Available at: [Link]

• Enhancing the Solubility of Co-Formulated Hydrophobic Drugs by Incorporating Functionalized Nano-Structured Poly Lactic-co-glycolic Acid (nfPLGA) During Co-Precipitation. (2024). MDPI. Available at: [Link]

• In Vitro Research Reproducibility: Keeping Up High Standards. (2019). Frontiers in Pharmacology. Available at: [Link]

• On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. (2022). MDPI. Available at: [Link]

• How to Ensure Your Cell-Based Assays Are Reproducible. (2022). Bitesize Bio. Available at: [Link]

• Bioactive Lipids and Their Derivatives in Biomedical Applications. (2021). PMC. Available at: [Link]

• Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. (2017). PMC. Available at: [Link]

• Impaired Local Production of Proresolving Lipid Mediators in Obesity and 17-HDHA as a Potential Treatment for Obesity-Associated Inflammation. (2014). PMC. Available at: [Link]

• The Novel Lipid Mediator PD1n-3 DPA: An Overview of the Structural Elucidation, Synthesis, Biosynthesis and Bioactions. (2017). PMC. Available at: [Link]

• Docosahexaenoic Acid Signalolipidomics in Nutrition: Significance in Aging, Neuroinflammation, Macular Degeneration, Alzheimer's, and Other Neurodegenerative Diseases. (2018). PMC. Available at: [Link]

• Special Issue : Bioactive Lipids: Sources, Synthesis, and Biological Roles. (n.d.). MDPI. Available at: [Link]

• The Multifaceted Impact of Bioactive Lipids on Gut Health and Disease. (2024). MDPI. Available at: [Link]

• Bioactive Lipid Signaling in Cardiovascular Disease, Development, and Regeneration. (2021). PMC. Available at: [Link]

• The Influence of Cholesterol on Membrane Targeted Bioactive Peptides: Modulating Peptide Activity Through Changes in Bilayer Biophysical Properties. (2024). ResearchGate. Available at: [Link]

• Methods of the Analysis of Oxylipins in Biological Samples. (2020). PMC. Available at: [Link]

• Bioactive metabolites of docosahexaenoic acid. (2018). PubMed. Available at: [Link]

• Omega-6 docosapentaenoic acid-derived resolvins and 17-hydroxydocosahexaenoic acid modulate macrophage function and alleviate experimental colitis. (2012). PubMed. Available at: [Link]

• Docosahexaenoic and Arachidonic Acids as Neuroprotective Nutrients throughout the Life Cycle. (2021). MDPI. Available at: [Link]

• Novel Docosatrienes and 17S-Resolvins Generated from Docosahexaenoic Acid in Murine Brain, Human Blood, and Glial Cells. (2002). Semantic Scholar. Available at: [Link]

Sources

• 1. Novel n-3 Immunoresolvents: Structures and Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Novel Lipid Mediator PD1n-3 DPA: An Overview of the Structural Elucidation, Synthesis, Biosynthesis and Bioactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Effect of Solvent System on Extractability of Lipidic Components of Scenedesmus obliquus (M2-1) and Gloeothece sp. on Antioxidant Scavenging Capacity Thereof - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 9. asiapharmaceutics.info [asiapharmaceutics.info]
• 10. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 11. Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Impact of Solvent Selection: Strategies to Guide the Manufacturing of Liposomes Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. americanlaboratory.com [americanlaboratory.com]
• 15. worldscientific.com [worldscientific.com]
• 16. mdpi.com [mdpi.com]
• 17. atcc.org [atcc.org]
• 18. Listen In - Bitesize Bio Webinar Audios | How to Ensure Your Cell-Based Assays Are Reproducible [listen-in.bitesizebio.com]
• 19. Frontiers | In Vitro Research Reproducibility: Keeping Up High Standards [frontiersin.org]

Technical Support Center: Overcoming Solubility Challenges with 7,17-diHDPA

Last Updated: January 7, 2026

Introduction

Welcome to the technical support guide for 7,17-diHDPA (7,17-dihydroxydocosapentaenoic acid), a specialized pro-resolving mediator (SPM) derived from n-3 docosapentaenoic acid (DPA).[1][2] As a key member of the resolvin family, 7,17-diHDPA is a potent anti-inflammatory and pro-resolving agent under active investigation.[3] However, its lipophilic nature, stemming from a long 22-carbon backbone, presents a significant challenge for researchers: poor solubility in aqueous buffers.

This guide provides a comprehensive set of troubleshooting strategies, detailed protocols, and frequently asked questions (FAQs) to help you successfully prepare 7,17-diHDPA solutions for your in vitro and in vivo experiments, ensuring reliable and reproducible results.

Understanding the Challenge: Why is 7,17-diHDPA Difficult to Dissolve?

The solubility of 7,17-diHDPA is dictated by its molecular structure. It features a long, hydrophobic docosapentaenoic acid carbon chain, which makes it highly lipophilic. While it contains a hydrophilic carboxylic acid head group and two hydroxyl groups, the hydrophobic character of the long carbon tail dominates, leading to low solubility in water and aqueous buffers.[4]

The carboxylic acid group has a predicted pKa of approximately 4.58.[3] At physiological pH (~7.4), this group is deprotonated and negatively charged, which slightly improves aqueous solubility. However, this is often insufficient to overcome the molecule's overall hydrophobicity, leading to aggregation and precipitation when diluted from an organic stock solution into a buffer.

Frequently Asked Questions (FAQs)

Q1: What is the recommended first-line solvent for making a stock solution of 7,17-diHDPA?

A: The recommended solvent for creating a high-concentration primary stock solution is a high-purity, anhydrous organic solvent. According to supplier data for structurally similar resolvins, ethanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF) are excellent choices.[1] For instance, Resolvin D5 n-3 DPA is soluble in DMF and DMSO at concentrations up to 100 mg/ml and is miscible in ethanol.[1] We recommend starting with ethanol or DMSO.

Q2: My 7,17-diHDPA precipitated when I diluted my DMSO stock into my cell culture media. What happened and how can I fix it?

A: This is a common issue known as "crashing out." It occurs when the lipophilic compound, stable in the organic stock, is rapidly transferred to an aqueous environment where its solubility limit is exceeded. The key is to ensure the final concentration of the organic co-solvent is sufficient to maintain solubility, yet low enough to be non-toxic to your cells.

• Troubleshooting Steps:

  • Reduce the Final Concentration: Your target concentration of 7,17-diHDPA in the final buffer may be too high. Try a lower concentration.

  • Increase Co-solvent Percentage: Ensure the final concentration of DMSO in your media is within a safe but effective range. Most cell lines tolerate up to 0.5% DMSO, though some robust lines can handle 1%. Primary cells are more sensitive and may require concentrations below 0.1%.[5]

  • Use Serial Dilutions: Instead of a single large dilution, perform a series of intermediate dilutions in media containing the same final percentage of DMSO. This gradual reduction in solvent concentration can prevent precipitation.

  • Improve Mixing: When adding the stock solution to the buffer, do so slowly while vortexing or stirring the buffer to promote rapid dispersion.[5]

Q3: What is the maximum concentration of DMSO I can safely use in my cell-based assays?

A: This is highly dependent on the cell type. A general rule of thumb is that 0.1% DMSO is considered safe for almost all cells, while 0.5% is widely used without significant cytotoxicity for many established cell lines.[5][6] Concentrations of 1% or higher can affect cell membrane permeability and mitochondrial function and should be avoided unless empirically tested.[6][7] Crucially, you must always include a vehicle control (media + the same final concentration of DMSO) in your experiments to account for any solvent-induced effects.

Q4: Can I use pH adjustment to improve the solubility of 7,17-diHDPA?

A: Yes, this is a viable strategy. By raising the pH of the solution slightly with a weak base (e.g., dilute NaOH), you can fully deprotonate the carboxylic acid group (pKa ~4.58) to form a more soluble carboxylate salt.[8][9] This method is particularly useful if you need to avoid organic solvents. See Protocol B for a detailed methodology.

Q5: Are there any alternatives to DMSO or ethanol for delivering 7,17-diHDPA to cells?

A: Yes. Cyclodextrins, particularly 2-hydroxypropyl-β-cyclodextrin (HPβCD), are excellent alternatives.[10] These are cyclic oligosaccharides that have a hydrophilic exterior and a lipophilic interior cavity. They can encapsulate the hydrophobic tail of 7,17-diHDPA, forming a water-soluble inclusion complex that can be directly added to aqueous buffers.[11][12][13][14] This method is often better tolerated by sensitive cell types than organic solvents.[7] See Protocol C for details.

Troubleshooting Guides & Protocols

Protocol A: Standard Method Using an Organic Co-Solvent (DMSO)

This protocol is the most common starting point for solubilizing 7,17-diHDPA.

• Prepare a High-Concentration Primary Stock:

  • Dissolve the lyophilized 7,17-diHDPA in 100% anhydrous DMSO to a high concentration (e.g., 10 mg/mL or ~27.6 mM).

  • Ensure the compound is fully dissolved. Gentle vortexing or brief sonication in a water bath can assist.

  • Store this primary stock at -80°C, protected from light and moisture.

• Prepare an Intermediate Working Stock:

  • Dilute the primary stock into your cell culture medium or buffer to create a working stock. This step helps to minimize the volume of pure DMSO added directly to your cells.

  • Example: To achieve a final DMSO concentration of 0.5%, you can make a 200x working stock.[5] If your final desired 7,17-diHDPA concentration is 1 µM, prepare a 200 µM working stock in media.

• Final Dilution into Experimental Well:

  • Add the working stock to your experimental wells containing cells and media.

  • Example: Add 5 µL of a 200 µM working stock to a well containing 995 µL of media to achieve a final concentration of 1 µM 7,17-diHDPA and 0.5% DMSO.

  • Mix gently by swirling the plate.

Caption: Decision tree for troubleshooting precipitation issues.

Protocol B: pH-Assisted Solubilization (Solvent-Free)

This method leverages the acidic nature of the carboxylic acid group to form a soluble salt.

• Reconstitution:

  • Add a small volume of sterile, high-purity water to the vial containing lyophilized 7,17-diHDPA. Do not expect it to dissolve.

• Basification:

  • Add a dilute solution of NaOH (e.g., 10-100 mM) dropwise while gently vortexing.[9][15] Monitor the solution until it becomes clear, indicating the formation of the sodium salt of 7,17-diHDPA. Use the minimum amount of NaOH necessary. The target pH should be >7.

• Buffering and Neutralization:

  • Add a concentrated buffer stock (e.g., 10x PBS or HEPES) to the solubilized solution to bring it to the desired final volume and buffer strength.

  • Adjust the final pH to your desired experimental pH (e.g., 7.4) using dilute HCl.[15][16] The presence of the buffer will stabilize the pH.

• Sterilization:

  • Sterile filter the final solution using a 0.22 µm syringe filter compatible with aqueous solutions.

Caption: Effect of pH on the ionization and solubility of 7,17-diHDPA.

Protocol C: Solubilization Using Cyclodextrins

This method encapsulates the molecule, providing a solvent-free delivery system that is well-tolerated by cells.

• Prepare Cyclodextrin Solution:

  • Prepare a solution of 2-hydroxypropyl-β-cyclodextrin (HPβCD) in your desired aqueous buffer (e.g., PBS or cell culture media) at a concentration range of 1-10 mM.

• Prepare 7,17-diHDPA Stock:

  • Dissolve 7,17-diHDPA in a minimal amount of ethanol (e.g., to make a 10-20 mg/mL solution). The ethanol acts as a carrier solvent to facilitate entry into the cyclodextrin.

• Form the Inclusion Complex:

  • While vigorously vortexing the HPβCD solution, add the ethanolic 7,17-diHDPA stock solution dropwise. A molar ratio of at least 10:1 (HPβCD:7,17-diHDPA) is a good starting point.

  • Continue to vortex or sonicate the mixture for 15-30 minutes at room temperature to ensure complete complexation. The solution should become clear.

• Final Preparation:

  • The resulting solution contains the water-soluble 7,17-diHDPA-cyclodextrin complex. It can be sterile-filtered and used directly in experiments.

  • Note: Always run a vehicle control with the HPβCD solution alone.

Data Summary Tables

Table 1: Co-Solvent Concentration Limits for Cellular Assays

Co-Solvent	General Limit	Sensitive/Primary Cells	Notes
DMSO	≤ 0.5%[5]	≤ 0.1%[5]	Can affect membrane permeability and cell signaling at >1%.[7]
Ethanol	≤ 0.5%	≤ 0.1%	Generally more cytotoxic than DMSO; can induce stress responses.[17]

Table 2: Comparison of Solubilization Methods

Method	Pros	Cons	Best For
Organic Co-Solvent	Simple, fast, widely used.	Potential for cytotoxicity; risk of precipitation.	Standard cell culture experiments with robust cell lines.
pH Adjustment	Solvent-free; cost-effective.	Requires careful pH monitoring; may not be suitable for all buffers.	Applications where organic solvents must be avoided.
Cyclodextrins	Excellent biocompatibility; stable complexes.[7]	More expensive; may interact with cell membranes at high concentrations.	Sensitive cell types, primary cells, and in vivo studies.

References

• Singh, I., & Kishimoto, Y. (1983). Effect of cyclodextrins on the solubilization of lignoceric acid, ceramide, and cerebroside, and on the enzymatic reactions involving these compounds. Journal of Lipid Research, 24(5), 662-5. [Link]

• LifeTein. (2023). DMSO usage in cell culture. LifeTein. [Link]

• Tundo, G. R., et al. (2018). In Vitro Assay Development and HTS of Small-Molecule Human ABAD/17β-HSD10 Inhibitors as Therapeutics in Alzheimer's Disease. Figure: DMSO tolerance and reagent stability testing. ResearchGate. [Link]

• Huang, J., & London, E. (2013). Effect of Cyclodextrin and Membrane Lipid Structure upon Cyclodextrin–Lipid Interaction. Langmuir. [Link]

• Peluso, M. R., & Dixon, J. L. (1997). Use of cyclodextrin to deliver lipids and to modulate apolipoprotein B-100 production in HepG2 cells. Lipids, 32(8), 811-23. [Link]

• Sondergaard, R. V., et al. (2015). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 67(4), 591-601. [Link]

• Suresh, N., & London, E. (2022). Effect of Cyclodextrin and Membrane Lipid Structure upon Cyclodextrin-Lipid Interaction. bioRxiv. [Link]

• London, E. (2013). Effect of Cyclodextrin and Membrane Lipid Structure upon Cyclodextrin–Lipid Interaction. Langmuir. [Link]

• ResearchGate. (2014). What is the highest acceptable limit of DMSO concentration for use in an MIC assay?. ResearchGate. [Link]

• ResearchGate. (2014). What must be the maximum final DMSO % in a cell culture plate (24 well plate) if I have to dissolve my compound in DMSO?. ResearchGate. [Link]

• Gotlinger, K., et al. (2009). Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6). Journal of Biological Chemistry, 284(37), 24865-24878. [Link]

• Dalli, J., et al. (2013). Novel n-3 Immunoresolvents: Structures and Actions. Scientific Reports, 3, 1940. [Link]

• Lungu-Mitea, S. (2021). Answer to "How to dissolve a lipophilic compund in media?". ResearchGate. [Link]

• Aursnes, M., et al. (2021). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. Journal of Organic Chemistry, 86(2), 1545-1555. [Link]

• Pohl, O. (2008). Lipids under pH stress!?!. [Link]

• Schmitt, T. (2018). Answer to "Adjusting the pH in a small volume ?". ResearchGate. [Link]

• Digital Analysis Corp. (n.d.). pH Adjustment and Neutralization, the basics. [Link]

• Bumstead, L., & Miller, L. (2015). pH Adjustment. YouTube. [Link]

• Reddit. (2019). Why are certain carboxylic acids lipophilic?. r/askscience. [Link]

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• 4. reddit.com [reddit.com]
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Technical Support Center: Minimizing Matrix Effects in the Quantification of 7,17-diHDPA from Plasma

Welcome to the technical support center for the accurate quantification of 7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA) in plasma. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this specialized pro-resolving mediator (SPM). We will delve into the nuances of matrix effects and provide actionable troubleshooting strategies to ensure the integrity and reliability of your experimental data.

Introduction to Matrix Effects in 7,17-diHDPA Analysis

Specialized pro-resolving mediators like 7,17-diHDPA are potent signaling lipids that play a crucial role in the resolution of inflammation.[1] Their accurate quantification in complex biological matrices such as plasma is paramount for understanding their physiological and pathological roles. However, the low endogenous concentrations of these analytes make their measurement susceptible to interferences from the surrounding biological components, a phenomenon broadly termed "matrix effects."[2][3]

Matrix effects, primarily ion suppression or enhancement in the context of liquid chromatography-mass spectrometry (LC-MS), can significantly compromise the accuracy, precision, and sensitivity of quantification.[4][5] Plasma is a particularly challenging matrix due to its high protein content and the presence of abundant phospholipids, which are notorious for causing ion suppression.[3][4] 7,17-diHDPA, as a lipid mediator, can co-extract with these interfering substances, leading to unreliable results.[6] This guide will equip you with the knowledge and protocols to mitigate these challenges effectively.

Frequently Asked Questions (FAQs)

Sample Collection & Handling

Q1: What is the optimal anticoagulant for collecting plasma intended for 7,17-diHDPA analysis?

A1: The choice of anticoagulant can influence the stability and recovery of lipid mediators. For eicosanoid and SPM analysis, ethylenediaminetetraacetic acid (EDTA) is generally preferred. Heparin can interfere with some downstream enzymatic assays and may not be ideal. It is crucial to process the blood sample promptly after collection by centrifuging at a low speed (e.g., 1000-2000 x g) for 10-15 minutes at 4°C to separate the plasma.

Q2: How should I store plasma samples to ensure the stability of 7,17-diHDPA?

A2: Lipid mediators are susceptible to degradation.[6] To maintain the integrity of 7,17-diHDPA, plasma samples should be stored at -80°C immediately after separation.[7] Avoid repeated freeze-thaw cycles, as this can lead to analyte degradation and the generation of interfering artifacts. When ready for analysis, thaw the samples on ice to minimize enzymatic activity.

Sample Preparation & Extraction

Q3: I'm observing significant ion suppression in my analysis. Could my protein precipitation protocol be the primary cause?

A3: Yes, while protein precipitation is a straightforward method for removing the bulk of proteins from plasma, it is often insufficient for eliminating all matrix interferences, particularly phospholipids.[4][8] Simple protein precipitation with solvents like acetonitrile or methanol can still leave a significant amount of phospholipids in the supernatant, which then co-elute with 7,17-diHDPA and cause ion suppression.[4] For a cleaner sample, a more rigorous extraction method like solid-phase extraction (SPE) is highly recommended.[6][9]

Q4: Which is the more effective method for minimizing matrix effects for 7,17-diHDPA: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)?

A4: Both LLE and SPE can be used for lipid extraction, but SPE is generally considered superior for reducing matrix effects in the analysis of oxylipins from plasma.[6][10] SPE offers greater selectivity and can more effectively remove interfering phospholipids and other matrix components.[6][11] C18-based SPE is a widely used and robust method for the extraction of SPMs.[12]

Q5: What are the recommended SPE sorbents and elution solvents for the efficient isolation of 7,17-diHDPA?

A5: For the extraction of 7,17-diHDPA and other SPMs, a C18 reversed-phase SPE cartridge is the most common choice.[1][12] The general procedure involves conditioning the cartridge with methanol and then water, loading the acidified sample (pH ~3.5), washing with a low-percentage organic solvent to remove polar interferences, and finally eluting the analytes with a more nonpolar solvent like methyl formate or methanol.[6][7]

Chromatography & Mass Spectrometry

Q6: My chromatographic peak for 7,17-diHDPA is broad and shows poor symmetry. What could be the underlying issue?

A6: Poor peak shape can be due to several factors. One common cause is the co-elution of the analyte with highly retained matrix components that can affect the column chemistry. Another possibility is the interaction of the analyte with active sites on the column. Ensure your mobile phase composition is optimized for the separation of dihydroxy fatty acids. A gradient elution with a C18 column is typically used for the separation of these compounds.[1][13] Also, consider the injection solvent; it should be compatible with the initial mobile phase conditions to ensure good peak focusing.

Q7: How do I select the optimal precursor and product ions (MRM transitions) for 7,17-diHDPA and its internal standard?

A7: The selection of Multiple Reaction Monitoring (MRM) transitions is critical for sensitivity and selectivity. For 7,17-diHDPA, which has a molecular weight of 362.5 g/mol , the deprotonated molecule [M-H]⁻ at m/z 361.2 would be the precursor ion in negative ionization mode.[14][15] The product ions are generated by collision-induced dissociation (CID) of the precursor ion. These are typically fragments resulting from the loss of water or cleavage at specific bonds. The most intense and specific fragment ions should be chosen for quantification and confirmation. It is essential to optimize the collision energy for each transition to maximize signal intensity.[16][17]

Q8: I suspect co-eluting phospholipids are the main source of ion suppression. How can I confirm this and what are the best strategies to mitigate it?

A8: A post-column infusion experiment is a definitive way to identify regions of ion suppression in your chromatogram.[18][19] This involves infusing a constant flow of your analyte solution into the MS while injecting a blank, extracted plasma sample onto the LC column. A dip in the baseline signal indicates the retention time of interfering components. To mitigate phospholipid-induced suppression, you can either improve your sample cleanup using techniques like SPE with specific phospholipid removal sorbents or modify your chromatographic method to separate your analyte from the phospholipid elution zone.[3][4]

Internal Standards & Calibration

Q9: What are the key characteristics of a suitable internal standard for the accurate quantification of 7,17-diHDPA?

A9: A good internal standard (IS) is crucial for correcting for variability in sample preparation and matrix effects.[5] The ideal IS for 7,17-diHDPA would be a stable isotope-labeled version of the analyte itself (e.g., d4-7,17-diHDPA). This ensures that the IS has nearly identical chemical and physical properties to the analyte, and will therefore experience similar extraction recovery and ionization suppression/enhancement.[20][21] If a stable isotope-labeled standard is not available, a structurally similar compound that is not endogenously present in the sample can be used, but with greater caution in data interpretation.

Q10: My calibration curve is showing poor linearity and reproducibility. Could matrix effects be the underlying cause?

A10: Absolutely. Matrix effects can significantly impact the accuracy and reproducibility of your calibration curve.[22][23] If the matrix components are not consistent across your calibrators and your unknown samples, you will observe variability in the analyte response. To address this, it is best to prepare your calibration standards in a matrix that closely matches your samples (e.g., stripped plasma or a surrogate matrix). This helps to ensure that the matrix effects are consistent across all samples and standards, leading to a more reliable calibration curve.[10]

Troubleshooting Guides

Guide 1: Diagnosing and Quantifying Matrix Effects

This guide provides a step-by-step protocol for a post-column infusion experiment to visualize and identify regions of ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-union and necessary fittings

• 7,17-diHDPA standard solution

• Blank plasma extract (prepared using your standard protocol)

Protocol:

• System Setup: Connect the LC column outlet to one port of the tee-union. Connect the syringe pump to the second port of the tee-union. Connect the outlet of the tee-union to the mass spectrometer's ion source.

• Analyte Infusion: Infuse the 7,17-diHDPA standard solution at a low, constant flow rate (e.g., 5-10 µL/min) directly into the MS. This will create a stable, elevated baseline signal for the 7,17-diHDPA MRM transition.

• Blank Matrix Injection: Once a stable baseline is achieved, inject a blank plasma extract onto the LC column and begin the chromatographic run.

• Data Analysis: Monitor the 7,17-diHDPA MRM signal throughout the run. Any significant drop in the baseline indicates a region of ion suppression.[18][24] The retention time of this dip corresponds to the elution of interfering matrix components.

Interpreting the Results:

• A sharp dip in the baseline early in the chromatogram often corresponds to salts and other highly polar molecules.

• A broader region of suppression later in the chromatogram is often indicative of phospholipids.

• If the retention time of your 7,17-diHDPA peak coincides with a region of ion suppression, your quantification is likely being compromised.

Guide 2: Optimizing Solid-Phase Extraction (SPE) for Cleaner Samples

A well-optimized SPE protocol is your first line of defense against matrix effects.

dot

Caption: Chromatographic Run with a Divert Valve Program.

UPLC/UHPLC for Enhanced Resolution:

• Utilizing columns with smaller particle sizes (< 2 µm) provides higher chromatographic efficiency and better resolution of analytes from matrix components. T[25]his can significantly reduce the impact of co-eluting interferences.

Divert Valve Implementation:

• A divert valve can be programmed to direct the flow from the column to waste during the time windows when highly abundant, interfering compounds are known to elute. This prevents these contaminants from entering and fouling the mass spectrometer source, thereby reducing ion suppression and improving system robustness.

By implementing these strategies, you can significantly enhance the quality and reliability of your 7,17-diHDPA quantification from plasma, leading to more accurate and impactful research outcomes.

References

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• Bioanalysis Zone. (n.d.). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples.
• Taylor & Francis Online. (2011). Full article: Phospholipid-Based Matrix Effects in LC–MS Bioanalysis.
• ResearchGate. (n.d.). Comparison of protein precipitation methods for sample preparation prior to proteomic analysis | Request PDF.
• NIH. (n.d.). Selective identification of specialized pro-resolving lipid mediators from their biosynthetic double di-oxygenation isomers - PMC.
• MDPI. (n.d.). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples.
• JDALLILAB. (n.d.). Protocols.
• BenchChem. (2025). Application Notes and Protocols for Plasma Protein Precipitation.
• JOVE. (n.d.). Lipid Mediator Metabolomics Via LC-MS/MS Profiling and Analysis.
• (2010). Strategies for reducing phospholipid- based matrix effects in LC-ESI-MS bioanalysis.
• Thermo Fisher Scientific. (n.d.). Protein Precipitation Plates.
• MDPI. (n.d.). Methods of the Analysis of Oxylipins in Biological Samples.
• ResearchGate. (n.d.). Phospholipid-Based Matrix Effects in LC–MS Bioanalysis | Request PDF.
• NIH. (n.d.). Identification and Profiling of Specialized Pro-Resolving Mediators in Human Tears by Lipid Mediator Metabolomics - PMC.
• Journal of the American Society for Mass Spectrometry. (2024). Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices.
• YouTube. (2025). Troubleshooting ion suppression in LC–MS analysis.
• NIH. (n.d.). Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC.
• Phenomenex. (n.d.). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There.
• NIH. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC.
• NIH. (n.d.). Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC.
• Scribd. (n.d.). Ion Suppression in LC–MS–MS Analysis | PDF | Mass Spectrometry | Elution.
• LIPID MAPS. (n.d.). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry.
• BenchChem. (2025). Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis.
• LCGC International. (n.d.). Ion Suppression: A Major Concern in Mass Spectrometry.
• Frontiers. (n.d.). Formation, Signaling and Occurrence of Specialized Pro-Resolving Lipid Mediators—What is the Evidence so far?.
• NIH. (n.d.). Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6).
• PubMed. (n.d.). Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry.
• NIH. (n.d.). Quantification of Plasma Oxylipins using Solid Phase Extraction and Reversed-phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry - PMC.
• Cayman Chemical. (n.d.). Resolvin D5 n-3 DPA (7(S),17(S)).
• ResearchGate. (n.d.). Analysis of eicosanoids by LC-MS/MS and GC-MS/MS: a historical retrospect and a discussion | Request PDF.
• (2020). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA.
• NIH. (n.d.). A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids - PMC.
• ResearchGate. (n.d.). Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry | Request PDF.
• MDPI. (n.d.). Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples Based on Mass Spectral Fragmentations.
• MDPI. (n.d.). Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia.
• PubMed. (2012). Resolvins D1, D2, and other mediators of self-limited resolution of inflammation in human blood following n-3 fatty acid supplementation.
• NIH. (n.d.). Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs - PMC.
• (n.d.). Targeted Lipidomics of Oxylipins (Oxygenated Fatty Acids).
• ResearchGate. (n.d.). Effect of DHA supplementation on oxylipin levels in plasma and immune cell stimulated blood | Request PDF.
• PubMed. (n.d.). Comparison of derivatization/ionization techniques for liquid chromatography tandem mass spectrometry analysis of oxylipins.

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Technical Support Center: Isomeric Purity of 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid

Introduction

Welcome to the technical support center for 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid. This molecule, a member of the specialized pro-resolving mediators (SPMs) family, is structurally analogous to Resolvin D5 n-3 DPA (7S,17S-dihydroxy-8E,10Z,13Z,15E,19Z-docosapentaenoic acid)[1]. The precise stereochemistry—both the absolute configuration of its two chiral centers (C7 and C17) and the geometric configuration of its five double bonds—is paramount to its biological function. Minor variations, such as the presence of diastereomers or geometric isomers, can dramatically alter or eliminate its potent anti-inflammatory and pro-resolving activities[2]. This guide provides in-depth troubleshooting advice and validated protocols to help you ensure the isomeric purity of your material, a critical factor for reproducible and meaningful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My reversed-phase HPLC (RP-HPLC) analysis shows a single, sharp peak. Can I assume my sample is isomerically pure?

Not necessarily. A single peak on a standard C18 column indicates high purity concerning compounds with significantly different polarities, but it is often insufficient to resolve subtle isomeric differences.

• Geometric Isomers: E/Z isomers with minor conformational differences may co-elute.

• Diastereomers: Enantiomers (e.g., 7S,17S vs. 7R,17R) will not be resolved, and diastereomers (e.g., 7S,17S vs. 7R,17S) may co-elute on achiral stationary phases.

• Positional Isomers: While RP-HPLC can often separate positional isomers (e.g., 7,17-diHDHA vs. 10,17-diHDHA), resolution is not guaranteed and depends heavily on the method conditions[3].

Actionable Advice: Purity confirmation requires a multi-modal approach. Supplement your RP-HPLC data with chiral chromatography and mass spectrometry.

Q2: I suspect my sample contains diastereomers (e.g., 7S,17S and 7R,17S). How can I separate and quantify them?

The definitive method for separating diastereomers and enantiomers of dihydroxy fatty acids is High-Performance Liquid Chromatography using a Chiral Stationary Phase (CSP).[4][5]

• Column Selection: Polysaccharide-based chiral columns, such as those with cellulose or amylose derivatives (e.g., Chiralpak AD, Chiralcel OD), are highly effective for this class of compounds[5][6].

• Mobile Phase: Chiral separations are typically performed under normal-phase conditions using hexane/isopropanol or hexane/ethanol mixtures[5]. This enhances the stereospecific interactions required for separation.

• Derivatization: While often not required for modern CSPs, derivatization of the carboxylic acid to a methyl ester can sometimes improve peak shape and resolution[7].

Refer to the for a detailed methodology.

Q3: How do I handle and store my 7,17-diHDHA to prevent isomerization?

This molecule is sensitive to heat, light, oxygen, and pH changes, all of which can induce isomerization of the conjugated double bond system or cause degradation.

• Storage: Store the compound in an amber vial under an inert atmosphere (argon or nitrogen) at -80°C[8]. It is often supplied in a solution of ethanol or another organic solvent to prevent autooxidation[9][10].

• Handling: When preparing for an experiment, allow the vial to warm to room temperature before opening to prevent condensation. Minimize exposure to light and air. Use deoxygenated solvents for dilutions where possible.

• pH: Avoid strongly acidic or basic conditions during sample workup, as this can catalyze cis/trans isomerization[11].

Q4: My mass spectrometry (MS/MS) data confirms a mass consistent with dihydroxydocosapentaenoic acid, but how can I be sure it's the correct 7,17-positional isomer?

Tandem mass spectrometry (MS/MS) is essential for confirming positional isomerism. The fragmentation pattern provides a structural fingerprint. For dihydroxy fatty acids, the key fragments are "chain-cut ions" resulting from cleavage at positions alpha to the hydroxyl groups.[12][13]

• Diagnostic Ions: The fragmentation of 7,17-diHDHA will yield a different set of daughter ions compared to isomers like 10,17-diHDHA or 7,14-diHDHA[14]. You must compare your experimental fragmentation pattern to that of a certified reference standard or published spectra[13][15].

• Method: Use a low-energy collision-induced dissociation (CID) method. The loss of water (H₂O) and carbon dioxide (CO₂) is common, but the specific C-C bond cleavages along the fatty acid chain are diagnostic[12].

See the for expected ions.

Troubleshooting Guides

Guide 1: HPLC Peak Problems

Symptom	Potential Cause(s)	Recommended Solution(s)
Broad Peaks	1. Column Contamination: Buildup of non-eluting compounds. 2. Column Overloading: Injecting too much sample. 3. Sub-optimal Mobile Phase: Poor solubility of the analyte.	1. Wash the column with a strong solvent (e.g., isopropanol)[16][17]. If the problem persists, replace the column. 2. Reduce injection volume or sample concentration. 3. Modify mobile phase composition. Ensure analyte is fully soluble. For RP-HPLC, slightly increasing the organic solvent percentage may help.
Peak Tailing	1. Secondary Interactions: Analyte interacting with active sites (residual silanols) on the column. 2. Mismatched Sample Solvent: Sample dissolved in a much stronger solvent than the mobile phase. 3. Column Void/Damage: A void has formed at the column inlet.	1. Adjust mobile phase pH to suppress ionization of the carboxylic acid (e.g., add 0.1% formic or acetic acid)[18]. 2. Dissolve the sample in the initial mobile phase or a weaker solvent[19]. 3. Reverse-flush the column at a low flow rate. If this fails, the column may need to be replaced[20].
Shifting Retention Times	1. Mobile Phase Composition Change: Inaccurate mixing or evaporation of a volatile component. 2. Temperature Fluctuation: Inconsistent column temperature. 3. Poor Column Equilibration: Insufficient time for the column to stabilize with the mobile phase.	1. Prepare fresh mobile phase daily and keep reservoirs capped[19]. If using a gradient, check pump performance. 2. Use a column oven for stable temperature control. 3. Ensure adequate equilibration time (flush with at least 10-20 column volumes) before starting the run[18].

Guide 2: Chiral Separation Issues

Symptom	Potential Cause(s)	Recommended Solution(s)
No Resolution of Diastereomers	1. Incorrect Column Choice: The chiral stationary phase is not suitable for this class of compounds. 2. Sub-optimal Mobile Phase: The solvent composition is not promoting the necessary stereospecific interactions. 3. High Temperature: Elevated temperatures can reduce chiral recognition.	1. Switch to a recommended CSP, such as a polysaccharide-based column (e.g., Chiralpak AD)[6]. 2. Optimize the mobile phase. Systematically vary the ratio of hexane to alcohol (e.g., isopropanol or ethanol)[5]. Additives are generally not needed for this separation. 3. Run the separation at a controlled room temperature or slightly below ambient.
Poor Peak Shape in Chiral HPLC	1. Water Contamination: Traces of water in the normal-phase mobile phase can deactivate the stationary phase. 2. Analyte Solubility: The analyte may have poor solubility in the non-polar mobile phase.	1. Use high-purity, anhydrous HPLC-grade solvents. 2. Increase the percentage of the polar modifier (alcohol) in the mobile phase slightly, but be aware this will likely reduce retention time and may impact resolution.

Visualized Workflow & Key Protocols

Workflow for Comprehensive Isomeric Purity Assessment

Caption: Workflow for assessing the isomeric purity of 7,17-diHDHA.

Protocol: Chiral HPLC Analysis for Diastereomeric Purity

This protocol is designed to separate the stereoisomers of 7,17-diHDHA.

• System Preparation:

  • HPLC System: Standard HPLC or UHPLC system with UV detector.

  • Column: Chiralpak AD-H (or equivalent polysaccharide-based chiral column), 4.6 x 250 mm, 5 µm.

  • Mobile Phase: Prepare a mixture of HPLC-grade n-hexane and isopropanol (IPA). A typical starting point is 95:5 (v/v) n-hexane:IPA. Ensure solvents are anhydrous.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C (controlled via column oven).

  • Detection: UV detector set to the λmax of the conjugated triene system (typically around 270 nm)[9].

• Sample Preparation:

  • Accurately prepare a standard solution of your 7,17-diHDHA sample in the mobile phase or ethanol to a concentration of approximately 10-50 µg/mL.

  • Filter the sample through a 0.22 µm PTFE syringe filter before injection.

• Chromatographic Run:

  • Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

  • Inject 5-10 µL of the prepared sample.

  • Run the analysis for a sufficient time to allow all potential isomers to elute.

• Data Analysis & Optimization:

  • An isomerically pure sample should yield a single, sharp peak.

  • If resolution is poor, systematically adjust the percentage of isopropanol. Decreasing the IPA content will increase retention and may improve resolution, while increasing it will shorten the run time.

  • The elution order of stereoisomers is specific to the chiral phase and conditions used; comparison with authentic, stereochemically pure standards is required for absolute peak assignment[21].

Data Tables for Reference

Table 1: Typical Analytical Conditions for Isomer Analysis

Parameter	Reversed-Phase HPLC	Chiral HPLC	Gas Chromatography (as FAMEs)
Objective	Positional Isomer Separation, Chemical Purity	Stereoisomer (Diastereomer/Enantiomer) Separation	Geometric Isomer Separation
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)	Polysaccharide-based (e.g., Chiralpak AD-H)	High-polarity cyanopropylpolysiloxane (e.g., CP-Sil 88, 100m)[22]
Mobile Phase / Carrier Gas	Acetonitrile/Water/0.1% Formic Acid (Gradient)	n-Hexane/Isopropanol (Isocratic)	Helium or Hydrogen
Detection	MS/MS, UV (270 nm)	UV (270 nm)	Flame Ionization (FID), MS
Key Advantage	Excellent for separating by polarity (e.g., 7,17- vs 10,17-diHDHA).	The only reliable way to separate stereoisomers.	High resolution for cis/trans geometric isomers.[23]
Key Limitation	Does not separate enantiomers; may not separate all diastereomers.	Not suitable for assessing overall chemical purity from non-isomeric impurities.	Requires derivatization; thermal stress can cause isomerization.

Table 2: Key MS/MS Fragmentation Ions for Structural Confirmation

Note: The exact m/z values and relative abundances are instrument-dependent. Data should be compared with an authentic standard run on the same instrument.

Parent Ion [M-H]⁻	Expected Diagnostic Fragment Ions (m/z)	Interpretation
359.2 (for C₂₂H₃₂O₄)	Fragments indicative of cleavage alpha to the C17 hydroxyl group.Fragments indicative of cleavage alpha to the C7 hydroxyl group.	The presence of specific ion pairs confirms the location of the hydroxyl groups at C7 and C17. This pattern will differ for other positional isomers (e.g., a 10,17-diHDHA isomer would show fragments related to cleavage around C10 instead of C7).[12][13]
341.2	[M-H-H₂O]⁻	Loss of water from one of the hydroxyl groups.
315.2	[M-H-CO₂]⁻	Loss of carbon dioxide from the carboxylic acid headgroup.

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Reference Data & Comparative Studies

Verifying Nature's Blueprint: A Comparative Guide to the Structural Confirmation of Biosynthetic 7,17-diHDPA with Synthetic Standards

In the intricate world of lipid mediator pharmacology, the precise structural elucidation of newly discovered bioactive molecules is paramount. This guide provides an in-depth technical comparison for researchers, scientists, and drug development professionals on the definitive structural confirmation of biosynthetically produced 7,17-dihydroxydocosahexaenoic acid (7,17-diHDPA), a specialized pro-resolving mediator (SPM), through the use of meticulously crafted synthetic standards.

Introduction: The Significance of 7,17-diHDPA and the Imperative of Structural Verification

7,17-diHDPA, also known as Resolvin D5 (RvD5), is an endogenous lipid mediator derived from the omega-3 fatty acid docosahexaenoic acid (DHA).[1] As a member of the resolvin family, it plays a crucial role in the resolution of inflammation, a tightly regulated process essential for tissue homeostasis and the prevention of chronic inflammatory diseases.[1][2] The potent bioactions of 7,17-diHDPA, including the stimulation of macrophage phagocytosis of bacteria, underscore its therapeutic potential.[1][2]

However, the complex polyunsaturated and stereochemically rich structure of 7,17-diHDPA necessitates unambiguous structural confirmation. The low abundance of these mediators in biological systems makes their isolation and characterization challenging.[3][4][5] Therefore, the total synthesis of proposed structures and their subsequent comparison with biosynthesized material using advanced analytical techniques serves as the gold standard for structural verification.[6] This guide will delineate the biosynthetic pathway of 7,17-diHDPA, outline a synthetic route to obtain an authentic standard, and provide a detailed comparative analysis of their analytical signatures.

The Biosynthetic Pathway: Nature's enzymatic cascade to 7,17-diHDPA

The biosynthesis of 7,17-diHDPA in vivo is a multi-step enzymatic process primarily involving lipoxygenase (LOX) enzymes.[7][8] The proposed pathway begins with the essential omega-3 fatty acid, docosahexaenoic acid (DHA).

Proposed Biosynthetic Pathway of 7,17-diHDPA (Resolvin D5)

Caption: Biosynthesis of 7,17-diHDPA from DHA.

The process is initiated by the action of human 5-lipoxygenase (h5-LOX), which abstracts a hydrogen atom and inserts molecular oxygen at the C-7 position of DHA to form 7(S)-hydroperoxy-DHA. This intermediate is then reduced by peroxidases to the corresponding alcohol, 7(S)-hydroxy-DHA (7S-HDHA). Subsequently, a second lipoxygenase, human 15-lipoxygenase-2 (h15-LOX-2), acts on 7S-HDHA to introduce a second hydroxyl group at the C-17 position, yielding 7S,17S-diHDPA.[7][8]

The Synthetic Route: Chemical Construction of the 7,17-diHDPA Standard

To unequivocally confirm the structure of biosynthesized 7,17-diHDPA, a stereochemically defined synthetic standard is required. The total synthesis of Resolvin D5 has been achieved, providing an invaluable tool for structural verification.[3][4][5][9] A convergent synthetic strategy is often employed, which involves the synthesis of key building blocks that are later coupled to construct the final molecule.

Convergent Synthetic Strategy for 7,17-diHDPA

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A Comparative Guide to Validating the Anti-inflammatory Activity of 7,17-dihydroxy-docosapentaenoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the anti-inflammatory properties of 7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA), a novel lipid mediator. As a specialized pro-resolving mediator (SPM) candidate, 7,17-diHDPA holds potential as a therapeutic agent for inflammatory diseases. This document outlines a rigorous, multi-tiered validation process, comparing its potential efficacy against established anti-inflammatory agents, providing the scientific rationale for experimental choices, and detailing robust protocols.

While direct experimental data for 7,17-diHDPA is emerging, this guide draws upon established methodologies and data from structurally similar dihydroxy-docosapentaenoic acid derivatives to propose a validation pathway. The objective is to equip researchers with the necessary tools to systematically evaluate the anti-inflammatory potential of this promising compound.

Introduction: The Promise of Specialized Pro-Resolving Mediators

Inflammation is a critical biological response to injury and infection. However, its dysregulation can lead to chronic inflammatory diseases.[1] The resolution of inflammation is an active process orchestrated by a superfamily of endogenous lipid mediators known as specialized pro-resolving mediators (SPMs).[2] SPMs, which include resolvins, protectins, and maresins, are biosynthesized from polyunsaturated fatty acids and play a pivotal role in promoting the return to tissue homeostasis.[2]

7,17-diHDPA is a dihydroxy derivative of docosapentaenoic acid (DPA). Other dihydroxy-DPA derivatives, such as 10,17S-dihydroxy-docosapentaenoic acid (10,17-HDPAn-6), have demonstrated potent anti-inflammatory and pro-resolving activities.[3][4] These findings provide a strong rationale for investigating the therapeutic potential of 7,17-diHDPA. This guide will focus on a comparative approach, evaluating 7,17-diHDPA alongside a well-characterized SPM, Resolvin D1 (RvD1), and a conventional non-steroidal anti-inflammatory drug (NSAID), Ibuprofen.

Comparative Framework: Benchmarking Against Gold Standards

To robustly assess the anti-inflammatory activity of 7,17-diHDPA, a comparative analysis against established agents is crucial.

• Resolvin D1 (RvD1): A well-studied SPM derived from docosahexaenoic acid (DHA), RvD1 exhibits potent anti-inflammatory and pro-resolving effects in a wide range of preclinical models.[5][6] It serves as a positive control for SPM-mediated resolution of inflammation.

• Ibuprofen: A widely used NSAID that primarily acts by inhibiting cyclooxygenase (COX) enzymes, thereby reducing the production of pro-inflammatory prostaglandins.[7] Ibuprofen represents a standard-of-care anti-inflammatory therapeutic and provides a benchmark for cyclooxygenase-inhibitory pathways.

In Vitro Validation: Assessing Cellular Anti-inflammatory Effects

The initial validation of 7,17-diHDPA's anti-inflammatory activity should be performed using in vitro cell-based assays. These assays provide a controlled environment to dissect the compound's direct effects on immune cells.

Inhibition of Pro-inflammatory Cytokine Production in Macrophages

Rationale: Macrophages are key players in the inflammatory response, producing a plethora of pro-inflammatory cytokines upon activation. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages through Toll-like receptor 4 (TLR4) signaling, leading to the release of cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). Evaluating the ability of 7,17-diHDPA to suppress LPS-induced cytokine production is a fundamental first step in validating its anti-inflammatory potential.

Experimental Workflow:

Caption: Workflow for in vitro validation of anti-inflammatory activity.

Detailed Protocol: LPS-Induced Cytokine Release Assay

• Cell Culture: Culture RAW 264.7 murine macrophages in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treatment: The following day, replace the medium with fresh DMEM containing various concentrations of 7,17-diHDPA, Resolvin D1, or Ibuprofen. Include a vehicle control (e.g., 0.1% ethanol). Incubate for 1 hour.

• LPS Stimulation: Add LPS to each well at a final concentration of 100 ng/mL.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.

• Supernatant Collection: Centrifuge the plate at 1,500 rpm for 10 minutes to pellet the cells. Carefully collect the supernatant.

• ELISA: Quantify the concentrations of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

Hypothetical Comparative Data:

Compound	IC50 for TNF-α Inhibition (nM)	IC50 for IL-6 Inhibition (nM)
7,17-diHDPA	To be determined	To be determined
Resolvin D1	1-10	1-10
Ibuprofen	>10,000	>10,000

Note: The data for Resolvin D1 is based on published literature. The values for Ibuprofen are expected to be high as its primary mechanism is not cytokine inhibition at the transcriptional level.

In Vivo Validation: Assessing Efficacy in a Preclinical Model of Inflammation

Following promising in vitro results, the anti-inflammatory effects of 7,17-diHDPA must be validated in a relevant in vivo model. The zymosan-induced peritonitis model in mice is a well-established and robust model of acute inflammation.

Rationale: Intraperitoneal injection of zymosan, a yeast cell wall component, induces a robust inflammatory response characterized by the recruitment of neutrophils and monocytes/macrophages into the peritoneal cavity and the production of pro-inflammatory mediators.[8] This model allows for the quantification of leukocyte infiltration and cytokine levels in the peritoneal exudate, providing a comprehensive assessment of a compound's anti-inflammatory efficacy in a living organism.

Experimental Workflow:

Caption: Workflow for in vivo validation of anti-inflammatory activity.

Detailed Protocol: Zymosan-Induced Peritonitis in Mice

• Animal Model: Use male C57BL/6 mice (8-10 weeks old).

• Treatment: Administer 7,17-diHDPA, Resolvin D1, or Ibuprofen via intraperitoneal (i.p.) or intravenous (i.v.) injection 30 minutes prior to zymosan challenge. Include a vehicle control group.

• Induction of Peritonitis: Inject 1 mg of zymosan A in 0.5 mL of sterile saline into the peritoneal cavity of each mouse.[8]

• Peritoneal Lavage: At 4 hours post-zymosan injection, euthanize the mice and perform a peritoneal lavage by injecting 5 mL of ice-cold phosphate-buffered saline (PBS) into the peritoneal cavity and gently massaging the abdomen.

• Cell Analysis: Collect the peritoneal fluid and determine the total leukocyte count using a hemocytometer. Prepare cytospin slides and stain with Diff-Quik for differential cell counting (neutrophils, macrophages).

• Cytokine Measurement: Centrifuge the peritoneal lavage fluid and collect the supernatant. Measure the levels of TNF-α and IL-6 using ELISA.

Hypothetical Comparative Data:

Treatment Group	Total Leukocyte Infiltration (x10^6 cells/mL)	Neutrophil Infiltration (x10^6 cells/mL)	Peritoneal TNF-α (pg/mL)
Vehicle	15 ± 2	12 ± 1.5	500 ± 50
7,17-diHDPA (100 ng/mouse)	To be determined	To be determined	To be determined
Resolvin D1 (100 ng/mouse)	8 ± 1	6 ± 1	250 ± 30
Ibuprofen (10 mg/kg)	10 ± 1.5	8 ± 1.2	350 ± 40

Note: The data for Resolvin D1 and Ibuprofen are representative values based on published studies.

Mechanistic Insights: Elucidating the Signaling Pathways

Understanding the molecular mechanisms by which 7,17-diHDPA exerts its anti-inflammatory effects is crucial for its development as a therapeutic agent. Based on the actions of other SPMs, it is hypothesized that 7,17-diHDPA may signal through G-protein coupled receptors (GPCRs) and modulate downstream inflammatory pathways such as NF-κB.[9][10]

Proposed Signaling Pathway of 7,17-diHDPA:

Caption: Proposed signaling pathway for the anti-inflammatory action of 7,17-diHDPA.

This proposed pathway suggests that 7,17-diHDPA binds to a specific GPCR, leading to the activation of downstream signaling cascades that ultimately inhibit the activation and nuclear translocation of the master inflammatory transcription factor, NF-κB. This, in turn, would suppress the transcription of pro-inflammatory genes.

Conclusion and Future Directions

This guide provides a comprehensive and scientifically rigorous framework for the validation of the anti-inflammatory activity of 7,17-dihydroxy-docosapentaenoic acid. By employing a comparative approach with well-characterized anti-inflammatory agents and utilizing established in vitro and in vivo models, researchers can systematically evaluate the therapeutic potential of this novel lipid mediator.

Future studies should focus on identifying the specific GPCR(s) that 7,17-diHDPA interacts with, further elucidating its downstream signaling pathways, and exploring its efficacy in more complex preclinical models of chronic inflammatory diseases. The validation of 7,17-diHDPA as a potent anti-inflammatory agent could pave the way for the development of a new class of therapeutics that promote the resolution of inflammation and restore tissue homeostasis.

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A Senior Application Scientist's Guide to the Cross-Validation of 7,17-diHDPA Quantification Methods

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 7,17-diHDPA in Biological Systems

7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA) is a specialized pro-resolving mediator (SPM) derived from the omega-3 fatty acid docosahexaenoic acid (DHA). As a member of the resolvin family (Resolvin D5 or RvD5), it plays a pivotal role in the active resolution of inflammation, a process critical for tissue homeostasis and the prevention of chronic disease. Accurate and precise quantification of 7,17-diHDPA in complex biological matrices such as plasma, serum, and tissue homogenates is paramount for understanding its physiological roles, identifying its potential as a biomarker, and developing novel therapeutic strategies.

This guide provides an in-depth comparison of these quantification platforms and presents a comprehensive framework for their cross-validation, grounded in the principles of bioanalytical method validation set forth by regulatory bodies like the U.S. Food and Drug Administration (FDA).

Overview of Primary Quantification Platforms

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is widely considered the gold standard for the quantification of small molecules, including lipid mediators. Its power lies in the combination of physical separation with highly specific mass-based detection.

• Principle of Operation: The liquid chromatography (LC) stage separates 7,17-diHDPA from other matrix components and isomers based on its physicochemical properties (e.g., polarity). The analyte then enters the mass spectrometer, where it is ionized. The first quadrupole (Q1) selects for the parent ion's mass-to-charge ratio (m/z). This ion is then fragmented in the collision cell (Q2), and the second quadrupole (Q3) selects for a specific, characteristic fragment ion. This parent-to-fragment transition, known as Multiple Reaction Monitoring (MRM), provides exceptional specificity and sensitivity.

• Advantages:

  • High Specificity: MRM allows for the differentiation of 7,17-diHDPA from structurally similar isomers, which is a significant challenge for antibody-based methods.

  • High Sensitivity: Modern LC-MS/MS systems can achieve lower limits of quantification (LLOQ) in the low picogram-per-milliliter range.

  • Multiplexing Capability: Multiple analytes can be measured simultaneously in a single run, offering a comprehensive profile of the lipid mediator landscape.

• Limitations:

  • Matrix Effects: Co-eluting compounds from the biological matrix can suppress or enhance the ionization of 7,17-diHDPA, potentially affecting accuracy. This necessitates careful sample preparation and the use of stable isotope-labeled internal standards.

  • Cost and Complexity: The instrumentation is expensive, and operation requires a high level of technical expertise.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a plate-based immunoassay technique that relies on the specific binding of an antibody to its target antigen.

• Principle of Operation: In a competitive ELISA format (the most common for small molecules), a known amount of enzyme-labeled 7,17-diHDPA competes with the 7,17-diHDPA in the sample for binding to a limited number of capture antibodies coated on a microplate well. After washing, a substrate is added, and the resulting colorimetric signal is inversely proportional to the concentration of 7,17-diHDPA in the sample.

• Advantages:

  • High Throughput: The 96-well plate format allows for the simultaneous analysis of many samples.

  • Cost-Effectiveness: ELISA is generally less expensive per sample compared to LC-MS/MS.

  • Ease of Use: The procedure is relatively simple and does not require specialized instrumentation beyond a plate reader.

• Limitations:

  • Antibody Cross-Reactivity: The primary limitation is the potential for the antibody to cross-react with other structurally related docosanoids or metabolites, leading to an overestimation of the true 7,17-diHDPA concentration.

  • Limited Dynamic Range: ELISAs typically have a narrower linear dynamic range compared to LC-MS/MS.

  • Indirect Measurement: The measurement is based on an antibody-binding event, which can be influenced by matrix components, potentially leading to interference.

The following table provides a high-level comparison of the two methods:

Feature	LC-MS/MS	ELISA
Principle	Physical Separation & Mass Detection	Antibody-Antigen Binding
Specificity	Very High (based on mass & fragmentation)	Moderate to High (dependent on antibody)
Sensitivity	Very High (pg/mL)	High (pg/mL to ng/mL)
Throughput	Moderate	High
Cost	High (instrumentation and expertise)	Low to Moderate
Key Challenge	Ion Suppression/Enhancement (Matrix Effects)	Antibody Cross-Reactivity

The Imperative for Cross-Validation

Cross-validation is the process of analyzing the same set of samples with two different analytical methods and comparing the results. For 7,17-diHDPA, this is crucial for several reasons:

• Verifying Specificity: It confirms whether an ELISA kit is truly specific for 7,17-diHDPA or if it suffers from cross-reactivity that leads to inflated values.

• Establishing a Gold Standard: It anchors the high-throughput data from an ELISA to the high-specificity data from LC-MS/MS, providing confidence in larger screening studies.

• Understanding Method Bias: It quantifies any systematic differences between the two methods, allowing for the potential development of a correction factor if necessary.

Experimental Design for a Robust Cross-Validation Study

A successful cross-validation study must be meticulously planned and executed. The protocol described below adheres to established bioanalytical validation guidelines.

Overall Workflow

The diagram below illustrates the logical flow of the cross-validation process, from initial sample preparation to the final statistical comparison of the data from both platforms.

Caption: Overall workflow for the cross-validation of 7,17-diHDPA quantification methods.

Detailed Experimental Protocols

Step 1: Sample Preparation (Solid-Phase Extraction)

The goal of sample preparation is to extract 7,17-diHDPA from the complex biological matrix and concentrate it, a process vital for both methods. Solid-Phase Extraction (SPE) is the preferred technique.

Caption: Step-by-step workflow for Solid-Phase Extraction (SPE) of 7,17-diHDPA.

• Sample Acidification: Acidify the biological sample (e.g., 500 µL plasma) to a pH of ~3.5 with acetic acid. This ensures that the carboxylic acid group of 7,17-diHDPA is protonated, enhancing its retention on a reversed-phase sorbent.

• Internal Standard: For the LC-MS/MS aliquot, add a deuterated internal standard (e.g., 7,17-diHDPA-d5). This is critical for correcting for analyte loss during sample prep and for matrix effects.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with methanol followed by acidified water. This activates the stationary phase.

• Sample Loading: Load the pre-treated sample onto the cartridge slowly.

• Washing: Wash the cartridge with a weak organic solvent (e.g., 10% methanol in water) to remove polar interferences while retaining 7,17-diHDPA.

• Elution: Elute the 7,17-diHDPA with a stronger organic solvent like methanol or ethyl acetate.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a small, known volume of the appropriate assay buffer (mobile phase for LC-MS/MS, ELISA buffer for the immunoassay).

Step 2: LC-MS/MS Analysis

• Chromatographic Separation: Inject the reconstituted sample onto a reversed-phase C18 column. Use a gradient elution with water and acetonitrile/methanol (both containing a small amount of acetic acid) to separate 7,17-diHDPA from its isomers.

• Mass Spectrometric Detection: Operate the mass spectrometer in negative electrospray ionization (ESI) mode. Set up two MRM transitions: one for the endogenous 7,17-diHDPA and one for the deuterated internal standard.

• Quantification: Generate a calibration curve using known concentrations of a 7,17-diHDPA analytical standard spiked into a surrogate matrix (e.g., charcoal-stripped plasma). The concentration in the unknown samples is calculated from the ratio of the analyte peak area to the internal standard peak area.

Step 3: ELISA Analysis

• Follow the manufacturer's protocol for the chosen 7,17-diHDPA ELISA kit.

• Standard Curve: Prepare a series of standards provided in the kit.

• Sample Addition: Add the standards, quality controls (QCs), and the reconstituted samples to the appropriate wells of the antibody-coated microplate.

• Incubation & Detection: Perform the incubation, washing, and substrate addition steps as per the protocol.

• Measurement: Read the absorbance using a microplate reader at the specified wavelength.

• Quantification: Calculate the 7,17-diHDPA concentration in the samples by interpolating their absorbance values from the standard curve (typically a four-parameter logistic fit).

Data Interpretation and Comparison

The core of the cross-validation lies in comparing the concentration data obtained from both methods for the same set of samples.

Performance Metrics

The following table presents hypothetical data from a cross-validation experiment, comparing key performance metrics as defined by FDA guidelines.

Parameter	LC-MS/MS	ELISA	Acceptance Criteria
Linear Range	5 - 2500 pg/mL	15 - 1000 pg/mL	R² > 0.99
LLOQ	5 pg/mL	15 pg/mL	S/N > 10; Accuracy ±20%, Precision <20%
Accuracy (QC Low)	98.7%	109.5%	±15% of nominal (±20% at LLOQ)
Precision (QC Low)	6.1% (%CV)	12.8% (%CV)	<15% CV (<20% at LLOQ)
Accuracy (QC High)	101.2%	94.3%	±15% of nominal
Precision (QC High)	4.5% (%CV)	9.7% (%CV)	<15% CV
Recovery	85.2%	81.5%	Consistent and reproducible

Data are for illustrative purposes only.

Statistical Correlation

The most direct comparison is to plot the concentrations obtained by ELISA against those from LC-MS/MS.

• Linear Regression: A linear regression analysis should yield a high correlation coefficient (R² > 0.9). The slope of the line provides an indication of the proportional bias. A slope of 1.0 indicates perfect agreement. A slope > 1.0 suggests that the ELISA is, on average, reporting higher concentrations than the LC-MS/MS.

• Bland-Altman Analysis: This plot is superior for assessing agreement. It plots the difference between the two measurements for each sample against the average of the two measurements. This visualizes the bias and reveals if the difference between methods is dependent on the concentration of the analyte.

Conclusion and Recommendations

The decision to use LC-MS/MS or ELISA for 7,17-diHDPA quantification depends on the specific research question, sample throughput requirements, and available resources.

• LC-MS/MS should be considered the definitive method for discovery-based research, primary endpoint measurements in clinical studies, and any application where absolute specificity is required to differentiate between closely related lipid mediators.

• ELISA , once properly cross-validated against LC-MS/MS, can be a highly effective tool for large-scale screening, studies with limited sample volume, or when rapid turnaround is necessary.

A rigorous cross-validation study is the essential bridge between these two technologies. It provides the necessary confidence that the high-throughput data from an immunoassay accurately reflects the true biological concentration of 7,17-diHDPA as determined by the gold-standard mass spectrometric method. Without this validation, data from immunoassays for small, isomeric molecules like 7,17-diHDPA should be interpreted with significant caution.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• U.S.

Differential effects of docosapentaenoic acid-derived vs. docosahexaenoic acid-derived mediators.

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Precursors

For decades, the omega-3 polyunsaturated fatty acids (PUFAs) eicosapentaenoic acid (EPA), docosahexaenoic acid (DHA), and to a lesser extent, docosapentaenoic acid (DPA), were lauded for their health benefits, largely attributed to their roles as precursors to anti-inflammatory eicosanoids. However, a paradigm shift in the last two decades has unveiled a far more intricate and potent role for these fatty acids. They are the substrates for a superfamily of potent, stereospecific signaling molecules known as Specialized Pro-resolving Mediators (SPMs).[1][2][3] These molecules, which include resolvins, protectins, and maresins, do not simply block inflammation; they actively orchestrate its timely resolution, a process critical for tissue homeostasis and healing.[2][4]

While the families of SPMs derived from EPA and DHA are well-characterized, the mediators arising from n-3 DPA have emerged as critical players with unique bioactions.[2][5] DPA, an elongation product of EPA, serves as a distinct precursor to its own series of resolvins, protectins, and maresins.[2][5][6] Understanding the nuanced differences between DPA- and DHA-derived mediators is paramount for researchers aiming to harness their therapeutic potential. This guide provides a comparative analysis of their biosynthesis, receptor engagement, and functional effects, supported by experimental data and detailed protocols to empower your research.

I. The Fork in the Road: Differential Biosynthesis

The bioactivity of a lipid mediator is dictated by its precise stereochemistry, which is installed by a series of enzymatic reactions. While both DPA and DHA utilize similar enzymatic machinery—lipoxygenases (LOX) and cyclooxygenases (COX)—the structural difference between the two precursors (DHA has one more double bond than DPA) leads to structurally distinct, though related, end products.[2][7]

The biosynthesis of D-series resolvins (from DHA) and n-3 DPA-derived D-series resolvins begins with the action of a 15-lipoxygenase (15-LOX) to produce a hydroperoxy intermediate.[8][9] This intermediate is then further processed by a 5-lipoxygenase (5-LOX), often in a transcellular manner (e.g., between endothelial cells and neutrophils), to generate the final resolvin structures.[8][9] A similar pathway involving 15-LOX initiates the synthesis of protectins from both precursors.[3][10] Maresins, in contrast, are typically generated via a 12-lipoxygenase (12-LOX) pathway in macrophages.[11][12]

The key distinction lies in the final structures. For instance, RvD1 (from DHA) and RvD1n-3 DPA (from DPA) are structural congeners, but the absence of a double bond in the DPA precursor results in a different configuration in the final molecule, which can subtly alter receptor binding and subsequent bioactivity.[2]

Figure 1. Simplified biosynthetic pathways of DPA- and DHA-derived SPMs.

II. Differential Receptor Engagement and Signaling

SPMs exert their potent effects by binding to specific G protein-coupled receptors (GPCRs).[2][7] The structural nuances between DPA- and DHA-derived mediators can lead to differences in receptor affinity and signaling outcomes.

• Resolvins: D-series resolvins from DHA, such as RvD1, are known to interact with receptors like ALX/FPR2 and GPR32.[7] Synthetic RvD1n-3 DPA has also been shown to be a potent agonist for GPR32.[13] While both can reduce neutrophil infiltration, the relative potency and downstream signaling cascades may differ. For example, studies have shown that n-3 DPA-derived resolvins can reduce pro-inflammatory cytokine levels with equal or greater potency than their DHA-derived counterparts in certain models.[14]

• Protectins: Protectin D1 (PD1), also called Neuroprotectin D1 (NPD1) when found in neural tissue, is a potent neuroprotective and anti-inflammatory mediator derived from DHA.[15][16] Its n-3 DPA-derived counterpart, PD1n-3 DPA, shares a similar core structure and has demonstrated comparable potent bioactions in reducing neuropathic pain and chronic itch in animal models.[3][17]

• Maresins: Maresin 1 (MaR1) from DHA is a powerful pro-resolving and tissue-regenerative molecule.[18][19] The n-3 DPA-derived maresins also exhibit potent anti-inflammatory and pro-resolving activities.[12]

Figure 2. Overlapping receptor usage and downstream effects of DPA/DHA mediators.

III. Comparative Bioactions: An Evidence-Based Overview

Direct comparison in preclinical models has begun to illuminate the distinct and overlapping functions of these two classes of mediators.

Mediator Class	Precursor	Key Bioactions & Experimental Findings	Potency Comparison Notes
Resolvins	DHA (e.g., RvD1, RvD5)	Potently inhibits neutrophil infiltration, stimulates macrophage phagocytosis, and protects against ischemia-reperfusion injury.[14]	RvD5n-3 DPA shows potent anti-inflammatory actions in vivo, reducing neutrophil recruitment and pro-inflammatory cytokines like IL-6 and MCP-1.[14]
n-3 DPA (e.g., RvD1n-3 DPA, RvD5n-3 DPA)	Intravenous administration of RvD1n-3 DPA and RvD2n-3 DPA significantly reduced neutrophil recruitment in a peritonitis model. These mediators also lowered levels of pro-inflammatory cytokines.[14]	In some models, n-3 DPA products displayed equal or higher potency in regulating plasma eicosanoids compared to RvD1 from DHA.[14]
Protectins	DHA (PD1/NPD1)	Strong neuroprotective effects in models of stroke and retinal injury.[16] Reduces neuropathic pain.[16]	PD1n-3 DPA showed equal potency to PD1 in reducing neuropathic pain and chronic itch in mouse models at doses of 30-300 pmol.[17]
n-3 DPA (PD1n-3 DPA)	Demonstrates potent analgesic effects in models of diabetic neuropathic pain and chronic itch, comparable to PD1.[17]	A synthetic analog, 3-oxa-PD1n-3 DPA, retained the potent bioactions of both native protectins.[17]
Maresins	DHA (MaR1)	Potent stimulator of macrophage phagocytosis and tissue regeneration.[18][19] Reduces inflammatory pain.	DPA supplementation in humans has been shown to increase plasma levels of MaR1, suggesting DPA can be converted to DHA and then to MaR1, or that DPA-derived maresins are formed.[6]
n-3 DPA (MaR1n-3 DPA)	The n-3 DPA-derived maresins are structurally similar and are expected to have potent pro-resolving and anti-inflammatory actions.[14]	Direct comparative studies on the potency of MaR1 vs. MaR1n-3 DPA are still emerging.

IV. Featured Experimental Protocols

To facilitate research in this area, we provide the following validated protocols. The causality behind these experimental choices is to provide a multi-tiered approach to characterization: first, identify and quantify the mediators (LC-MS/MS); second, assess a key pro-resolving function in vitro (phagocytosis); and third, evaluate in vivo efficacy in a classic inflammation model (peritonitis).

Protocol 1: Lipid Mediator Profiling using LC-MS/MS

Rationale: This is the gold standard for identifying and quantifying the minute (pico- to nanogram) quantities of SPMs in biological samples.[20] The combination of liquid chromatography (LC) for separation and tandem mass spectrometry (MS/MS) for sensitive and specific detection allows for the profiling of a wide array of mediators simultaneously.[21][22]

Figure 3. Workflow for lipid mediator profiling by LC-MS/MS.

Methodology:

• Sample Collection: Collect biological samples (e.g., peritoneal lavage fluid, plasma, tissue homogenate) and immediately add a solution of antioxidants (e.g., BHT) and internal standards (e.g., deuterated analogs like d5-RvD2) to prevent ex vivo oxidation and allow for accurate quantification.

• Solid-Phase Extraction (SPE):

  • Acidify the sample to pH ~3.5 to protonate the carboxylic acid groups of the lipid mediators.

  • Load the sample onto a C18 SPE cartridge.

  • Wash the cartridge with a low-polarity solvent (e.g., 95:5 water:methanol) to remove salts and hydrophilic impurities.

  • Elute the lipid mediators with a high-polarity solvent like methyl formate or ethyl acetate.

  • Evaporate the solvent under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in a small volume of mobile phase (e.g., 50:50 methanol:water).

  • Inject the sample onto a reverse-phase LC column (e.g., C18).

  • Elute the mediators using a gradient of increasing organic solvent (e.g., methanol or acetonitrile) in water, both containing a small amount of acid (e.g., 0.01% formic acid) to aid ionization.[23]

  • Interface the LC with a tandem mass spectrometer operating in negative ion mode.

  • Use a scheduled Multiple Reaction Monitoring (MRM) method.[23] For each mediator, program the mass spectrometer to isolate the parent ion (Q1) and a specific fragment ion (Q3) at its known retention time.

• Quantification: Create a calibration curve using authentic standards and the spiked-in internal standards to calculate the concentration of each mediator in the original sample.[23]

Protocol 2: In Vitro Functional Assay: Macrophage Phagocytosis

Rationale: A hallmark of inflammation resolution is the clearance of apoptotic cells and debris by macrophages, a process called efferocytosis or phagocytosis.[24] SPMs are potent stimulators of this process. This assay provides a quantitative measure of a mediator's pro-resolving bioactivity.[25][26]

Methodology:

• Macrophage Preparation:

  • Isolate primary macrophages (e.g., mouse bone marrow-derived macrophages or human monocyte-derived macrophages) or use a macrophage-like cell line (e.g., RAW 264.7).[27]

  • Plate the cells in a multi-well plate (e.g., 96-well) and allow them to adhere.

• Target Preparation:

  • Use fluorescently labeled particles (e.g., zymosan bioparticles, E. coli bioparticles, or apoptotic cells like neutrophils).[24][25] For efferocytosis, neutrophils can be isolated and allowed to undergo apoptosis, then labeled with a fluorescent dye.[24]

• Phagocytosis Assay:

  • Pre-treat the macrophages with the DPA- or DHA-derived mediator (e.g., at concentrations ranging from 0.1 to 100 nM) or vehicle control for 15-30 minutes.[25]

  • Add the fluorescently labeled targets to the macrophage-containing wells.

  • Incubate for a defined period (e.g., 60-90 minutes) at 37°C to allow for phagocytosis.[25]

• Quantification:

  • Gently wash the wells to remove non-ingested particles.

  • Quench the fluorescence of any remaining extracellular particles using a quenching agent like trypan blue.

  • Measure the intracellular fluorescence using a plate reader, flow cytometer, or by fluorescence microscopy.[26][28] The increase in fluorescence compared to the vehicle control indicates the enhancement of phagocytosis.

Protocol 3: In Vivo Model: Zymosan-Induced Peritonitis

Rationale: This is a classic, self-resolving model of acute inflammation that allows for the study of pro-resolving mediators in a whole-animal system.[29][30] Zymosan, a yeast cell wall component, induces a robust but transient inflammatory response characterized by neutrophil influx, followed by a resolution phase where macrophages clear the apoptotic neutrophils.[31][32]

Methodology:

• Induction of Peritonitis:

  • Administer zymosan A (e.g., 0.1-1 mg) via intraperitoneal (i.p.) injection into mice.[29][31][33]

• Mediator Administration:

  • Administer the DPA- or DHA-derived mediator (e.g., 1-100 ng per mouse) via intravenous (i.v.) or i.p. injection at a specific time point, often at the peak of inflammation (e.g., 4 hours post-zymosan) to assess its pro-resolving effects.[29]

• Assessment of Resolution:

  • At various time points (e.g., 4, 12, 24, 48 hours), euthanize the animals and perform a peritoneal lavage by injecting and then collecting sterile PBS or saline from the peritoneal cavity.[29][30]

• Analysis:

  • Cell Counts: Determine the total number of leukocytes in the lavage fluid using a hemocytometer.

  • Differential Counts: Prepare cytospin slides, stain with a differential stain (e.g., Diff-Quik), and count the number of neutrophils and macrophages under a microscope to determine the magnitude of the inflammatory infiltrate and the resolution interval (the time it takes for neutrophil numbers to return to baseline).[29]

  • Mediator Profiling: A portion of the lavage fluid can be processed for LC-MS/MS analysis (as in Protocol 1) to determine the local concentration of SPMs.

  • Cytokine Analysis: Lavage fluid supernatant can be analyzed for pro-inflammatory (e.g., TNF-α, IL-6) and anti-inflammatory (e.g., IL-10) cytokines by ELISA or multiplex assay.

V. Conclusion and Future Directions

The discovery of DPA-derived mediators has added a new layer of complexity and opportunity to the field of resolution pharmacology. While structurally similar to their DHA-derived cousins, they possess a unique biology that is still being unraveled. Current evidence suggests that DPA-derived resolvins and protectins can exhibit equal, and in some contexts, superior potency to their DHA counterparts.[14] This highlights the importance of not viewing DPA merely as an intermediate between EPA and DHA, but as a critical precursor to a distinct class of potent immunoresolvents.

For drug development professionals, these findings open up new avenues for creating more targeted and effective pro-resolving therapeutics. Future research should focus on:

• Head-to-head comparisons of DPA- and DHA-derived mediators in a wider range of disease models (e.g., neurodegeneration, cardiovascular disease, arthritis).

• Elucidating the specific receptor pharmacology of DPA-derived mediators to understand the basis of their unique activities.

• Investigating the therapeutic potential of dietary DPA supplementation to specifically boost the endogenous production of these novel mediators.[6]

By employing the rigorous comparative approaches and validated protocols outlined in this guide, the scientific community can accelerate the translation of these fascinating molecules from bench to bedside.

References

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A Head-to-Head Comparison of 7,17-diHDPA and Its Stereoisomers: A Guide for Researchers

In the intricate landscape of lipid mediators, the family of specialized pro-resolving mediators (SPMs) has emerged as a pivotal class of molecules that actively orchestrate the resolution of inflammation. Among these, the dihydroxydocosahexaenoic acids (diHDHAs) derived from docosahexaenoic acid (DHA) have garnered significant attention for their potent bioactivities. This guide provides a detailed head-to-head comparison of 7,17-diHDPA and its stereoisomers, offering insights into their biosynthesis, stereoselective synthesis, analytical separation, and distinct biological functions. This document is intended for researchers, scientists, and drug development professionals engaged in the study of inflammation and its resolution.

Introduction to 7,17-diHDPA and the Significance of Stereochemistry

7,17-diHDPA (7,17-dihydroxydocosahexaenoic acid) is a member of the resolvin family of SPMs, which are biosynthesized during the resolution phase of acute inflammation.[1][2] The enzymatic oxygenation of DHA by lipoxygenases (LOX) leads to the formation of various dihydroxylated products, with the stereochemistry of the hydroxyl groups playing a critical role in determining their biological potency and receptor specificity.[3][4] The precise spatial arrangement of these functional groups dictates how the molecule interacts with its biological targets, thereby influencing its efficacy as a pro-resolving agent.

This guide will focus on the known stereoisomers of 7,17-diHDPA, with a primary emphasis on 7(S),17(S)-diHDPA, also known as Resolvin D5 (RvD5), due to the current availability of research data. The biological activities of other stereoisomers, such as 7(R),17(S)-diHDPA, are less characterized, representing a significant area for future investigation.

Biosynthesis of 7,17-diHDPA Stereoisomers

The biosynthesis of 7,17-diHDPA is a multi-step enzymatic process involving the sequential action of lipoxygenases. The primary precursor, DHA, is first converted to a hydroperoxy intermediate, which is then further oxygenated and reduced to the dihydroxy product.

The biosynthesis of 7(S),17(S)-diHDPA (RvD5) is thought to proceed via two main pathways:

• Sequential 15-LOX and 5-LOX activity: In this pathway, 15-lipoxygenase-1 (15-LOX-1) initially oxygenates DHA at the C-17 position to form 17(S)-hydroperoxydocosahexaenoic acid (17S-HpDHA). This intermediate is then acted upon by 5-lipoxygenase (5-LOX) to introduce a hydroperoxy group at the C-7 position, which is subsequently reduced to yield 7(S),17(S)-diHDPA.[3]

• Double-oxygenating 15S-Lipoxygenase: Recent studies have identified a unique double-oxygenating 15S-lipoxygenase from the alga Chlamydomonas incerta capable of simultaneously producing 7S,17S-diHDHA (RvD5) and 10S,17S-diHDHA (Protectin DX) from DHA in a single step.[2][5]

The biosynthesis of other stereoisomers, such as the 17(R) series, can be initiated by aspirin-acetylated cyclooxygenase-2 (COX-2), which converts DHA to 17(R)-HpDHA.[6] This intermediate can then be further metabolized by other lipoxygenases to generate aspirin-triggered (AT) resolvins.

Caption: Biosynthetic pathways of 7,17-diHDPA stereoisomers.

Stereoselective Synthesis and Analytical Separation

The unambiguous biological evaluation of individual stereoisomers necessitates their preparation in high purity through stereoselective total synthesis.

Stereoselective Synthesis

The total synthesis of dihydroxy-docosahexaenoic acids is a complex undertaking that requires precise control over the stereochemistry of multiple chiral centers and the geometry of several double bonds. Common strategies involve:

• Chiral Pool Synthesis: Utilizing readily available chiral starting materials to introduce the desired stereocenters.

• Asymmetric Catalysis: Employing chiral catalysts to induce stereoselectivity in key bond-forming reactions.

• Convergent Synthesis: Synthesizing key fragments of the molecule separately and then coupling them together in the final stages.[7]

A general workflow for the stereoselective synthesis of a 7,17-diHDPA stereoisomer is outlined below.

Caption: General workflow for stereoselective synthesis.

Analytical Separation of Stereoisomers

The separation of closely related stereoisomers of 7,17-diHDPA is a significant analytical challenge. Chiral High-Performance Liquid Chromatography (HPLC) is the method of choice for this purpose.

Protocol for Chiral HPLC Separation of 7,17-diHDPA Isomers

This protocol is adapted from methodologies used for the separation of similar dihydroxylated fatty acid isomers.[5][8]

• Column: A chiral stationary phase is essential. Columns such as Chiralpak AD or similar amylose or cellulose-based columns are often effective.[5][9]

• Mobile Phase: A non-polar mobile phase is typically used for normal-phase chiral chromatography. A common mobile phase consists of a mixture of n-hexane, isopropanol (or ethanol), and a small amount of acetic acid to improve peak shape (e.g., n-hexane:isopropanol:acetic acid, 95:5:0.1, v/v/v).[8]

• Flow Rate: A flow rate of 1.0 mL/min is generally appropriate for analytical separations.

• Detection: UV detection is suitable for these compounds. Dihydroxylated fatty acids with conjugated diene or triene systems exhibit characteristic UV absorbance maxima. For 7,17-diHDHA, monitoring at wavelengths around 235-270 nm is appropriate, depending on the specific conjugated system.[8]

• Sample Preparation: Samples should be dissolved in the mobile phase or a compatible solvent.

• Injection and Elution: Inject the sample onto the column and monitor the elution profile. The different stereoisomers will have distinct retention times, allowing for their separation and quantification.

Head-to-Head Comparison of Biological Activities

The biological activities of 7,17-diHDPA stereoisomers are centered on their ability to promote the resolution of inflammation. This involves modulating the function of key immune cells, such as neutrophils and macrophages.

Biological Activity	7(S),17(S)-diHDPA (Resolvin D5)	7(R),17(S)-diHDPA
Inhibition of Neutrophil Infiltration	Potently inhibits neutrophil chemotaxis and infiltration into inflamed tissues.	Data not yet available. Expected to have pro-resolving activity, but potency relative to the (S,S) isomer is unknown.
Macrophage Phagocytosis	Enhances the phagocytic capacity of macrophages, promoting the clearance of apoptotic cells and debris.[10]	Data not yet available.
Macrophage Polarization	Promotes the polarization of macrophages towards an anti-inflammatory M2 phenotype.[10]	Data not yet available.
Cytokine Modulation	Reduces the production of pro-inflammatory cytokines.	Data not yet available.
Receptor Interaction	Interacts with G-protein coupled receptors, with evidence suggesting a role for GPR32.[11]	Receptor interactions are currently uncharacterized.

Note: The lack of data for the 7(R),17(S)-diHDPA stereoisomer highlights a critical gap in the current understanding of these molecules and underscores the need for further research in this area.

Experimental Protocols for Biological Assays

To facilitate further research into the comparative bioactivities of 7,17-diHDPA stereoisomers, the following are detailed protocols for key in vitro assays.

Neutrophil Chemotaxis Assay

This assay measures the ability of a compound to inhibit the migration of neutrophils towards a chemoattractant.

Protocol:

• Neutrophil Isolation: Isolate human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation.

• Chemotaxis Chamber Setup: Use a Boyden chamber or a similar transwell system with a porous membrane (typically 3-5 µm pore size).

• Loading:

  • Add a chemoattractant (e.g., leukotriene B4 [LTB4] or interleukin-8 [IL-8]) to the lower chamber.

  • In the upper chamber, add the isolated neutrophils that have been pre-incubated with either vehicle control or different concentrations of the 7,17-diHDPA stereoisomers.

• Incubation: Incubate the chamber at 37°C in a 5% CO2 incubator for a period sufficient to allow for cell migration (typically 60-90 minutes).

• Quantification:

  • After incubation, remove the upper chamber.

  • Quantify the number of neutrophils that have migrated to the lower chamber. This can be done by cell counting using a hemocytometer, or by using a fluorescent dye and measuring fluorescence intensity.

• Data Analysis: Compare the number of migrated cells in the presence of the 7,17-diHDPA stereoisomers to the vehicle control to determine the percentage of inhibition.

Macrophage Phagocytosis Assay

This assay assesses the effect of 7,17-diHDPA stereoisomers on the ability of macrophages to engulf particles.[1][3][12][13][14]

Protocol:

• Macrophage Culture: Culture a macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages in appropriate culture medium.

• Treatment: Treat the macrophages with vehicle control or different concentrations of the 7,17-diHDPA stereoisomers for a specified period (e.g., 1-2 hours).

• Phagocytic Target Preparation: Prepare fluorescently labeled particles for phagocytosis. These can be zymosan particles, apoptotic cells, or fluorescent beads.

• Co-incubation: Add the fluorescently labeled particles to the macrophage cultures and incubate for a time that allows for phagocytosis (e.g., 30-60 minutes).

• Quenching and Washing:

  • Stop the phagocytosis by placing the cells on ice.

  • Quench the fluorescence of any non-internalized particles using a quenching agent (e.g., trypan blue).

  • Wash the cells several times with cold PBS to remove any remaining extracellular particles.

• Quantification:

  • Quantify the amount of phagocytosed material using flow cytometry or fluorescence microscopy.

  • The phagocytic index can be calculated as the percentage of macrophages that have engulfed particles multiplied by the average number of particles per macrophage.

• Data Analysis: Compare the phagocytic index of macrophages treated with the 7,17-diHDPA stereoisomers to the vehicle control.

G-Protein Coupled Receptor Interactions

The pro-resolving actions of SPMs are mediated through their interaction with specific G-protein coupled receptors (GPCRs). While the receptors for many resolvins have been identified, the specific receptors for the 7,17-diHDPA stereoisomers are still under investigation.

Resolvin D1 is known to interact with two GPCRs: ALX/FPR2 and GPR32.[11][15][16][17] There is evidence to suggest that Resolvin D5 (7S,17S-diHDPA) also interacts with GPR32.[11] However, the binding affinities and activation profiles of different 7,17-diHDPA stereoisomers for these or other GPCRs have not been fully elucidated. The differential activation of these receptors by various stereoisomers likely underlies their distinct biological potencies.

Caption: Postulated GPCR interactions of 7,17-diHDPA stereoisomers.

Conclusion and Future Directions

The study of 7,17-diHDPA and its stereoisomers is a rapidly evolving field with significant therapeutic potential. The available evidence strongly supports 7(S),17(S)-diHDPA (Resolvin D5) as a potent pro-resolving mediator that can attenuate inflammation by modulating the activity of key immune cells.

However, this guide also highlights a significant knowledge gap regarding the biological activities of other stereoisomers, particularly 7(R),17(S)-diHDPA. A thorough head-to-head comparison is currently hampered by the lack of available data for these other isomers.

Future research should focus on:

• Stereoselective synthesis of all possible 7,17-diHDPA stereoisomers: This will provide the necessary tools for a comprehensive biological evaluation.

• Direct comparative studies of their biological activities: In vitro and in vivo studies are needed to directly compare the potency and efficacy of each stereoisomer in promoting the resolution of inflammation.

• Identification and characterization of their specific GPCRs: Elucidating the receptor interactions of each stereoisomer will provide crucial mechanistic insights into their distinct biological functions.

By addressing these research questions, the scientific community can unlock the full therapeutic potential of the 7,17-diHDPA family of specialized pro-resolving mediators.

References

• On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative. Molecules. [Link]

• Efficient One-Step Production of 7S,17S- and 10S,17S-Dihydroxydocosahexaenoic Acids by a Double-Oxygenating 15S-Lipoxygenase From Chlamydomonas incerta. Biotechnology and Bioengineering. [Link]

• 15-Lipoxygenase-1 biosynthesis of 7S,14S-diHDHA implicates 15-lipoxygenase-2 in biosynthesis of resolvin D5. Journal of Lipid Research. [Link]

• Chiral-phase HPLC analysis of a mixture of 17( S )-HDHA (peak RT, 8.029... ResearchGate. [Link]

• Effect of ω-3 Polyunsaturated Fatty Acids-Derived Bioactive Lipids on Metabolic Disorders. Frontiers in Physiology. [Link]

• Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Journal of Lipid Research. [Link]

• ALX/FPR2 Activation by Stereoisomers of D1 Resolvins Elucidating with Molecular Dynamics Simulation. International Journal of Molecular Sciences. [Link]

• Macrophage phagocytosis assay with reconstituted target particles. Nature Protocols. [Link]

• Protocol for detecting macrophage-mediated cancer cell phagocytosis in vitro and in vivo. STAR Protocols. [Link]

• Advances in Our Understanding of Oxylipins Derived from Dietary PUFAs. Advances in Nutrition. [Link]

• Effect of ω-3 Polyunsaturated Fatty Acids-Derived Bioactive Lipids on Metabolic Disorders. Frontiers in Physiology. [Link]

• Macrophage Phagocytosis Assay. protocols.io. [Link]

• Neutrophil Chemotaxis Assay. Charles River. [Link]

• Efficient One‐Step Production of 7S,17S‐ and 10S,17S‐Dihydroxydocosahexaenoic Acids by a Double‐Oxygenating 15S‐Lipoxygenase From Chlamydomonas incerta. Biotechnology and Bioengineering. [Link]

• Neutrophil Chemotaxis assay. BioMedha. [Link]

• Cytokine-Induced Neutrophil Chemotaxis Assay. ResearchGate. [Link]

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• Chiral phase-HPLC separation of hydroperoxyoctadecenoic acids and their biosynthesis by fatty acid dioxygenases. Methods in Molecular Biology. [Link]

• Protocol for monitoring phagocytosis of cancer cells by TAM-like macrophages using imaging cytometry. STAR Protocols. [Link]

• Ligand activation of human DRV1/GPR32 and ALX/FPR2. Results are dose... ResearchGate. [Link]

• Microfluidic Platform: Measuring Neutrophil Chemotaxis-Unprocessed Whole Blood l Protocol Preview. YouTube. [Link]

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• Role of GPR32 and ALX/FPR2 in the regulation of Del-1 expression in... ResearchGate. [Link]

• Modulation of the endogenous omega-3 fatty acid and oxylipin profile in vivo—A comparison of the fat-1 transgenic mouse with C57BL/6 wildtype mice on an omega-3 fatty acid enriched diet. PLoS One. [Link]

• Omega‐3 polyunsaturated fatty acids and inflammatory processes: nutrition or pharmacology? British Journal of Clinical Pharmacology. [Link]

• A randomized, crossover, head-to-head comparison of eicosapentaenoic acid and docosahexaenoic acid supplementation to reduce inflammation markers in men and women: the Comparing EPA to DHA (ComparED) Study. The American Journal of Clinical Nutrition. [Link]

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• Role of Oxylipins in the Inflammatory-Related Diseases NAFLD, Obesity, and Type 2 Diabetes. Metabolites. [Link]

• Omega-6 docosapentaenoic acid-derived resolvins and 17-hydroxydocosahexaenoic acid modulate macrophage function and alleviate experimental colitis. British Journal of Pharmacology. [Link]

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A Researcher's Guide to Ensuring Reproducibility in Cellular Assays with 7,17-dihydroxy-docosapentaenoic Acid (RvD5n-3 DPA)

This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals aiming to achieve high reproducibility in cellular assays involving 7,17-dihydroxy-docosapentaenoic acid (7,17-diHDPA). As a specialized pro-resolving mediator (SPM), also identified as Resolvin D5n-3 DPA (RvD5n-3 DPA), this lipid autacoid presents unique challenges and opportunities in experimental design.[1] We will move beyond simple protocol recitation to explore the underlying scientific principles that govern assay success, ensuring that every described method is a self-validating system.

Introduction: The Potency and Challenge of 7,17-diHDPA

7,17-diHDPA is an endogenous lipid mediator biosynthesized from n-3 docosapentaenoic acid (n-3 DPA), an omega-3 fatty acid.[1][2] Its biological significance lies in its potent pro-resolving and anti-inflammatory actions, which actively orchestrate the return to tissue homeostasis following an inflammatory insult.[2][3][4] Like other SPMs, it functions at picogram to nanogram concentrations, making its detection and the validation of its cellular effects exquisitely sensitive to experimental variables.[1][5]

The primary hurdles to achieving reproducible data with 7,17-diHDPA and other SPMs stem from their inherent chemical instability, low endogenous concentrations, and the potential for stereoisomeric variations.[5][6] Issues such as auto-oxidation, acid-induced isomerization, and impurities in synthetic standards can lead to significant variability in bioactivity, confounding results and hindering progress.[5] This guide is designed to address these challenges head-on, providing a clear path to generating robust and reliable data.

Section 1: The Foundation of Reproducibility—Sourcing, Handling, and Validation of 7,17-diHDPA

The biological activity of SPMs is highly dependent on their precise stereochemistry.[2][6] The naturally occurring, bioactive form is 7(S),17(S)-dihydroxy-docosapentaenoic acid.[1][4] Using a compound with incorrect or mixed stereochemistry will yield non-physiological and irreproducible results. Therefore, the first and most critical step is the meticulous selection and handling of the lipid mediator itself.

Causality Behind the Choice: The interaction between an SPM and its cognate G protein-coupled receptor (e.g., GPR32, GPR18 for RvD5n-3 DPA) is a stereospecific, lock-and-key mechanism.[1] Any deviation from the correct 7S, 17S configuration drastically reduces binding affinity and downstream signaling, rendering the experiment invalid.

Supplier and Quality Assessment

Not all commercial sources are equal. It is imperative to source 7,17-diHDPA from reputable suppliers who provide comprehensive analytical documentation.

Parameter	Cayman Chemical	MedchemExpress	Considerations & Best Practices
Product Name	Resolvin D5 n-3 DPA	(±)7(8)-DiHDPA*	Ensure the product is the correct 7(S),17(S) isomer. Avoid racemic mixtures for bioassays.
Purity	≥98%	98.0%	Always request the lot-specific Certificate of Analysis (CoA). Purity should be confirmed by HPLC or LC-MS/MS.
Formulation	100 µg/ml in ethanol	Liquid	The formulation solvent (e.g., ethanol) is critical. Ensure it is compatible with your cell model and dilute appropriately to minimize solvent toxicity.
Documentation	Detailed technical data sheet with stereochemistry, purity, and storage info.	Provides basic properties and references.	A comprehensive CoA is non-negotiable. It validates the identity and quality of the material you are testing.

*Note: The nomenclature can vary. It is crucial to verify the CAS number and the specific isomeric structure. The product listed as (±)7(8)-DiHDPA is a different epoxygenase metabolite and should not be used for studying the pro-resolving actions of 7(S),17(S)-diHDPA.[7]

Protocol: Handling and Storage for Maximum Bioactivity

Improper handling can degrade your expensive lipid mediator before it ever reaches the cells. The polyunsaturated structure is highly susceptible to oxidation.

• Upon Receipt: Immediately store the vial at -20°C or -80°C as recommended by the supplier.[1]

• Aliquoting: To prevent multiple freeze-thaw cycles, thaw the stock solution on ice. Gently mix, and prepare single-use aliquots in amber glass vials or polypropylene tubes that have been purged with an inert gas (argon or nitrogen).

• Solvent Choice: The stock is typically in ethanol. For cell-based assays, create an intermediate dilution in sterile PBS or culture medium immediately before use. The final concentration of ethanol in the cell culture well should be negligible (typically <0.1%) to avoid solvent-induced artifacts.

• Working Solutions: Always keep working solutions on ice and protected from light. Use them within a few hours of preparation.[5] Any unused diluted solution should be discarded.

Section 2: Core Functional Assay—Macrophage Efferocytosis

A hallmark of inflammation resolution is the efficient clearance of apoptotic cells by macrophages, a process known as efferocytosis. 7,17-diHDPA potently enhances this function.[1][2][3] This assay is a direct and physiologically relevant measure of its pro-resolving activity.

Experimental Workflow: Macrophage Efferocytosis Assay

Caption: Workflow for assessing 7,17-diHDPA-mediated macrophage efferocytosis.

Detailed Protocol: Quantifying Efferocytosis by Flow Cytometry

• Macrophage Preparation: Culture human monocyte-derived macrophages (MDMs) or a suitable cell line (e.g., RAW 264.7) in 12-well plates until adherent and differentiated.

• Target Cell Preparation: Induce apoptosis in Jurkat T-cells by exposure to UV radiation (254 nm, 100 mJ/cm²). Confirm apoptosis (>80%) via Annexin V/PI staining. Label the apoptotic cells with pHrodo™ Red STP Ester, which fluoresces brightly only in the acidic environment of the phagosome.

• Treatment: Prepare fresh working solutions of 7,17-diHDPA (e.g., 0.1, 1, 10 nM) and a vehicle control (e.g., 0.1% ethanol in PBS) in serum-free medium. Remove the medium from macrophages, wash once with PBS, and add the 7,17-diHDPA or vehicle solutions. Incubate for 15 minutes at 37°C.

• Co-culture: Add the pHrodo-labeled apoptotic Jurkats to the macrophages at a 3:1 ratio.

• Incubation: Incubate for 90 minutes at 37°C to allow for phagocytosis.

• Analysis: Gently lift the macrophages using a cell scraper or TrypLE. Analyze the cell suspension by flow cytometry. Gate on the macrophage population and quantify the percentage of red-fluorescent (pHrodo+) cells.

Trustworthiness: A Self-Validating System

To ensure the results are trustworthy, include these controls in every experiment:

Control	Purpose	Expected Outcome
Vehicle Control	Establishes the basal level of efferocytosis.	Lower % of phagocytosis compared to 7,17-diHDPA.
Cytochalasin D	An actin polymerization inhibitor that blocks phagocytosis.	Phagocytosis is completely abrogated, confirming the measured signal is due to active engulfment.
Positive Control (e.g., RvD1)	A well-characterized SPM to validate assay performance.	Potent enhancement of phagocytosis, providing a benchmark for 7,17-diHDPA activity.
Macrophages + Labeled Live Cells	Ensures macrophages are specifically engulfing apoptotic cells.	Minimal engulfment of live, non-apoptotic target cells.

Section 3: Mechanistic Insight—Modulation of Inflammatory Signaling

Beyond functional outcomes, robust assays must probe the molecular mechanisms by which 7,17-diHDPA exerts its effects. A key mechanism is the suppression of pro-inflammatory signaling cascades, such as the MAPK pathway.[8][9]

Signaling Pathway: 7,17-diHDPA Receptor Activation and Downstream Effects

Caption: 7,17-diHDPA signaling inhibits pro-inflammatory pathways.

Protocol: Western Blotting for p-JNK in Retinal Pigment Epithelial Cells

This protocol is adapted from studies investigating the protective effects of dihydroxy-DHA derivatives in ARPE-19 cells, a model for age-related macular degeneration.[8][9][10][11]

• Cell Culture and Stress Induction: Culture ARPE-19 cells to ~80% confluency. Induce cellular stress by treating with A2E (a component of lipofuscin) followed by exposure to blue light, which mimics an oxidative stress condition relevant to retinal damage.[8][9]

• Treatment: Concurrently with the stress induction, treat cells with 7,17-diHDPA (e.g., 1-10 µM in this model) or vehicle control for the duration of the stress exposure.

• Protein Extraction: After treatment, immediately place plates on ice, wash cells with ice-cold PBS, and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Quantification and Loading: Determine protein concentration using a BCA assay. Load equal amounts of protein (e.g., 20 µg) per lane on an SDS-PAGE gel.

• Western Blotting: Perform standard electrophoresis and transfer to a PVDF membrane.

• Antibody Incubation:

  • Block the membrane (e.g., 5% BSA in TBST) for 1 hour.

  • Incubate with a primary antibody against phosphorylated JNK (p-JNK) overnight at 4°C.

  • Wash and incubate with an HRP-conjugated secondary antibody.

  • Develop with an ECL substrate and image.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total JNK to ensure equal loading and allow for normalization.

Comparative Data Analysis

Summarize the densitometry results from Western blots to compare the effects of different treatments.

Treatment Group	p-JNK / Total JNK Ratio (Fold Change vs. Control)	Interpretation
Control (No Stress)	1.0	Basal level of JNK phosphorylation.
A2E + Blue Light (Stress)	4.5 ± 0.5	Stress robustly activates the JNK signaling pathway.
Stress + Vehicle	4.3 ± 0.6	Vehicle has no effect on stress-induced JNK activation.
Stress + 7,17-diHDPA (5 µM)	1.8 ± 0.3	7,17-diHDPA significantly suppresses stress-induced JNK phosphorylation, demonstrating a direct anti-inflammatory signaling effect.[8][10]

Conclusion: A Framework for Rigor

The reproducibility of cellular assays with 7,17-diHDPA is not a matter of chance, but a direct result of rigorous experimental design and a deep understanding of the molecule's biochemistry. By focusing on the foundational principles of sourcing high-purity, stereochemically correct material, employing meticulous handling and storage protocols, and utilizing self-validating functional and mechanistic assays, researchers can generate highly reliable and impactful data. This guide provides a framework to move beyond simple observation to a state of confident, reproducible science in the exciting field of inflammation resolution.

References

• Dalli, J. (n.d.). Protocols. JDALLILAB.
• MDPI. (2024, August 13). Protective Effects of 7S,15R-Dihydroxy-16S,17S-Epoxy-Docosapentaenoic Acid (diHEP-DPA) against Blue Light-Induced Retinal Damages in A2E-Laden ARPE-19 Cells.
• ResearchGate. (2025, December 20). Protective effects of a 1:1 mixture of 7,17-dihydroxy-DHA and 10,17-dihydroxy-DHA (SF) against blue light-induced retinal damages in A2E-laden ARPE-19 Cells | Request PDF.
• PubMed. (2025, December 16). Protective effects of a 1:1 mixture of 7,17-dihydroxy-DHA and 10,17-dihydroxy-DHA (SF) against blue light-induced retinal damages in A2E-laden ARPE-19 Cells.
• ResearchGate. (2024, August 9). (PDF) Protective Effects of 7S,15R-Dihydroxy-16S,17S-Epoxy-Docosapentaenoic Acid (diHEP-DPA) against Blue Light-Induced Retinal Damages in A2E-Laden ARPE-19 Cells.
• Serhan, C. N., & Jouvene, C. C. (n.d.). Specialized Pro-Resolving Mediators and Eicosanoids- A Preferred Solid-Phase Extraction Protocol from Tissues and Biological Flu. The Serhan Laboratory.
• Cayman Chemical. (n.d.). Resolvin D5 n-3 DPA (7(S),17(S)).
• NIH. (n.d.). Methods of the Analysis of Oxylipins in Biological Samples - PMC.
• PubMed. (2012, May 23). Omega-6 docosapentaenoic acid-derived resolvins and 17-hydroxydocosahexaenoic acid modulate macrophage function and alleviate experimental colitis.
• NIH. (2022, March 2). Formation, Signaling and Occurrence of Specialized Pro-Resolving Lipid Mediators—What is the Evidence so far?
• MedchemExpress.com. (n.d.). (±)7(8)-DiHDPA | Epoxygenase Metabolite.
• (n.d.). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA.
• NIH. (n.d.). Biogenic Synthesis, Purification, and Chemical Characterization of Anti-inflammatory Resolvins Derived from Docosapentaenoic Acid (DPAn-6).
• NIH. (2024, August 13). Protective Effects of 7S,15R-Dihydroxy-16S,17S-Epoxy-Docosapentaenoic Acid (diHEP-DPA) against Blue Light-Induced Retinal Damages in A2E-Laden ARPE-19 Cells - PMC.
• NIH. (2013, June 5). Novel n-3 Immunoresolvents: Structures and Actions - PMC.

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Safety & Regulatory Compliance

Comprehensive Guide to the Safe Disposal of 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid (Resolvin D5 n-3 DPA)

A Senior Application Scientist's Protocol for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed operational and disposal plan for 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid, a specialized pro-resolving mediator (SPM) also known as Resolvin D5 n-3 DPA (RvD5n-3 DPA). Given its high biological potency and use in sensitive research applications, adherence to proper disposal procedures is paramount to ensure laboratory safety, environmental protection, and regulatory compliance. This document moves beyond a simple checklist to explain the scientific rationale behind each procedural step.

Core Principles: Hazard Identification and Risk Assessment

Understanding the subject compound is the foundation of its safe handling and disposal. While a specific Safety Data Sheet (SDS) for this exact stereoisomer may not always be readily available, we can infer its properties from its chemical class and related compounds.

• Chemical Nature : This compound is a polyunsaturated fatty acid (PUFA) derivative. Similar long-chain fatty acids are often classified as combustible liquids and can be sensitive to air, light, and heat, leading to degradation or oxidation.[1][2][3] The solvent in which the compound is supplied (commonly ethanol) will also carry its own hazards, such as flammability.[4]

• Biological Potency : As a resolvin, this molecule is not merely an inert chemical; it is a potent, biologically active lipid mediator designed to resolve inflammation.[5][6] It exerts effects at nanomolar to picomolar concentrations, interacting with specific G-protein-coupled receptors.[4][7] This high potency is the primary reason why uncontrolled release into the environment or sewer systems must be strictly avoided.

• Toxicological Profile : The complete toxicological profile is not extensively documented. However, some studies suggest that certain dihydroxy-fatty acids can have detrimental or toxic effects on cells.[8][9] Therefore, it is prudent to treat this compound as potentially hazardous upon contact and ingestion.

Based on this assessment, all waste streams containing 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid must be managed as hazardous chemical waste .

Pre-Disposal Safety Operations

Before handling any waste, ensure the following control measures are in place.

• Personal Protective Equipment (PPE) : At a minimum, standard laboratory PPE is required:

  • Safety goggles or a face shield.

  • Chemical-resistant gloves (nitrile is typically sufficient, but check the SDS for the solvent used).

  • A properly fastened lab coat.

• Engineering Controls : Handle the pure compound and concentrated solutions inside a chemical fume hood to minimize inhalation risk.

• Spill Kit : Ensure a chemical spill kit rated for flammable solvents and chemical absorbents is readily accessible.

Waste Stream Categorization and Step-by-Step Disposal Protocols

Proper segregation is the most critical step in laboratory waste management. It prevents dangerous reactions, ensures regulatory compliance, and minimizes disposal costs. Never mix incompatible waste streams.[10][11]

Protocol 1: Unused, Expired, or Neat Compound

This applies to the material in its original vial, typically a solution in an organic solvent like ethanol.[4]

• Do Not Open : If the vial is sealed and simply expired, do not open it.

• Labeling : Ensure the original manufacturer's label is intact and legible. Affix a completed hazardous waste tag from your institution's Environmental Health & Safety (EHS) office. The label must clearly state "Hazardous Waste," the full chemical name, the solvent, and the estimated quantity.[11][12]

• Containment : Place the vial in a secondary container, such as a small beaker or plastic tub, to contain any potential leaks.

• Storage : Store in a designated satellite accumulation area (SAA) away from heat, sparks, or open flames, and segregated from incompatible materials like strong oxidizing agents.[1][11]

• Disposal Request : Arrange for pickup through your institution's EHS office or licensed hazardous waste contractor.[13]

Protocol 2: Diluted Solutions and Liquid Waste

This includes experimental solutions, collected fractions from chromatography, and the first rinse of any container.[10]

• Waste Collection :

  • Designate a specific, compatible waste container. A high-density polyethylene (HDPE) or glass bottle is typically appropriate. The container must have a screw-top cap.

  • Crucial : Segregate halogenated and non-halogenated solvent waste. Since this compound is typically dissolved in ethanol (a non-halogenated solvent), it should go into a non-halogenated waste stream .[14]

• Labeling : Label the container with a hazardous waste tag from the moment the first drop of waste is added. List all constituents, including solvents and the full name of the dihydroxy-docosapentaenoic acid, with percentage estimates.[10][12]

• Containment : Keep the waste container closed at all times except when adding waste.[12] Store it in a secondary containment bin.

• Sewer Disposal is Prohibited : Under no circumstances should this material be disposed of down the drain.[13] Its high biological potency means even trace amounts could impact aquatic ecosystems. Furthermore, disposal of flammable solvents via the sewer is illegal and creates a fire/explosion hazard.

Protocol 3: Contaminated Solid Waste

This includes pipette tips, gloves, weigh boats, absorbent pads from spills, and contaminated vials.

• Waste Collection :

  • Non-Sharp Items : Place gloves, absorbent pads, and plasticware into a designated, labeled, and sealed plastic bag or a lined solid waste container.

  • Sharps : Dispose of contaminated needles, syringes, or glass pipette tips in a designated, puncture-resistant sharps container specifically for chemically contaminated sharps.[14] Do not mix with biohazardous sharps.

• Labeling : The container or bag must be clearly labeled as "Hazardous Waste" and list the chemical contaminants.

• Disposal : This waste stream must be collected by your institution's EHS for incineration. Do not place it in the regular or biohazardous trash.

Protocol 4: Decontamination of Empty Containers

An "empty" container that held a hazardous chemical must be properly decontaminated before being discarded as regular trash.

• Triple Rinsing : The standard procedure is to triple rinse the container.[13]

  • First Rinse : Use a small amount of a suitable solvent (e.g., ethanol) that can solubilize the compound. Swirl to rinse all interior surfaces. This first rinsate is considered hazardous waste and must be collected and added to your liquid waste container (Protocol 2).[10]

  • Second & Third Rinses : Repeat the rinse two more times. For a compound of this nature (not acutely toxic), subsequent rinses can often be discarded down the drain with copious amounts of water, provided your institution's EHS policy allows it. Always confirm local regulations.

• Drying : Allow the container to air-dry completely in a fume hood.

• Final Disposal : Once dry, deface or remove the original label to prevent confusion.[10][13] The container can then be disposed of in the appropriate receptacle (e.g., broken glass box).

Summary of Disposal Procedures

Waste Type	Container	Disposal Method
Unused/Expired Compound (in original vial)	Original vial within a secondary container	Label as hazardous waste. Arrange for pickup by EHS. Do not mix with other waste.[15]
Diluted Solutions (e.g., in ethanol, methanol, DMF)	Sealable, compatible (glass or HDPE) bottle in secondary containment	Collect in a designated non-halogenated waste stream. Label with all components and percentages. Keep sealed. Arrange for pickup by EHS. DO NOT dispose down the drain .[13]
Contaminated Labware (gloves, pipette tips, absorbent pads)	Lined, sealed container or heavy-duty plastic bag for solid waste	Label as hazardous waste with the chemical name. Arrange for pickup by EHS for incineration.
Contaminated Sharps (needles, glass pipettes)	Puncture-resistant sharps container for chemically contaminated items	Segregate from biological sharps. Label clearly. Arrange for pickup by EHS.[14]
Empty Glassware/Containers	N/A	Triple-rinse. Collect the first rinse as hazardous liquid waste.[10] After drying and defacing the label, dispose of the container in the appropriate lab glass or solid waste bin.[13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing waste generated from research involving 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid.

Caption: Decision workflow for proper waste stream segregation and disposal.

References

• (Time in Bikaner Division, IN) [No Title].

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide - Research Areas. Dartmouth Policy Portal. Retrieved from [Link]

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• [No Title]. (2023). Stereoselective Synthesis, Pro-resolution, and Anti-inflammatory Actions of RvD5n-3 DPA. Journal of Natural Products. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid

As researchers and drug development professionals, our work often involves synthesizing and handling novel compounds with uncharacterized biological and chemical properties. 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid, a specialized polyunsaturated fatty acid (PUFA), is one such molecule. While structurally related to known bioactive lipids like resolvins, its specific toxicological profile is not well-documented.[1][2] Therefore, a cautious and systematic approach to personal protection is not just a regulatory requirement but a cornerstone of scientific integrity and laboratory safety.

This guide provides essential, immediate safety and logistical information for handling this compound. It is structured not as a rigid template, but as a dynamic risk-based protocol that prioritizes understanding the why behind each safety measure.

Pre-Handling Hazard Assessment: Understanding the "Why"

Before any handling protocol is established, a thorough hazard assessment is mandatory.[3][4] For a novel compound like this dihydroxy-docosapentaenoic acid, we must infer potential hazards from its chemical structure.

• High Potential for Oxidation: The defining feature of this molecule is its conjugated polyunsaturated system. Compounds with multiple double bonds are highly susceptible to auto-oxidation when exposed to air and light, forming lipid peroxides.[5][6][7] These peroxides are not only impurities that can compromise experimental results, but they can also be highly reactive and potentially explosive upon concentration (e.g., during solvent evaporation).[5][6][7][8]

• Unknown Biological Potency: This molecule is a dihydroxy derivative of a 22-carbon PUFA, placing it in the family of specialized pro-resolving mediators (SPMs), which are known to have potent biological effects at low concentrations.[2][9][10] Until proven otherwise, it must be treated as a biologically active compound with unknown hazards, including potential for skin irritation, allergic reaction, or other unforeseen physiological effects.[11]

• Physical State Hazards: Depending on its purity and temperature, this compound may be an oil or a waxy solid. This presents a risk of generating aerosols during handling (e.g., weighing, vortexing) or creating slippery surfaces in case of a spill.

The Control Hierarchy: Engineering Controls First

Personal Protective Equipment (PPE) is the last line of defense.[12] The primary methods for protection involve robust engineering and administrative controls.[3]

• Primary Engineering Control: All handling of 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid, especially outside of its original sealed container, must be performed within a certified chemical fume hood.[11][13] This minimizes inhalation exposure to any potential aerosols and contains spills.

• Secondary Control (for high-risk operations): For procedures involving larger quantities or heating, which could accelerate degradation, working under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) is strongly recommended to prevent peroxide formation.

Mandated Personal Protective Equipment (PPE) Protocol

A hazard assessment dictates the selection of appropriate PPE to protect the user.[4][14] For this compound, the following PPE is mandatory.

PPE Category	Specification	Rationale and Key Considerations
Eye & Face Protection	ANSI Z87.1-compliant safety goggles and a full-face shield.[3][11]	Safety glasses alone are insufficient. Goggles protect against splashes from all angles. A face shield is required over the goggles whenever handling the neat compound or concentrated solutions, protecting the entire face from splashes.[3][15]
Hand Protection	Double-gloving with disposable nitrile gloves.[3]	Nitrile provides good resistance to a range of organic compounds for incidental contact.[3][11][15] Double-gloving provides an extra layer of protection and allows for the safe removal of the outer glove immediately after a potential contamination without exposing the skin. Always inspect gloves for tears before use and change them immediately upon contact with the chemical.[15]
Body Protection	A fully-buttoned, long-sleeved laboratory coat.[3][16]	This protects the skin and personal clothing from minor spills and contamination. For procedures with a higher risk of splashing, a chemically resistant apron should be worn over the lab coat.
Foot Protection	Closed-toe and closed-heel shoes.	This is a minimum requirement for any laboratory setting to protect against spills and falling objects.[3][16]
Respiratory Protection	Generally not required if work is conducted in a fume hood.	A respirator may be necessary if engineering controls are not feasible or fail.[13][14][15] Use of a respirator requires enrollment in a respiratory protection program, including medical evaluation and fit testing.[15]

Step-by-Step Operational Plan: From Receipt to Disposal

4.1. Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or discoloration of the product.

• Store: Store the compound at the recommended temperature (typically -20°C or lower for PUFAs), protected from light, and under an inert atmosphere if possible (e.g., in a desiccator backfilled with argon).[11][17]

4.2. Handling and Aliquoting Workflow

The following diagram outlines the logical flow for safely preparing a solution from the neat compound.

Caption: Safe handling workflow for 7,17-dihydroxy-docosapentaenoic acid.

4.3. Waste Disposal Plan

Chemical waste must be managed according to institutional and regulatory guidelines.[18]

• Segregation: All waste contaminated with this compound (gloves, pipette tips, vials, excess solution) must be segregated into a dedicated, clearly labeled hazardous waste container.[18][19]

• Container: The waste container must be made of a compatible material (e.g., borosilicate glass or HDPE), be leak-proof, and kept closed when not in use.[18][19]

• Aqueous Waste: Do not dispose of this compound down the sanitary sewer.[20]

• "Empty" Containers: The original vial, even when "empty," should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[21]

Emergency Procedures

• Spill: In case of a spill, notify others in the area and evacuate if necessary. For a small spill inside a fume hood, use an absorbent spill kit appropriate for organic compounds. Treat all spill cleanup materials as hazardous waste. For a major spill, contact your institution's Environmental Health and Safety (EHS) office immediately.[11]

• Personal Exposure:

  • Skin Contact: Immediately remove contaminated clothing and outer gloves. Wash the affected area with copious amounts of soap and water for at least 15 minutes.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at an eyewash station, holding the eyelids open.

  • In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet (SDS) for a related compound if a specific one is unavailable.

By adhering to these principles of hazard assessment, engineering controls, and rigorous PPE protocols, you can handle 7,17-dihydroxy-8(E),10(Z),13(Z),15(E),19(Z)-docosapentaenoic acid with the confidence that ensures both personal safety and the integrity of your research.

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• Princeton University - Environmental Health and Safety. Required Personal Protective Equipment Use in Campus Research Laboratories. [Link]

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• Vik, A., et al. Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. Journal of Natural Products. 2016, 79(11), 2846-2854. [Link]

• National Institutes of Health (NIH). Synthesis of 13(R)-Hydroxy-7Z,10Z,13R,14E,16Z,19Z Docosapentaenoic Acid (13R-HDPA) and Its Biosynthetic Conversion to the 13-Series Resolvins. [Link]

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